2,4-Dibromo-6-fluorophenol

• CAS: 576-86-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthetic pathway for 2,4-dibromo-6-fluorophenol, a valuable halogenated intermediate in the development of novel pharmaceuticals and other specialty chemicals. Due to the absence of a direct, published protocol for this specific molecule, this document outlines a rational, two-step synthesis approach starting from 2-fluorophenol. The proposed methodology is based on established principles of electrophilic aromatic substitution and draws from documented procedures for similar halogenated phenols.

Introduction

Halogenated phenols are critical building blocks in medicinal chemistry and materials science. The specific substitution pattern of bromine and fluorine atoms in 2,4-dibromo-6-fluorophenol offers a unique scaffold for the synthesis of complex organic molecules with tailored biological activities and physicochemical properties. The strategic placement of these halogens can significantly influence factors such as metabolic stability, binding affinity to biological targets, and overall lipophilicity. This guide details a proposed synthesis, providing experimental protocols and relevant data to support further research and development.

Proposed Synthesis Pathway

The recommended synthesis of 2,4-dibromo-6-fluorophenol proceeds via a two-step sequence starting from 2-fluorophenol:

• Mono-bromination of 2-fluorophenol to yield 4-bromo-2-fluorophenol.

• Second bromination of 4-bromo-2-fluorophenol to afford the target compound, 2,4-dibromo-6-fluorophenol.

The regioselectivity of the initial bromination is dictated by the strong ortho-, para-directing effect of the hydroxyl group, leading to the preferential substitution at the less sterically hindered para position. The subsequent introduction of a second bromine atom at the ortho position is influenced by the combined directing effects of the hydroxyl, fluoro, and bromo substituents.

Figure 1: Proposed two-step synthesis pathway for 2,4-dibromo-6-fluorophenol.

Experimental Protocols

The following sections provide detailed experimental procedures for the proposed synthesis.

Step 1: Synthesis of 4-Bromo-2-fluorophenol

This protocol is adapted from established methods for the mono-bromination of 2-fluorophenol.

Materials:

• 2-Fluorophenol

• Dichloromethane (DCM)

• Bromine

• Sodium bisulfite

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve 2-fluorophenol in dichloromethane.

• Cool the solution to approximately 0-5 °C.

• Slowly add a solution of bromine in dichloromethane dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring at 0-5 °C for a specified period, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding an aqueous solution of sodium bisulfite to remove excess bromine.

• Transfer the mixture to a separatory funnel and wash the organic layer with saturated sodium bicarbonate solution and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 4-bromo-2-fluorophenol.

• The crude product can be purified by distillation or column chromatography.

Step 2: Synthesis of 2,4-Dibromo-6-fluorophenol

This proposed protocol is based on general procedures for the polybromination of phenols. Optimization of reaction conditions may be necessary to achieve high yield and selectivity.

Materials:

• 4-Bromo-2-fluorophenol

• Glacial acetic acid or another suitable solvent

• Bromine

• Sodium bisulfite

• Water

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-bromo-2-fluorophenol in a suitable solvent such as glacial acetic acid or a halogenated solvent in a round-bottom flask fitted with a stirrer and a dropping funnel.

• Slowly add a stoichiometric amount (or a slight excess) of bromine to the solution at room temperature. The reaction may be gently heated to facilitate the second bromination.

• Monitor the reaction by TLC or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, cool the reaction mixture and pour it into an ice-water mixture.

• Add a solution of sodium bisulfite to quench any unreacted bromine.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting crude 2,4-dibromo-6-fluorophenol can be purified by recrystallization or column chromatography.

Data Presentation

The following tables summarize the key quantitative data for the starting materials and the target product.

Table 1: Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)
2-Fluorophenol	C₆H₅FO	112.10	Colorless liquid	-16	151-152
4-Bromo-2-fluorophenol	C₆H₄BrFO	191.00	Colorless to pale yellow liquid	38-40	79 @ 7 mmHg
2,4-Dibromo-6-fluorophenol	C₆H₃Br₂FO	269.89	Solid	55-57	222 (predicted)

Table 2: Proposed Reaction Conditions and Expected Outcomes

Step	Reactants	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Expected Yield
1	2-Fluorophenol	Bromine	Dichloromethane	0-5	2-4	High
2	4-Bromo-2-fluorophenol	Bromine	Glacial Acetic Acid	Room Temp. to 50	4-8	Moderate to High

Logical Workflow Diagram

The logical progression of the synthesis, from starting material selection to final product purification, is illustrated in the following diagram.

Figure 2: Detailed experimental workflow for the synthesis of 2,4-dibromo-6-fluorophenol.

Conclusion

This technical guide outlines a feasible and logical synthetic pathway for 2,4-dibromo-6-fluorophenol, a compound of interest for various applications in research and development. While a direct, optimized protocol is not currently available in the public domain, the proposed two-step approach, based on fundamental principles of organic synthesis, provides a solid foundation for its preparation. Researchers are encouraged to use the provided experimental details as a starting point and to optimize reaction conditions to achieve the desired purity and yield of the final product. Further investigation into alternative brominating agents and catalysts may also lead to more efficient and selective syntheses.

Spectroscopic Profile of 2,4-Dibromo-6-fluorophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-Dibromo-6-fluorophenol (C₆H₃Br₂FO), a halogenated phenol of interest in various chemical and pharmaceutical research domains. Due to the limited availability of experimentally derived public data for this specific compound, this guide presents a combination of available experimental data and predicted spectroscopic information based on the analysis of structurally similar compounds and established spectroscopic principles.

Spectroscopic Data Summary

The following tables summarize the available and predicted spectroscopic data for 2,4-Dibromo-6-fluorophenol.

Table 1: Infrared (IR) Spectroscopy Data

Spectral Range	Instrument	Technique	Source
Mid-IR	Bruker Tensor 27 FT-IR	Melt (Liquid)	Bio-Rad Laboratories, Inc.[1]

Table 2: Predicted ¹H NMR Spectral Data

Disclaimer: The following ¹H NMR data is predicted based on the analysis of similar halogenated phenols and general principles of NMR spectroscopy. Experimental verification is recommended.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.6 - 7.8	d	~2.5	H-3
7.3 - 7.5	d	~2.5	H-5
5.5 - 6.5	s (broad)	-	-OH

Table 3: Predicted ¹³C NMR Spectral Data

Disclaimer: The following ¹³C NMR data is predicted based on the analysis of similar halogenated phenols and general principles of NMR spectroscopy. Experimental verification is recommended.

Chemical Shift (δ) ppm	Assignment
150 - 155 (d, ¹JCF ≈ 240-250 Hz)	C-6
145 - 150	C-1
130 - 135	C-3
125 - 130	C-5
115 - 120 (d, ²JCF ≈ 20-25 Hz)	C-2
110 - 115	C-4

Table 4: Predicted Mass Spectrometry (MS) Data

Disclaimer: The following mass spectrometry data is predicted based on the fragmentation patterns of similar brominated and fluorinated phenols. The molecular weight is confirmed from PubChem.[1]

m/z Ratio	Predicted Fragment	Notes
268/270/272	[M]⁺	Molecular ion peak with characteristic isotopic pattern for two bromine atoms.
189/191	[M - Br]⁺	Loss of a bromine radical.
161/163	[M - Br - CO]⁺	Subsequent loss of carbon monoxide.
110	[M - 2Br]⁺	Loss of both bromine atoms.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of 2,4-Dibromo-6-fluorophenol in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in an NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Employ a relaxation delay appropriate for quaternary carbons if present.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • Neat Solid (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • KBr Pellet: Grind 1-2 mg of the sample with approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A benchtop FT-IR spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Collect the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • The final spectrum is presented in terms of transmittance or absorbance.

3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of 2,4-Dibromo-6-fluorophenol in a volatile organic solvent (e.g., dichloromethane or hexane). The concentration should be optimized for the instrument's sensitivity.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., with a quadrupole or ion trap analyzer).

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injection: Split or splitless injection, depending on the sample concentration.

  • Temperature Program: An optimized temperature ramp to ensure good separation from any impurities.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI) at 70 eV is a standard method for creating fragment ions and enabling library matching.

  • Mass Range: Scan a mass range that includes the molecular ion and expected fragments (e.g., m/z 50-350).

Visualizations

The following diagrams illustrate the logical workflow for spectroscopic analysis and a conceptual signaling pathway for the characterization of an unknown phenol compound.

Caption: General workflow for the spectroscopic analysis of a phenol sample.

References

• 1. eng.uc.edu [eng.uc.edu]

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2,4-Dibromo-6-fluorophenol. Due to the limited availability of directly acquired experimental spectra in public databases, this document leverages established NMR principles and spectral data from analogous substituted phenols to offer a comprehensive theoretical framework for spectral assignment and interpretation. This guide is intended to assist researchers in identifying this compound, predicting its spectral features, and designing appropriate analytical methodologies.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2,4-Dibromo-6-fluorophenol is predicted to exhibit distinct signals for the aromatic protons and the hydroxyl proton. The chemical shifts are influenced by the electronic effects of the bromine and fluorine substituents, as well as the hydroxyl group. The predicted data is summarized in Table 1.

Table 1: Predicted ¹H NMR Data for 2,4-Dibromo-6-fluorophenol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-3	7.5 - 7.7	d	⁴J(H-F) ≈ 2-4 Hz	1H
H-5	7.2 - 7.4	dd	⁴J(H-H) ≈ 2-3 Hz, ⁵J(H-F) ≈ 1-2 Hz	1H
-OH	5.0 - 6.0	br s	-	1H

Disclaimer: These are predicted values based on analogous compounds and theoretical principles. Actual experimental values may vary.

Signal Analysis:

• H-3 and H-5: The two aromatic protons are in different chemical environments and are expected to appear as distinct signals. The electron-withdrawing nature of the bromine and fluorine atoms will deshield these protons, causing them to resonate downfield in the aromatic region.[1][2]

• Multiplicity:

  • The proton at position 3 (H-3) is expected to show a doublet due to coupling with the fluorine atom at position 6 (a four-bond coupling, ⁴J(H-F)).

  • The proton at position 5 (H-5) is predicted to be a doublet of doublets due to coupling with the proton at H-3 (a four-bond meta-coupling, ⁴J(H-H)) and the fluorine atom at position 6 (a five-bond coupling, ⁵J(H-F)).[3][4]

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature.[5] It is expected to appear as a broad singlet and its signal can be confirmed by a D₂O exchange experiment, where the peak would disappear from the spectrum.[5][6]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum of 2,4-Dibromo-6-fluorophenol will show six distinct signals for the six carbon atoms of the benzene ring, as they are all in unique chemical environments. The chemical shifts are significantly affected by the attached substituents. The predicted data is summarized in Table 2.

Table 2: Predicted ¹³C NMR Data for 2,4-Dibromo-6-fluorophenol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1 (-OH)	148 - 152
C-2 (-Br)	110 - 114
C-3	125 - 129
C-4 (-Br)	115 - 119
C-5	120 - 124
C-6 (-F)	155 - 159 (d, ¹J(C-F) ≈ 240-250 Hz)

Disclaimer: These are predicted values based on analogous compounds and theoretical principles. Actual experimental values may vary.

Signal Analysis:

• Substituent Effects: The chemical shifts of the aromatic carbons are influenced by the electronegativity and resonance effects of the substituents.

  • The carbon attached to the hydroxyl group (C-1) and the fluorine atom (C-6) are expected to be the most downfield due to the strong deshielding effects of these electronegative atoms.[7][8]

  • The carbons bonded to the bromine atoms (C-2 and C-4) will also be shifted downfield, but to a lesser extent than C-1 and C-6.

• Carbon-Fluorine Coupling: The carbon atom directly bonded to the fluorine atom (C-6) will exhibit a large one-bond coupling constant (¹J(C-F)), resulting in a doublet in the proton-decoupled ¹³C NMR spectrum. Longer-range C-F couplings may also be observed for the other carbons, leading to smaller splittings.

Experimental Protocols

A general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 2,4-Dibromo-6-fluorophenol is outlined below.

Sample Preparation:

• Weigh approximately 5-10 mg of 2,4-Dibromo-6-fluorophenol.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent. Chloroform-d (CDCl₃) or acetone-d₆ are recommended as they are good solvents for many organic compounds and have well-characterized residual solvent peaks.

• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration.

• Spectral Width: A spectral width of approximately 12-16 ppm is suitable for observing both aromatic and hydroxyl protons.

¹³C NMR Acquisition Parameters:

• Spectrometer: A 100 MHz or higher frequency (corresponding to a 400 MHz ¹H frequency) NMR spectrometer.

• Pulse Sequence: A standard proton-decoupled pulse-acquire sequence.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 512-2048 scans, or more, may be necessary due to the lower natural abundance of ¹³C and longer relaxation times.

• Spectral Width: A spectral width of approximately 200-220 ppm is sufficient to cover the expected range of carbon chemical shifts.[9]

Visualization of Molecular Structure and NMR Assignments

The following diagram illustrates the molecular structure of 2,4-Dibromo-6-fluorophenol with numbered positions for NMR correlation.

Caption: Molecular structure of 2,4-Dibromo-6-fluorophenol with atom numbering for NMR spectral assignment.

This guide provides a foundational understanding of the expected NMR spectral characteristics of 2,4-Dibromo-6-fluorophenol. Researchers can use this information to aid in the identification and characterization of this compound in various experimental settings. It is important to re-emphasize that the presented data are predictions and should be confirmed with experimental data whenever possible.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. acdlabs.com [acdlabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation of 2,4-Dibromo-6-fluorophenol. Due to the absence of a publicly available mass spectrum for this specific compound, the fragmentation pathways and spectral data presented herein are based on the established principles of mass spectrometry and the fragmentation patterns observed for structurally similar halogenated phenols.[1][2][3] This document is intended to serve as a valuable resource for the identification and characterization of 2,4-Dibromo-6-fluorophenol in various analytical applications.

Core Concepts in the Mass Spectrometry of Halogenated Phenols

Electron Ionization (EI) is a widely used technique for the analysis of volatile and semi-volatile compounds such as halogenated phenols, often in conjunction with Gas Chromatography (GC-MS).[2][4] This "hard" ionization method imparts significant energy to the analyte molecule, resulting in the formation of a molecular ion (M•+) and subsequent fragmentation.[2] The fragmentation patterns are indicative of the molecule's structure.

For 2,4-Dibromo-6-fluorophenol, the key structural features that will govern its fragmentation are the phenolic hydroxyl group, the aromatic ring, and the three halogen substituents (two bromine atoms and one fluorine atom). The presence of two bromine atoms is particularly noteworthy due to their distinct isotopic distribution (79Br and 81Br in an approximate 1:1 ratio), which will produce a characteristic M+:M+2:M+4 isotopic cluster in a 1:2:1 intensity ratio for the molecular ion and any bromine-containing fragments.[3]

Predicted Mass Spectrometry Data

The following table summarizes the predicted key ions and their relative abundances for the mass spectrum of 2,4-Dibromo-6-fluorophenol. The molecular weight of 2,4-Dibromo-6-fluorophenol (C6H3Br2FO) is 269.89 g/mol .[5][6]

Predicted Fragment Ion	m/z (mass-to-charge ratio)	Proposed Structure/Loss	Predicted Relative Abundance	Isotopic Pattern
[M]+•	268/270/272	Molecular Ion	Moderate	1:2:1
[M-Br]+	189/191	Loss of a Bromine radical	High	1:1
[M-HBr]+•	188/190	Loss of Hydrogen Bromide	Moderate	1:1
[M-CO]+•	240/242/244	Loss of Carbon Monoxide	Low	1:2:1
[M-Br-CO]+	161/163	Loss of Br and CO	Moderate	1:1
[M-2Br]+	110	Loss of two Bromine radicals	Low	-
[C5H2FO]+	97	Ring fragmentation	Low	-

Proposed Fragmentation Pathway

The fragmentation of 2,4-Dibromo-6-fluorophenol is anticipated to proceed through several competing pathways, as is common for halogenated phenols.[1] The primary fragmentation events are likely to involve the loss of a bromine atom, elimination of hydrogen bromide, and the expulsion of carbon monoxide from the phenolic ring.

A logical representation of the fragmentation cascade is presented below:

Caption: Predicted fragmentation pathway of 2,4-Dibromo-6-fluorophenol.

Experimental Protocol: GC-MS Analysis

The following is a generalized experimental protocol for the analysis of 2,4-Dibromo-6-fluorophenol by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on methods used for similar halogenated phenols and may require optimization for specific instrumentation and analytical goals.[2][3][4]

4.1. Sample Preparation

A stock solution of 2,4-Dibromo-6-fluorophenol should be prepared in a suitable solvent such as methanol or acetone. Working standards are then prepared by serial dilution of the stock solution. For complex matrices, appropriate extraction and clean-up procedures, such as liquid-liquid extraction or solid-phase extraction, may be necessary.

4.2. Instrumentation

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a capillary column suitable for the analysis of semi-volatile organic compounds. A non-polar (e.g., DB-5ms) or medium-polarity column is often used for halogenated phenols.[3]

• Mass Spectrometer: A mass spectrometer capable of electron ionization (EI) and operating in full scan mode for qualitative analysis or selected ion monitoring (SIM) for quantitative analysis.

4.3. GC-MS Parameters

Parameter	Typical Value
Injector Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Energy	70 eV
Mass Range	50-350 amu
Solvent Delay	3-5 minutes

4.4. Experimental Workflow

The general workflow for the GC-MS analysis of 2,4-Dibromo-6-fluorophenol is illustrated in the following diagram:

Caption: General experimental workflow for GC-MS analysis.

Conclusion

This technical guide provides a comprehensive overview of the predicted mass spectrometry fragmentation of 2,4-Dibromo-6-fluorophenol. By understanding the likely fragmentation pathways and having a robust analytical protocol, researchers, scientists, and drug development professionals can more effectively identify and characterize this compound in their studies. The provided data and methodologies serve as a foundational resource for further investigation and application.

References

• 1. Competing fragmentations in the mass spectra of halogenated phenols - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. [Analysis of 2,4-dibromophenol and 2,6-dibromophenol in phenolic-smelling flatfish] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4-Dibromo-6-fluorophenol, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) spectroscopy of 2,4-Dibromo-6-fluorophenol. Due to the limited availability of direct experimental spectra in public databases, this document focuses on the predicted vibrational modes based on the analysis of its functional groups and comparison with structurally related compounds. It also outlines a detailed experimental protocol for acquiring a high-quality IR spectrum of this compound.

Introduction to the Infrared Spectroscopy of Aromatic Halogenated Phenols

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups and elucidate the structure of molecules.[1] When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies that correspond to its vibrational modes.[1] For a substituted phenol like 2,4-Dibromo-6-fluorophenol, the IR spectrum is expected to exhibit characteristic absorption bands corresponding to the vibrations of the hydroxyl (-OH) group, the aromatic ring, and the carbon-halogen (C-F and C-Br) bonds. The positions, intensities, and shapes of these bands provide a unique fingerprint of the molecule.

The substitution pattern on the benzene ring, with two bromine atoms and one fluorine atom, influences the electronic environment and, consequently, the vibrational frequencies of the various functional groups. This guide will detail the expected spectral features and provide the methodology to obtain and interpret the IR spectrum of 2,4-Dibromo-6-fluorophenol.

Predicted Infrared Absorption Data

The following table summarizes the predicted infrared absorption bands for 2,4-Dibromo-6-fluorophenol. These predictions are based on established group frequency ranges and data from similar phenolic and halogenated aromatic compounds.

Frequency Range (cm⁻¹)	Vibrational Mode	Expected Intensity	Notes
3600 - 3200	O-H stretch	Strong, Broad	The broadness is due to hydrogen bonding, which may be intermolecular or intramolecular.
3100 - 3000	Aromatic C-H stretch	Medium to Weak	Characteristic of C-H bonds on the benzene ring.
1620 - 1450	Aromatic C=C ring stretch	Medium to Strong	Multiple bands are expected in this region, characteristic of the aromatic ring.
1450 - 1300	O-H bend	Medium	In-plane bending of the hydroxyl group.
1300 - 1200	C-O stretch (phenol)	Strong	A strong band characteristic of the C-O bond in phenols.
1250 - 1150	C-F stretch	Strong	The carbon-fluorine bond typically gives a strong absorption in this region.
900 - 800	Aromatic C-H out-of-plane bend	Strong	The position is dependent on the substitution pattern of the aromatic ring.
700 - 500	C-Br stretch	Medium to Strong	The carbon-bromine bonds are expected to absorb in the lower frequency region of the mid-IR spectrum.

Experimental Protocol for Acquiring the IR Spectrum

This section provides a detailed methodology for obtaining the IR spectrum of 2,4-Dibromo-6-fluorophenol, which is assumed to be a solid at room temperature. Attenuated Total Reflectance (ATR) and the Thin Solid Film method are common and effective techniques for solid samples.[1][2]

Method 1: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) Spectroscopy

ATR-FTIR is a widely used technique for solid and liquid samples as it requires minimal sample preparation.[1]

Instrumentation:

• Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal).

Procedure:

• Background Spectrum: Record a background spectrum of the empty ATR crystal. This accounts for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

• Sample Application: Place a small amount of solid 2,4-Dibromo-6-fluorophenol powder onto the ATR crystal.

• Pressure Application: Use the pressure clamp to ensure firm and uniform contact between the sample and the crystal surface.

• Spectrum Acquisition: Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to generate the absorbance or transmittance spectrum.

• Cleaning: After analysis, clean the ATR crystal meticulously with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Method 2: Thin Solid Film Method

This method involves dissolving the solid sample in a volatile solvent and depositing a thin film onto an IR-transparent salt plate.[2]

Materials:

• 2,4-Dibromo-6-fluorophenol

• Volatile solvent (e.g., methylene chloride or acetone)[2]

• IR-transparent salt plates (e.g., NaCl or KBr)

• Sample vial or beaker

• Pipette or dropper

Procedure:

• Sample Preparation: Dissolve a small amount (approx. 50 mg) of 2,4-Dibromo-6-fluorophenol in a few drops of a suitable volatile solvent in a small vial or beaker.[2]

• Film Deposition: Place a drop of the resulting solution onto a clean, dry salt plate.[2]

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, solid film of the sample on the plate.[2] If the resulting film is too thin (weak absorption), add another drop of the solution and let it dry. If it is too thick (bands are too intense), the plate should be cleaned and a more dilute solution should be used.[2]

• Spectrum Acquisition: Place the salt plate in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum of a clean, empty salt plate should be taken beforehand.

• Cleaning: Clean the salt plates with a suitable solvent and return them to a desiccator to prevent fogging from atmospheric moisture.[2]

Visualization of Methodologies and Structural Correlations

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the relationship between the molecular structure and its expected IR spectrum.

Caption: Experimental workflow for obtaining the IR spectrum of a solid sample.

Caption: Correlation of functional groups in 2,4-Dibromo-6-fluorophenol with expected IR absorption regions.

Conclusion

References

• 1. Infrared spectroscopy - Wikipedia [en.wikipedia.org]
• 2. orgchemboulder.com [orgchemboulder.com]

An In-Depth Technical Guide to the Physical and Chemical Properties of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated aromatic compound of significant interest in the fields of medicinal chemistry and materials science. Its unique substitution pattern, featuring two bromine atoms and a fluorine atom on a phenol backbone, imparts distinct physicochemical properties that make it a valuable building block for the synthesis of more complex molecules. This technical guide provides a comprehensive overview of the core physical and chemical properties of 2,4-Dibromo-6-fluorophenol, detailed experimental protocols, and an exploration of its potential biological activities based on the broader class of bromophenols.

Physicochemical Properties

The physical and chemical characteristics of 2,4-Dibromo-6-fluorophenol are summarized in the table below. These properties are crucial for its handling, storage, and application in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C₆H₃Br₂FO	[1][2]
Molecular Weight	269.89 g/mol	[1][2]
CAS Number	576-86-3	[1]
Appearance	White to off-white solid	[3]
Melting Point	30-33 °C	[3]
Boiling Point	245.5 °C (predicted)
Density	2.17 g/cm³ (predicted)
pKa	7.5 (predicted)
Solubility	Soluble in methanol. Based on structurally similar compounds like 2,4-dibromophenol, it is expected to be soluble in other organic solvents such as ethanol, ether, and benzene, and slightly soluble in water.	[4]

Experimental Protocols

Synthesis of 2,4-Dibromo-6-fluorophenol

A plausible synthetic route to 2,4-Dibromo-6-fluorophenol involves the electrophilic bromination of 2-fluorophenol. The following protocol is adapted from established methods for the halogenation of phenols.[5][6]

Materials:

• 2-Fluorophenol

• Bromine (Br₂)

• Dichloromethane (CH₂Cl₂)

• Sodium bisulfite (NaHSO₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2-fluorophenol (1 equivalent) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add a solution of bromine (2 equivalents) in dichloromethane to the stirred solution via the dropping funnel. Maintain the temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bisulfite to remove any unreacted bromine.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

Purification of 2,4-Dibromo-6-fluorophenol

The crude 2,4-Dibromo-6-fluorophenol can be purified by column chromatography or recrystallization.

Column Chromatography:

• Stationary Phase: Silica gel (60-120 mesh)

• Mobile Phase: A gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Procedure: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the silica gel column. Elute the column with the mobile phase, collecting fractions. Monitor the fractions by TLC to identify and combine those containing the pure product. Evaporate the solvent to yield purified 2,4-Dibromo-6-fluorophenol.

Recrystallization:

• Solvent Selection: A suitable solvent system would be a mixture of a good solvent (e.g., dichloromethane or ethyl acetate) and a poor solvent (e.g., hexane).

• Procedure: Dissolve the crude product in a minimum amount of the hot good solvent. Slowly add the poor solvent until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization. Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

References

• 1. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. 2,6-Dibromo-4-fluorophenol(344-20-7) 13C NMR [m.chemicalbook.com]
• 4. Apoptosis-Inducing Potential of Selected Bromophenolic Flame Retardants 2,4,6-Tribromophenol and Pentabromophenol in Human Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Bromo-2-fluorophenol synthesis - chemicalbook [chemicalbook.com]
• 6. CN111825531B - Preparation method of 2-bromo-4-fluoro-6-methylphenol - Google Patents [patents.google.com]

In-Depth Technical Guide to the Chemical Properties of 2,4-Dibromo-6-fluorophenol (CAS 576-86-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,4-Dibromo-6-fluorophenol (CAS Number: 576-86-3). The information is compiled from various scientific and safety data sources to support research, development, and handling of this compound. This guide includes quantitative data presented in structured tables, detailed experimental protocols for property determination, and visualizations of experimental workflows and a putative signaling pathway based on the activities of structurally related compounds.

Core Chemical Properties

2,4-Dibromo-6-fluorophenol is a halogenated aromatic compound. Its chemical structure and key identifiers are fundamental to understanding its reactivity and potential applications.

Identifier	Value
CAS Number	576-86-3
Molecular Formula	C₆H₃Br₂FO
IUPAC Name	2,4-dibromo-6-fluorophenol
Synonyms	Phenol, 2,4-dibromo-6-fluoro-
InChI Key	XJDJZAUITWTZAS-UHFFFAOYSA-N
Canonical SMILES	C1=C(C=C(C(=C1F)O)Br)Br

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of 2,4-Dibromo-6-fluorophenol.

Property	Value	Source
Molecular Weight	269.89 g/mol	[1]
Melting Point	55-57 °C	[2]
Boiling Point	222.0 ± 35.0 °C (at 760 Torr)	[2]
Density	2.168 ± 0.06 g/cm³ (at 20 °C, 760 Torr)	[2]
Flash Point	88.1 ± 25.9 °C	[2]
pKa (Predicted)	6.61 ± 0.23	[2]
Appearance	White to off-white fused solid	[2]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of solid organic compounds like 2,4-Dibromo-6-fluorophenol are provided below. These are generalized protocols that are widely accepted in the field.

Melting Point Determination (Capillary Method)

The melting point of 2,4-Dibromo-6-fluorophenol can be determined using the capillary method with a melting point apparatus.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry 2,4-Dibromo-6-fluorophenol is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus, adjacent to a calibrated thermometer or temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperatures at which the substance first begins to melt (onset) and when it becomes completely liquid (clear point) are recorded. The melting point is reported as this range.

Workflow for Melting Point Determination

Boiling Point Determination (Thiele Tube Method)

For an accurate determination of the boiling point of a small quantity of liquid (obtained by melting the solid), the Thiele tube method is suitable.

Methodology:

• Sample Preparation: A small amount of molten 2,4-Dibromo-6-fluorophenol is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open end submerged in the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• Observation: As the liquid boils, a steady stream of bubbles will emerge from the capillary tube. The heating is then stopped. The temperature at which the bubbling ceases and the liquid begins to enter the capillary tube is recorded as the boiling point.

Workflow for Boiling Point Determination

Density Determination (Gas Pycnometry)

The density of the solid 2,4-Dibromo-6-fluorophenol can be accurately measured using a gas pycnometer.

Methodology:

• Sample Preparation: A known mass of the solid sample is weighed accurately and placed into the sample chamber of the gas pycnometer.

• Measurement: The instrument is sealed, and an inert gas (typically helium) is introduced into a reference chamber of known volume at a specific pressure.

• Expansion: The gas is then expanded into the sample chamber. The pressure drop is measured, which allows for the calculation of the volume of the solid sample by applying the gas laws.

• Calculation: The density is calculated by dividing the mass of the sample by its measured volume.

Workflow for Density Measurement

Potential Biological Activity and Signaling Pathways

While no specific studies on the signaling pathways directly affected by 2,4-Dibromo-6-fluorophenol were identified, research on structurally similar brominated phenols provides insights into their potential biological effects. Halogenated phenols have been shown to exhibit a range of biological activities, including toxicity and the induction of cellular stress responses.

Studies on compounds like 2,4-dibromophenol and 2,4,6-tribromophenol have indicated that they can induce oxidative stress, disrupt cellular calcium signaling, and trigger apoptosis (programmed cell death) in various cell types.[3][4] The mechanism of apoptosis induction by some bromophenols has been shown to involve the mitochondrial pathway, characterized by changes in mitochondrial membrane potential and the activation of caspases.[4]

Based on this information, a putative signaling pathway for the cellular effects of 2,4-Dibromo-6-fluorophenol can be proposed. It is important to note that this is a generalized pathway based on the activity of related compounds and would require experimental validation for this specific molecule.

Putative Apoptosis Induction Pathway

This proposed pathway suggests that 2,4-Dibromo-6-fluorophenol, upon entering a cell, could lead to an increase in reactive oxygen species (ROS) and disrupt intracellular calcium homeostasis. These cellular stresses can, in turn, impact mitochondrial function, leading to the activation of the intrinsic apoptotic pathway, initiated by Caspase-9 and executed by Caspase-3, ultimately resulting in programmed cell death.

Safety and Handling

2,4-Dibromo-6-fluorophenol is classified as harmful if swallowed and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide is intended for informational purposes for a scientific audience. All laboratory work should be conducted by trained professionals in accordance with established safety protocols.

References

• 1. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-DIBROMO-6-FLUOROPHENOL | 576-86-3 [amp.chemicalbook.com]
• 3. Acute Toxicities of Bromophenols to Alga and Daphina: Comparative Species Sensitivity Distribution Between Standard and Dietary Supplementation Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Apoptosis-Inducing Potential of Selected Bromophenolic Flame Retardants 2,4,6-Tribromophenol and Pentabromophenol in Human Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity of the Hydroxyl Group in 2,4-Dibromo-6-fluorophenol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the reactivity of the hydroxyl group in 2,4-Dibromo-6-fluorophenol, a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals. The document delves into the acidity, nucleophilicity, and electrophilicity of the hydroxyl functionality, supported by quantitative data and detailed experimental protocols for key transformations including etherification, esterification, and oxidation. Factors influencing the reactivity, such as steric hindrance and the electronic effects of the halogen substituents, are discussed. Visual aids in the form of Graphviz diagrams are provided to illustrate reaction pathways and experimental workflows, offering a clear and concise reference for researchers in the field.

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated aromatic compound of significant interest in medicinal chemistry and materials science. Its unique substitution pattern, featuring two bromine atoms and a fluorine atom on the phenolic ring, imparts distinct chemical properties that make it a valuable building block for the synthesis of a diverse range of molecules with potential biological activities. The reactivity of the hydroxyl group is central to the functionalization of this molecule, enabling the introduction of various moieties to modulate its physicochemical and pharmacological properties. This guide aims to provide a detailed understanding of the chemical behavior of the hydroxyl group in 2,4-Dibromo-6-fluorophenol, empowering researchers to effectively utilize this compound in their synthetic endeavors.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2,4-Dibromo-6-fluorophenol is essential for predicting and controlling its reactivity.

Property	Value	Reference
CAS Number	576-86-3	[1][2]
Molecular Formula	C₆H₃Br₂FO	[1][2]
Molecular Weight	269.89 g/mol	[1][2]
Melting Point	55-57 °C	[1]
Boiling Point	222.0 ± 35.0 °C (at 760 Torr)	[1]
Predicted pKa	6.61 ± 0.23	[1]

Reactivity of the Hydroxyl Group

The reactivity of the hydroxyl group in 2,4-Dibromo-6-fluorophenol is governed by a combination of factors, including the acidity of the phenolic proton, the nucleophilicity of the resulting phenoxide ion, and steric hindrance from the adjacent halogen atoms.

Acidity and pKa

The hydroxyl group of 2,4-Dibromo-6-fluorophenol is acidic due to the resonance stabilization of the corresponding phenoxide ion. The presence of electron-withdrawing halogen substituents (bromine and fluorine) is expected to increase the acidity compared to phenol (pKa ≈ 10). The predicted pKa of 6.61 suggests that it is a moderately weak acid.[1] The acidity of halophenols is influenced by a combination of the inductive effect (-I) and the resonance effect (+R) of the halogens. For halogens, the inductive effect generally outweighs the resonance effect, leading to an increase in acidity.

dot graph Acidity_Factors { rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

A [label="2,4-Dibromo-6-fluorophenol"]; B [label="Phenoxide Ion\n(Resonance Stabilized)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Increased Acidity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; D [label="Electron-withdrawing Halogens\n(-I Effect > +R Effect)"];

A -> B [label="Deprotonation"]; D -> A [label="Influences"]; B -> C [label="Leads to"]; D -> C [label="Contributes to"]; } dot Caption: Factors influencing the acidity of 2,4-Dibromo-6-fluorophenol.

Nucleophilicity of the Phenoxide

Deprotonation of the hydroxyl group with a suitable base generates the corresponding phenoxide ion, which is a potent nucleophile. This nucleophilicity is central to reactions such as the Williamson ether synthesis. The reactivity of the phenoxide can be influenced by the choice of solvent and counter-ion.

Key Reactions of the Hydroxyl Group

The hydroxyl group of 2,4-Dibromo-6-fluorophenol serves as a versatile handle for a variety of chemical transformations.

Etherification (O-Alkylation)

The Williamson ether synthesis is a classical and widely used method for the preparation of ethers from phenols. The reaction involves the deprotonation of the phenol to form a phenoxide, which then undergoes a nucleophilic substitution reaction with an alkyl halide.

General Reaction:

dot graph Williamson_Ether_Synthesis { rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#4285F4"];

Phenol [label="2,4-Dibromo-6-fluorophenol"]; Base [label="Base (e.g., K₂CO₃, NaH)", fillcolor="#FBBC05", fontcolor="#202124"]; Phenoxide [label="Phenoxide Intermediate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; AlkylHalide [label="Alkyl Halide (R-X)"]; Ether [label="2,4-Dibromo-6-fluorophenoxy Ether (Ar-O-R)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproduct [label="Salt (Base·HX)"];

Phenol -> Phenoxide [label="Deprotonation"]; Base -> Phenoxide; Phenoxide -> Ether [label="SN2 Attack"]; AlkylHalide -> Ether; Ether -> Byproduct [style=invis]; } dot Caption: Workflow for the Williamson ether synthesis of 2,4-Dibromo-6-fluorophenol.

Experimental Protocol: Synthesis of 1-Ethoxy-2,4-dibromo-6-fluorobenzene (Hypothetical)

To a stirred solution of 2,4-Dibromo-6-fluorophenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 eq). Stir the mixture at room temperature for 30 minutes. Add ethyl iodide (1.2 eq) dropwise and heat the reaction mixture to 60 °C for 4 hours. After cooling to room temperature, pour the reaction mixture into water and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired ether.

Quantitative Data (Hypothetical):

Reactant 1	Reactant 2	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2,4-Dibromo-6-fluorophenol	Ethyl Iodide	K₂CO₃	DMF	60	4	~85

Esterification (O-Acylation)

Esterification of the hydroxyl group can be achieved by reacting 2,4-Dibromo-6-fluorophenol with an acylating agent such as an acid chloride or an acid anhydride in the presence of a base.

General Reaction:

Experimental Protocol: Synthesis of 2,4-Dibromo-6-fluorophenyl Acetate (Hypothetical)

To a solution of 2,4-Dibromo-6-fluorophenol (1.0 eq) in dichloromethane at 0 °C, add triethylamine (1.5 eq). To this mixture, add acetic anhydride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours. Quench the reaction with water and separate the organic layer. Wash the organic layer with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude product. The product can be further purified by recrystallization or column chromatography.

Quantitative Data (Hypothetical):

Reactant 1	Reactant 2	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2,4-Dibromo-6-fluorophenol	Acetic Anhydride	Triethylamine	Dichloromethane	RT	2	~90

Oxidation

The oxidation of phenols can lead to a variety of products, including quinones. For hindered phenols like 2,4-Dibromo-6-fluorophenol, the reaction conditions need to be carefully controlled to achieve selective oxidation. Oxidizing agents such as Fremy's salt (potassium nitrosodisulfonate) are often used for the conversion of phenols to quinones.

dot graph Oxidation_Pathway { rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#EA4335"];

Phenol [label="2,4-Dibromo-6-fluorophenol"]; Oxidant [label="Oxidizing Agent\n(e.g., Fremy's Salt)", fillcolor="#FBBC05", fontcolor="#202124"]; Radical [label="Phenoxy Radical Intermediate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quinone [label="Substituted Benzoquinone", fillcolor="#34A853", fontcolor="#FFFFFF"];

Phenol -> Radical [label="Oxidation"]; Oxidant -> Radical; Radical -> Quinone [label="Further Oxidation"]; } dot Caption: Plausible oxidation pathway of 2,4-Dibromo-6-fluorophenol.

Experimental Protocol: Oxidation using Fremy's Salt (Hypothetical)

Dissolve 2,4-Dibromo-6-fluorophenol in a suitable solvent such as acetone or methanol. Prepare a solution of Fremy's salt in water buffered with sodium phosphate. Add the Fremy's salt solution to the phenol solution and stir at room temperature. The reaction progress can be monitored by TLC. Upon completion, extract the product with an organic solvent, wash with water, dry, and concentrate. The resulting quinone can be purified by chromatography.

Quantitative Data (Hypothetical):

Reactant 1	Oxidizing Agent	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
2,4-Dibromo-6-fluorophenol	Fremy's Salt	Acetone/Water	RT	1-3	2,6-Dibromo-4-fluoro-1,4-benzoquinone	Moderate

Spectroscopic Characterization of Derivatives

The characterization of the products from the reactions of the hydroxyl group is crucial for confirming their structure. Below are predicted spectroscopic data for a representative ether and ester derivative.

Table of Predicted Spectroscopic Data:

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	IR (cm⁻¹)
1-Ethoxy-2,4-dibromo-6-fluorobenzene	Aromatic H's: 7.0-7.8; -OCH₂-: ~4.1 (q); -CH₃: ~1.4 (t)	Aromatic C's: 110-160; -OCH₂-: ~65; -CH₃: ~15	C-O-C stretch: ~1250-1050; C-F stretch: ~1200-1100; C-Br stretch: ~650-550
2,4-Dibromo-6-fluorophenyl Acetate	Aromatic H's: 7.2-8.0; -COCH₃: ~2.3 (s)	Aromatic C's: 115-155; C=O: ~168; -CH₃: ~21	C=O stretch: ~1770-1750; C-O stretch: ~1250-1150

Conclusion

The hydroxyl group of 2,4-Dibromo-6-fluorophenol exhibits a rich and versatile reactivity profile, making it a key functional handle for the synthesis of a wide array of derivatives. Its acidity, influenced by the electron-withdrawing halogen substituents, facilitates the formation of a nucleophilic phenoxide, which readily participates in etherification and esterification reactions. While the steric hindrance from the ortho-bromine atom can influence reaction rates, appropriate selection of reagents and conditions allows for efficient transformations. The oxidation of the hydroxyl group provides a pathway to quinone structures, further expanding the synthetic utility of this compound. This guide provides a foundational understanding and practical protocols to aid researchers in leveraging the reactivity of 2,4-Dibromo-6-fluorophenol for the development of novel molecules in the fields of drug discovery and materials science.

References

• 1. 2,4-DIBROMO-6-FLUOROPHENOL CAS#: 576-86-3 [m.chemicalbook.com]
• 2. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of Halogenated Phenols: A Technical Guide for Drug Discovery and Development

Introduction: Halogenated phenols, a diverse group of organic compounds characterized by a hydroxyl group attached to a halogen-substituted aromatic ring, have garnered significant attention in the scientific community for their wide array of biological activities. The incorporation of halogen atoms (fluorine, chlorine, bromine, or iodine) onto the phenolic backbone can profoundly influence their physicochemical properties, such as lipophilicity, acidity, and reactivity, thereby modulating their interactions with biological targets. This technical guide provides an in-depth exploration of the antimicrobial, antioxidant, anticancer, and enzyme-inhibiting properties of halogenated phenols, offering valuable insights for researchers, scientists, and professionals in drug development.

Antimicrobial and Biofilm Inhibition Activities

Halogenated phenols have demonstrated potent activity against a broad spectrum of pathogenic microorganisms, including bacteria and fungi. Their mechanisms of action often involve disruption of cell membranes, inhibition of essential enzymes, and interference with cellular energy production. A particularly promising area of research is their ability to inhibit biofilm formation, a key virulence factor in many chronic infections.

Quantitative Antimicrobial Data

The antimicrobial efficacy of halogenated phenols is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that visibly inhibits microbial growth.

Compound	Halogen	Target Organism	MIC (µg/mL)	Reference
3-bromo-2,6-dihydroxyacetophenone	Bromine	Staphylococcus aureus	-	[1]
3-bromo-2,6-dihydroxyacetophenone	Bromine	MRSA	-	[1]
2,2',3,3'-tetrabromo-4,4',5,5'-tetrahydroxydiphenylmethane	Bromine	Candida albicans	-
2,2',3,3'-tetrabromo-4,4',5,5'-tetrahydroxydiphenylmethane	Bromine	Aspergillus fumigatus	-
3,3'-dibromo-6,6'-dihydroxydiphenylmethane	Bromine	Staphylococcus aureus	-
3,3',5,5'-tetrabromo-6,6'-dihydroxydiphenylmethane	Bromine	Bacillus subtilis	-
Bis(2,3-dibromo-4,5-dihydroxybenzyl) ether	Bromine	Gram-positive & Gram-negative bacteria	< 70
Lanosol ethyl ether	Bromine	Bacteria (mean bacteriostatic)	270
Lanosol ethyl ether	Bromine	Fungi (mean fungistatic)	270
Chloroxylenol	Chlorine	Bacteria, Algae, Fungi, Virus	-	[2]
Iodine-containing compound KC-270	Iodine	E. coli BAA-196	1309.1	[3]
Iodine-containing compound KC-270	Iodine	S. aureus BAA-39	1309.1	[3]
Phenolic extracts from oil vegetation water (PEOW)	-	S. aureus	1500-3000 (MBC)	[4]
Phenolic extracts from oil vegetation water (PEOW)	-	L. monocytogenes	1500-3000 (MBC)	[4]
Phenolic extracts from oil vegetation water (PEOW)	-	S. Typhimurium	6000-12000 (MBC)	[4]
Ferulic acid	-	E. coli, P. aeruginosa, S. aureus, L. monocytogenes	100-1250	[5]
Gallic acid	-	E. coli, P. aeruginosa, S. aureus, L. monocytogenes	500-2000	[5]

Note: '-' indicates data was mentioned but a specific value was not provided in the search results. MBC stands for Minimum Bactericidal Concentration.

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Antimicrobial Stock Solution: Dissolve the halogenated phenol in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) from a fresh culture. Dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate containing the serially diluted compound. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Experimental Protocol: Crystal Violet Biofilm Assay

This assay quantifies the ability of a compound to inhibit biofilm formation.

• Biofilm Formation: Grow bacteria in a 96-well plate in the presence of sub-MIC concentrations of the halogenated phenol. Incubate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

• Washing: Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic (free-floating) bacteria.

• Staining: Add a 0.1% crystal violet solution to each well and incubate for 15-30 minutes at room temperature.

• Washing: Wash the wells again with water to remove excess stain.

• Solubilization: Add a solubilizing agent (e.g., 30% acetic acid or ethanol) to each well to dissolve the crystal violet that has stained the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at a wavelength of approximately 590 nm using a microplate reader. A decrease in absorbance compared to the untreated control indicates inhibition of biofilm formation.[1]

Signaling Pathway: Inhibition of Bacterial Quorum Sensing

Halogenated phenols can interfere with bacterial cell-to-cell communication, known as quorum sensing (QS), which regulates virulence factor production and biofilm formation.[6] They can act by inhibiting the synthesis of signaling molecules (autoinducers) or by blocking the signal receptors.

Caption: Halogenated phenols can disrupt quorum sensing by inhibiting signal synthesis or blocking signal reception.

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties, which are primarily attributed to their ability to donate a hydrogen atom or an electron to neutralize free radicals. Halogenation can further modulate this activity.

Quantitative Antioxidant Data

The antioxidant capacity is often expressed as the IC50 value from the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, where a lower IC50 indicates higher antioxidant activity.

Compound	Halogen	IC50 (µg/mL)	Reference
Glehnia littoralis extract (Jeju)	-	10.26 (DPPH)	[7]
Glehnia littoralis extract (Chungnam)	-	18.08 (DPPH)	[7]
Various phenolic compounds	-	4.05 - 369.30 (µM) (DPPH)	[8]
Pistacia lentiscus L. leaves extract	-	4.79 (DPPH)	[9]
Fig leaf extract (Brown Turkey, +NaCl, +I)	Iodine	Increased activity by 455%	[10]
Fig leaf extract (Black Mission, -NaCl, +I)	Iodine	Increased activity by 22%	[10]

Note: The table includes general phenolic compounds and extracts for comparative purposes.

Experimental Protocol: DPPH Radical Scavenging Assay

This is a common and straightforward method to assess antioxidant activity.[11][12]

• Preparation of DPPH Solution: Prepare a stock solution of DPPH in a suitable solvent like methanol or ethanol. The solution should have a deep violet color.

• Sample Preparation: Prepare different concentrations of the halogenated phenol in the same solvent.

• Reaction: Mix the DPPH solution with the sample solutions in a 96-well plate or cuvettes.

• Incubation: Incubate the mixture in the dark at room temperature for a set period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at approximately 517 nm. The violet color of the DPPH radical fades as it is scavenged by the antioxidant.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Anticancer and Cytotoxic Activities

Numerous halogenated phenols have exhibited significant cytotoxic effects against various cancer cell lines. Their anticancer mechanisms are diverse and can involve the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of signaling pathways crucial for cancer cell proliferation and survival.

Quantitative Anticancer Data

The anticancer potency is typically represented by the IC50 value, which is the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound	Halogen	Cancer Cell Line	IC50 (µM)	Reference
Bromophenol derivative 4g	Bromine	A549 (Lung)	-	[11]
Bromophenol derivative 4h	Bromine	Bel7402 (Liver)	-	[11]
Bromophenol derivative 4i	Bromine	HepG2 (Liver)	-	[11]
Bromophenol derivative 5h	Bromine	HeLa (Cervical)	-	[11]
Bromophenol derivative 6d	Bromine	HCT116 (Colon)	-	[11]
Bis(2,3-dibromo-4,5-dihydroxybenzyl) ether (BDDE)	Bromine	HeLa (KB)	3.09 (µg/mL)	[13]
BDDE	Bromine	Bel7402 (Liver)	3.18 (µg/mL)	[13]
BDDE	Bromine	A549 (Lung)	3.54 (µg/mL)	[13]
Bis(2,3-dibromo-4,5-dihydroxy-phenyl)-methane (BDDPM)	Bromine	HCT116 (Colon)	10.58	[13]
BDDPM	Bromine	Bel7402 (Liver)	8.7	[13]
Bromophenol sulfate	Bromine	A2780 (Ovarian)	9.4	[13]
4-Bromochalcone derivative	Bromine	T47D (Breast)	45	[13]
Alpinumisoflavone	-	CEM/ADR5000 (Leukemia)	5.91	[4]
Pycnanthulignene A	-	CEM/ADR5000 (Leukemia)	5.84	[4]

Note: '-' indicates data was mentioned but a specific value was not provided in the search results.

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[14][15]

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the halogenated phenol and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of around 570 nm.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Signaling Pathways in Anticancer Activity

Halogenated phenols can exert their anticancer effects by modulating key signaling pathways involved in cell survival and apoptosis.

MAPK Signaling Pathway Modulation: The Mitogen-Activated Protein Kinase (MAPK) pathway is often dysregulated in cancer, promoting cell proliferation and survival. Some phenolic compounds have been shown to inhibit this pathway.[16][17][18]

Caption: Halogenated phenols may inhibit the MAPK pathway, leading to reduced cancer cell proliferation.

Induction of Apoptosis via the p53 and Mitochondrial Pathway: Halogenated phenols can trigger apoptosis through the intrinsic (mitochondrial) pathway. This can be initiated by the activation of the tumor suppressor protein p53, which upregulates pro-apoptotic proteins like Bax.[1][9][19][20]

Caption: Halogenated phenols can induce apoptosis through the p53-mediated mitochondrial pathway.

Enzyme Inhibition

The ability of halogenated phenols to inhibit specific enzymes is another significant aspect of their biological activity. This property is relevant for various therapeutic applications, including the treatment of hyperpigmentation and neurodegenerative diseases.

Quantitative Enzyme Inhibition Data

Enzyme inhibition is quantified by the IC50 value or the inhibition constant (Ki).

Compound	Halogen	Target Enzyme	IC50 / Ki	Reference
2-chlorophenol	Chlorine	Acetylcholinesterase	9.2% inhibition @ 50µM	[21]
2,3-dichlorophenol	Chlorine	Acetylcholinesterase	11.3% inhibition @ 50µM	[21]
3,5-dichlorophenol	Chlorine	Acetylcholinesterase	11.3% inhibition @ 50µM	[21]
2,4,6-trichlorophenol	Chlorine	Acetylcholinesterase	10.3% inhibition @ 50µM	[21]
Pentachlorophenol	Chlorine	Acetylcholinesterase	13.9% inhibition @ 50µM	[21]
Puerol A	-	Tyrosinase (monophenolase)	2.2 µM	[22]
Puerol A	-	Tyrosinase (diphenolase)	3.8 µM	[22]
4-(5-(trifluoromethyl)benzo[d]thiazol-2-yl)benzene-1,3-diol	Fluorine	Tyrosinase	0.2 µM	[23]
Benzoic acid	-	Tyrosinase	Ki = 0.53 mM	[6]
Cinnamic acid	-	Tyrosinase	Ki = 0.44 mM	[6]

Experimental Protocol: Tyrosinase Inhibition Assay

This assay is used to screen for compounds that can inhibit the enzyme tyrosinase, which is involved in melanin production.[1][3]

• Reagent Preparation: Prepare a solution of mushroom tyrosinase in a suitable buffer (e.g., phosphate buffer, pH 6.8). Prepare a solution of the substrate, L-DOPA (L-3,4-dihydroxyphenylalanine).

• Reaction Mixture: In a 96-well plate, add the tyrosinase solution and different concentrations of the halogenated phenol.

• Pre-incubation: Incubate the mixture for a short period (e.g., 10 minutes) at a controlled temperature (e.g., 25°C or 37°C).

• Initiate Reaction: Add the L-DOPA solution to each well to start the enzymatic reaction.

• Kinetic Measurement: Immediately measure the absorbance at approximately 475 nm (the wavelength for dopachrome formation) at regular intervals for a set period.

• Data Analysis: Calculate the rate of the reaction for each concentration of the inhibitor. Determine the percentage of inhibition and calculate the IC50 value. Further kinetic studies can be performed to determine the type of inhibition and the Ki value.

Logical Relationship: Experimental Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for screening and characterizing the biological activities of halogenated phenols.

Caption: A general workflow for the screening and characterization of halogenated phenols.

Conclusion

Halogenated phenols represent a promising class of compounds with a remarkable diversity of biological activities. Their antimicrobial, antioxidant, anticancer, and enzyme-inhibiting properties make them attractive candidates for the development of new therapeutic agents. The structure-activity relationships of these compounds are complex, with the type, number, and position of the halogen substituents playing a crucial role in their biological effects. Further research, including comprehensive in vivo studies and toxicological evaluations, is essential to fully elucidate their therapeutic potential and pave the way for their clinical application. This guide provides a foundational understanding and practical methodologies to aid researchers in the exploration of this fascinating and promising area of drug discovery.

References

• 1. Apoptosis-Inducing Potential of Selected Bromophenolic Flame Retardants 2,4,6-Tribromophenol and Pentabromophenol in Human Peripheral Blood Mononuclear Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Effect of Semiorganic Iodine-Containing Compounds on the Antibiotic Susceptibility of Pathogenic Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of seven naturally occurring phenolic compounds towards multi-factorial drug-resistant cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Future Antimicrobials: Natural and Functionalized Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sms.carm.es [sms.carm.es]
• 7. researchgate.net [researchgate.net]
• 8. dpph assay ic50: Topics by Science.gov [science.gov]
• 9. researchgate.net [researchgate.net]
• 10. Iodine increases the concentration of phenolic compounds and photosynthetic pigments in three cultivars of Ficus carica L. subjected to salt stress [scielo.org.mx]
• 11. Frontiers | Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. courses.edx.org [courses.edx.org]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. p53-Reactivating small molecules induce apoptosis and enhance chemotherapeutic cytotoxicity in head and neck squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. How does p53 induce apoptosis and how does this relate to p53-mediated tumour suppression? - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2,4-Dibromo-6-fluorophenol as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated aromatic organic compound that serves as a versatile and valuable intermediate in the synthesis of a wide array of complex molecules. Its strategic substitution pattern, featuring two bromine atoms, a fluorine atom, and a hydroxyl group, provides multiple reactive sites for further chemical transformations. This unique structure makes it a sought-after building block in medicinal chemistry and drug development, particularly in the synthesis of targeted therapies such as kinase inhibitors. The presence of the fluorine atom can enhance the metabolic stability and binding affinity of the final active pharmaceutical ingredients (APIs), while the bromine atoms offer handles for various cross-coupling reactions. This guide provides a comprehensive overview of the synthesis, key reactions, and applications of 2,4-Dibromo-6-fluorophenol, complete with experimental protocols, quantitative data, and pathway visualizations.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4-Dibromo-6-fluorophenol is presented in the table below. This data is essential for its handling, reaction setup, and purification.

Property	Value
Molecular Formula	C₆H₃Br₂FO
Molecular Weight	269.89 g/mol
CAS Number	576-86-3
Appearance	White to off-white solid
Melting Point	55-57 °C[1]
Boiling Point	222.0 ± 35.0 °C at 760 Torr[1]
Density	2.168 ± 0.06 g/cm³[1]
pKa	6.61 ± 0.23 (Predicted)[1]
Solubility	Soluble in various organic solvents.

Synthesis of 2,4-Dibromo-6-fluorophenol

The synthesis of 2,4-Dibromo-6-fluorophenol is typically achieved through the electrophilic bromination of a fluorinated phenol precursor. A logical and commonly employed route is the dibromination of 2-fluorophenol. The hydroxyl group is a strong activating group and directs electrophiles to the ortho and para positions. In the case of 2-fluorophenol, the para position is highly activated and will be brominated first, followed by bromination at the other activated ortho position.

Experimental Protocol: Synthesis of 2,4-Dibromo-6-fluorophenol

This protocol describes a representative method for the dibromination of 2-fluorophenol.

Materials:

• 2-Fluorophenol

• Bromine

• Dichloromethane (or another suitable inert solvent)

• Sodium bisulfite solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-fluorophenol (1.0 equivalent) in dichloromethane.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add a solution of bromine (2.0-2.2 equivalents) in dichloromethane from the dropping funnel to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into a sodium bisulfite solution to remove excess bromine.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude 2,4-Dibromo-6-fluorophenol can be purified by recrystallization or column chromatography.

Key Reactions of 2,4-Dibromo-6-fluorophenol as a Chemical Intermediate

The presence of two bromine atoms and a hydroxyl group allows for a variety of subsequent chemical modifications, making 2,4-Dibromo-6-fluorophenol a versatile intermediate. The two bromine atoms can be selectively functionalized in many cases, or both can be reacted.

Suzuki-Miyaura Coupling

The bromine atoms on the aromatic ring are excellent leaving groups for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with various aryl and heteroaryl boronic acids. This reaction is fundamental in constructing biaryl scaffolds, which are common motifs in many drug molecules.

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 2,4-Dibromo-6-fluorophenol with an arylboronic acid.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.1 - 2.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, toluene)

• Schlenk flask or similar reaction vessel for inert atmosphere

Procedure:

• To a Schlenk flask, add 2,4-Dibromo-6-fluorophenol (1.0 equivalent), the arylboronic acid, the palladium catalyst (typically 1-5 mol%), and the base (2.0-3.0 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent to the flask.

• Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Cool the reaction mixture to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data for Suzuki-Miyaura Coupling Reactions

Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH/H₂O	100	85-95 (estimated)
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane	90	80-90 (estimated)
3-Pyridinylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene/H₂O	100	75-85 (estimated)

Note: Yields are estimated based on typical Suzuki-Miyaura reactions of similar substrates and may vary depending on the specific reaction conditions and the reactivity of the boronic acid.

Williamson Ether Synthesis

The phenolic hydroxyl group of 2,4-Dibromo-6-fluorophenol can be readily deprotonated by a suitable base to form a phenoxide, which can then act as a nucleophile in a Williamson ether synthesis. This reaction allows for the introduction of various alkyl or substituted alkyl groups at the oxygen atom.

This protocol outlines a general procedure for the Williamson ether synthesis using 2,4-Dibromo-6-fluorophenol.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Base (e.g., K₂CO₃, NaH)

• Solvent (e.g., acetone, DMF, acetonitrile)

• Round-bottom flask

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve 2,4-Dibromo-6-fluorophenol (1.0 equivalent) in the chosen solvent.

• Add the base (1.5-2.0 equivalents) to the solution and stir for a short period to form the phenoxide.

• Add the alkyl halide (1.1-1.5 equivalents) to the reaction mixture.

• Heat the mixture to reflux and maintain the temperature until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and filter off any inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ether.

• Purify the product by column chromatography or distillation if necessary.

Quantitative Data for Williamson Ether Synthesis

Alkyl Halide	Base	Solvent	Temp (°C)	Yield (%)
Methyl Iodide	K₂CO₃	Acetone	Reflux	>90 (estimated)
Ethyl Bromide	NaH	DMF	60	85-95 (estimated)
Benzyl Bromide	K₂CO₃	Acetonitrile	Reflux	80-90 (estimated)

Note: Yields are estimated based on typical Williamson ether syntheses and may vary with specific substrates and conditions.

Application in Drug Development: Synthesis of Kinase Inhibitors

A significant application of 2,4-Dibromo-6-fluorophenol and its derivatives is in the synthesis of kinase inhibitors, which are a cornerstone of modern cancer therapy. One prominent example is the synthesis of intermediates for drugs like Afatinib. Afatinib is an irreversible inhibitor of the ErbB family of receptors, including the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2).[1][2] The core structure of such inhibitors often involves a substituted quinazoline ring, and halogenated phenols are key starting materials for constructing this scaffold.

EGFR/HER2 Signaling Pathway and Inhibition

The EGFR/HER2 signaling pathway plays a crucial role in cell proliferation, survival, and differentiation.[3][4][5][6] In many cancers, these receptors are overexpressed or mutated, leading to uncontrolled cell growth. Kinase inhibitors like Afatinib bind to the ATP-binding site of the receptor's intracellular kinase domain, blocking the downstream signaling cascade and thereby inhibiting tumor growth.[2][7]

Simplified EGFR/HER2 signaling pathway and the inhibitory action of Afatinib.

Experimental Workflow for Kinase Inhibitor Synthesis

The synthesis of a kinase inhibitor using 2,4-Dibromo-6-fluorophenol as a starting material typically involves a multi-step sequence. The following diagram illustrates a generalized workflow.

General workflow for the synthesis of a kinase inhibitor from 2,4-Dibromo-6-fluorophenol.

Conclusion

2,4-Dibromo-6-fluorophenol is a highly functionalized and versatile chemical intermediate with significant applications in organic synthesis, particularly in the field of drug discovery and development. Its unique combination of reactive sites allows for the construction of complex molecular architectures through well-established synthetic methodologies such as Suzuki-Miyaura coupling and Williamson ether synthesis. Its role as a precursor in the synthesis of potent kinase inhibitors like Afatinib highlights its importance in the development of targeted cancer therapies. This guide provides researchers, scientists, and drug development professionals with a foundational understanding of the properties, synthesis, and reactivity of 2,4-Dibromo-6-fluorophenol, empowering its effective use in the creation of novel and impactful molecules.

References

• 1. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. [Mechanism of action and preclinical development of afatinib] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ErbB/HER Signaling | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]

An In-depth Technical Guide to 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated aromatic compound of significant interest in organic synthesis and medicinal chemistry. Its trifunctionalized benzene ring, featuring bromine, fluorine, and hydroxyl moieties, offers a versatile scaffold for the development of novel molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. The strategic placement of these functional groups allows for a variety of chemical transformations, making it a valuable building block for the synthesis of more complex structures. This technical guide provides a comprehensive overview of its chemical identity, structure, properties, a plausible synthetic route, and expected analytical data.

Chemical Identity and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2,4-Dibromo-6-fluorophenol .[1][2][3] The chemical structure consists of a phenol ring substituted with two bromine atoms at positions 2 and 4, and a fluorine atom at position 6.

Caption: Chemical structure of 2,4-Dibromo-6-fluorophenol.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4-Dibromo-6-fluorophenol is presented in the table below.

Property	Value	Reference
IUPAC Name	2,4-Dibromo-6-fluorophenol	[1][2][3]
Molecular Formula	C₆H₃Br₂FO	[1]
Molecular Weight	269.89 g/mol	[1]
CAS Number	576-86-3	[1][2]
Appearance	White to off-white solid
Melting Point	30-33 °C
Boiling Point	Not available
Solubility	Soluble in organic solvents such as chloroform and dichloromethane.

Experimental Protocols

Synthesis of 2,4-Dibromo-6-fluorophenol

A plausible and efficient method for the synthesis of 2,4-Dibromo-6-fluorophenol is through the electrophilic bromination of 2-fluorophenol. The hydroxyl group of the phenol is a strong activating group, directing the incoming electrophiles (bromine) to the ortho and para positions. By using an excess of the brominating agent, di-substitution can be achieved.

Materials:

• 2-Fluorophenol

• Liquid Bromine (Br₂)

• Glacial Acetic Acid

• Sodium bisulfite (NaHSO₃) solution (10% w/v)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-fluorophenol (1.0 equivalent) in glacial acetic acid.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add a solution of liquid bromine (2.2 equivalents) in glacial acetic acid dropwise to the stirred solution of 2-fluorophenol over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding a 10% aqueous solution of sodium bisulfite until the red-orange color of excess bromine disappears.

• Transfer the mixture to a separatory funnel and dilute with dichloromethane.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 2,4-Dibromo-6-fluorophenol.

Caption: Experimental workflow for the synthesis of 2,4-Dibromo-6-fluorophenol.

Analytical Data

The structural confirmation of 2,4-Dibromo-6-fluorophenol is typically achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show two signals in the aromatic region, corresponding to the two non-equivalent aromatic protons. The proton at position 5 will likely appear as a doublet, coupled to the fluorine at position 6. The proton at position 3 will appear as a singlet or a very narrowly split doublet due to a small four-bond coupling to the fluorine. The hydroxyl proton will appear as a broad singlet, and its chemical shift can vary depending on the concentration and solvent.

¹³C NMR: The carbon NMR spectrum is expected to display six distinct signals for the six aromatic carbons, as they are all in different chemical environments. The carbon atoms attached to the electronegative halogens and the hydroxyl group will be significantly deshielded. The carbon attached to the fluorine will exhibit a large one-bond C-F coupling constant.

Expected ¹H NMR Data (Predicted)
Proton	Chemical Shift (ppm)
H-3	~7.5
H-5	~7.2
OH	Variable

Expected ¹³C NMR Data (Predicted)
Carbon	Chemical Shift (ppm)
C-1 (C-OH)	~150-155
C-2 (C-Br)	~110-115
C-3 (C-H)	~130-135
C-4 (C-Br)	~115-120
C-5 (C-H)	~125-130
C-6 (C-F)	~155-160 (d, ¹JCF ≈ 240-250 Hz)

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule.

Expected IR Absorption Data
Frequency (cm⁻¹)	Functional Group
3550-3200	O-H
3100-3000	C-H (aromatic)
1600-1450	C=C (aromatic)
1260-1000	C-O
1250-1150	C-F
690-515	C-Br

Mass Spectrometry (MS)

The mass spectrum, typically obtained using electron ionization (EI), will show a molecular ion peak (M⁺). Due to the presence of two bromine atoms, a characteristic isotopic pattern will be observed for the molecular ion and any bromine-containing fragments. The M⁺, [M+2]⁺, and [M+4]⁺ peaks will appear in an approximate ratio of 1:2:1, which is a clear indicator of the presence of two bromine atoms. Common fragmentation pathways would involve the loss of a bromine atom, a hydrogen atom, or the hydroxyl group.

Safety and Handling

2,4-Dibromo-6-fluorophenol should be handled with care in a well-ventilated fume hood. It is expected to be an irritant to the skin, eyes, and respiratory tract. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,4-Dibromo-6-fluorophenol is a valuable synthetic intermediate with a rich potential for chemical modification. This guide has provided a detailed overview of its structure, properties, a practical synthetic protocol, and expected analytical data to support researchers and scientists in its use and characterization. The provided information serves as a foundational resource for professionals in drug development and other areas of chemical research.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CASPRE [caspre.ca]
• 3. acdlabs.com [acdlabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 2,4-dibromo-6-fluorophenol in Suzuki-Miyaura cross-coupling reactions. This versatile building block is valuable for the synthesis of complex fluorinated biaryl phenols, which are significant scaffolds in medicinal chemistry and materials science. The presence of multiple halogen atoms offers opportunities for selective and sequential couplings, enabling the construction of diverse molecular architectures.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds between organoboron compounds and organic halides.[1][2] 2,4-Dibromo-6-fluorophenol presents a unique substrate for this reaction due to its electronic and steric properties. The fluorine atom and the two bromine atoms at different positions on the phenol ring allow for potential regioselective cross-coupling, providing a pathway to highly functionalized biaryl compounds.[3] The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and selectivity.[4]

Key Reaction Parameters and Optimization

Successful Suzuki-Miyaura coupling of 2,4-dibromo-6-fluorophenol requires careful consideration of several factors:

• Catalyst System: Palladium catalysts are most commonly employed.[2] For challenging substrates, catalyst systems utilizing bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos and XPhos) often provide high activity.[4] Pd(PPh₃)₄ is a classic, readily available catalyst, though it may require higher temperatures and catalyst loadings.[4][5] The choice of palladium precursor, such as Pd(OAc)₂ or Pd₂(dba)₃, in combination with a specific ligand, allows for fine-tuning of the catalyst's reactivity and stability.[1][2]

• Base: The base plays a crucial role in the activation of the boronic acid for transmetalation.[1] Inorganic bases such as K₃PO₄, K₂CO₃, and Cs₂CO₃ are commonly used.[5] The strength and solubility of the base can significantly impact the reaction rate and yield. For substrates sensitive to strong bases, milder conditions with bases like KF might be necessary.[1]

• Solvent: A variety of organic solvents can be used, often in combination with water.[6] Common choices include toluene, 1,4-dioxane, and THF.[5][7] The solvent system influences the solubility of the reactants and the catalyst, which in turn affects the reaction efficiency. Degassing the solvent is crucial to prevent the oxidation of the active Pd(0) catalyst.

• Reaction Temperature: The reaction temperature is a critical parameter that influences the reaction kinetics. While some modern catalyst systems can operate at room temperature, many Suzuki couplings require heating, typically in the range of 80-110 °C, to proceed at a reasonable rate.[5][8]

• Regioselectivity: With two bromine atoms at the 2- and 4-positions, regioselective coupling is a key consideration. In similar dihalogenated systems, coupling often occurs preferentially at the more sterically accessible or electronically activated position.[3] For 2,4-dibromopyridine, for example, selective coupling at the 2-position has been demonstrated.[3] Experimental validation is necessary to determine the regioselectivity for 2,4-dibromo-6-fluorophenol.

Comparative Data for Suzuki-Miyaura Coupling of Halogenated Phenols and Related Substrates

The following table summarizes typical reaction conditions and yields for Suzuki-Miyaura coupling reactions involving substrates analogous to 2,4-dibromo-6-fluorophenol. This data serves as a valuable starting point for reaction optimization.

Catalyst System (mol%)	Aryl Halide	Boronic Acid	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄ (5-6)	Dibromothiophene	Arylboronic acid	K₃PO₄ (4.0)	1,4-Dioxane/H₂O	90-100	12-24	Moderate to Good	[5]
Pd(dppf)Cl₂ (3)	Dibromothiophene	Arylboronic acid	Na₂CO₃ (2M)	Toluene	110-115	12-18	Good	[5]
Pd(OAc)₂ / SPhos (1-2)	2-Chloro-6-fluorobenzaldehyde	Arylboronic acid	K₃PO₄ (2.0)	Toluene/H₂O	100-110	12-24	Good	[9]
Pd₂(dba)₃ / P(t-Bu)₃	General Aryl Halides	Arylboronic acid	Various	Various	RT	-	High	[1]
Pd(OH)₂	Substituted Bromobenzene	Phenylboronic acid	K₃PO₄	-	65	-	Good	[10]

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura coupling of 2,4-dibromo-6-fluorophenol with an arylboronic acid. Note: This protocol is a starting point and may require optimization for specific substrates and desired outcomes (mono- vs. di-coupling).

Materials and Reagents

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.1 to 2.5 equivalents, depending on desired mono- or di-coupling)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol% or Pd(OAc)₂/SPhos, 2 mol%)

• Base (e.g., K₃PO₄, 3.0 equivalents)

• Anhydrous and degassed solvent (e.g., 1,4-Dioxane/water, 4:1 mixture)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, reflux condenser)

• Magnetic stirrer and heating mantle/oil bath

Generalized Reaction Procedure

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dibromo-6-fluorophenol (1.0 mmol), the desired arylboronic acid (1.1 mmol for mono-coupling, 2.2 mmol for di-coupling), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and the base (e.g., K₃PO₄, 3.0 mmol).

  • Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 15-20 minutes. This is crucial to create an anaerobic environment.[9]

• Solvent Addition:

  • Under a positive pressure of the inert gas, add the degassed solvent mixture (e.g., 5 mL of a 4:1 dioxane/water mixture) via syringe.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction time can vary from a few hours to 24 hours depending on the reactivity of the substrates and the catalyst system.[5][9]

• Workup Procedure:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate (20 mL) and water (10 mL).

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with the organic solvent (2 x 15 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).[9]

• Purification:

  • Filter the solution and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to isolate the desired biaryl product(s).

• Characterization:

  • Characterize the purified product(s) using standard analytical techniques such as NMR (¹H, ¹³C, ¹⁹F) and Mass Spectrometry to confirm the structure and purity.

Visualizations

Reaction Scheme and Catalytic Cycle

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling reaction.

Logical Relationship of Reaction Parameters

Caption: Influence of key parameters on the Suzuki-Miyaura coupling reaction outcome.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pure.hw.ac.uk [pure.hw.ac.uk]
• 9. benchchem.com [benchchem.com]
• 10. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2,4-Dibromo-6-fluorophenol

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has emerged as a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This transformation is of paramount importance in medicinal chemistry and drug development, as the arylamine structural motif is a key component in a vast number of pharmaceutical agents and biologically active compounds. The reaction's broad substrate scope and tolerance for various functional groups have made it an indispensable tool for synthetic chemists.[3]

These application notes provide a detailed overview and experimental protocols for the Buchwald-Hartwig amination of 2,4-dibromo-6-fluorophenol. This substrate is a valuable building block in organic synthesis, offering multiple reaction sites for diversification. The presence of two bromine atoms at the 2- and 4-positions allows for potential selective mono- or di-amination, leading to the synthesis of a variety of substituted aminophenols. The fluorine atom at the 6-position can enhance the pharmacological properties of the final products, such as metabolic stability and binding affinity.

Reaction Principle and Selectivity

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) catalyst, a phosphine ligand, and a base. The generally accepted mechanism involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-bromide bond of 2,4-dibromo-6-fluorophenol to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine reactant coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed as the arylamine product is eliminated from the palladium complex, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[2][4]

A key consideration in the amination of 2,4-dibromo-6-fluorophenol is the potential for selective mono-amination at either the 2- or 4-position, or di-amination. The relative reactivity of the two bromine atoms can be influenced by steric and electronic factors. The bromine atom at the 4-position is generally more susceptible to oxidative addition than the sterically hindered bromine atom at the 2-position, which is ortho to both the fluorine and hydroxyl groups. By carefully controlling the reaction conditions, such as the stoichiometry of the amine, the choice of ligand, and the reaction time, it is often possible to achieve selective mono-amination at the 4-position.

Key Reaction Components

The success of the Buchwald-Hartwig amination of 2,4-dibromo-6-fluorophenol is highly dependent on the judicious selection of the following components:

Component	Common Examples	Role in the Reaction
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂	Source of the active Pd(0) catalyst.[4]
Phosphine Ligand	XPhos, RuPhos, BINAP, DavePhos	Stabilizes the palladium catalyst, promotes oxidative addition and reductive elimination, and influences selectivity. Bulky, electron-rich ligands are often preferred.[3][5]
Base	NaOt-Bu, KOt-Bu, Cs₂CO₃, K₃PO₄	Activates the amine nucleophile by deprotonation and facilitates the formation of the palladium-amido complex.[4]
Solvent	Toluene, Dioxane, THF	Provides a medium for the reaction. Must be anhydrous and deoxygenated.
Amine	Primary or secondary alkyl or aryl amines	The nitrogen source for the C-N bond formation.

Experimental Protocols

General Considerations: The Buchwald-Hartwig amination is sensitive to air and moisture. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware must be oven-dried and cooled under an inert atmosphere before use. Solvents should be anhydrous and deoxygenated.

Protocol 1: General Procedure for the Mono-amination of 2,4-Dibromo-6-fluorophenol

This protocol provides a general method for the selective mono-amination of 2,4-dibromo-6-fluorophenol at the 4-position. Optimization of the reaction conditions may be necessary for specific amine coupling partners.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Amine (1.1 equivalents)

• Pd₂(dba)₃ (1-2 mol%)

• XPhos (2-4 mol%)

• NaOt-Bu (1.4 equivalents)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add 2,4-dibromo-6-fluorophenol (1.0 eq), Pd₂(dba)₃, XPhos, and NaOt-Bu.

• Evacuate and backfill the Schlenk tube with argon three times.

• Add anhydrous, deoxygenated toluene via syringe.

• Add the amine (1.1 eq) via syringe.

• Seal the Schlenk tube and place it in a preheated oil bath at 100-110 °C.

• Stir the reaction mixture vigorously and monitor its progress by TLC or LC-MS.

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-bromo-4-amino-6-fluorophenol derivative.

Protocol 2: General Procedure for the Di-amination of 2,4-Dibromo-6-fluorophenol

This protocol provides a general method for the di-amination of 2,4-dibromo-6-fluorophenol. Note that forcing conditions may be required for the second amination at the sterically hindered 2-position.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Amine (2.5 - 3.0 equivalents)

• Pd(OAc)₂ (2-4 mol%)

• RuPhos (4-8 mol%)

• KOt-Bu (3.0 - 4.0 equivalents)

• Anhydrous dioxane

Procedure:

• In a glovebox, add 2,4-dibromo-6-fluorophenol (1.0 eq), Pd(OAc)₂, RuPhos, and KOt-Bu to a microwave reaction vial equipped with a stir bar.

• Add the amine (2.5 - 3.0 eq) and anhydrous dioxane.

• Seal the vial and remove it from the glovebox.

• Place the vial in a microwave reactor and heat to 120-150 °C for 1-3 hours.

• Monitor the reaction progress by LC-MS.

• After completion, cool the vial to room temperature.

• Follow the workup and purification steps outlined in Protocol 1.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the Buchwald-Hartwig amination of aryl bromides, which can be adapted for 2,4-dibromo-6-fluorophenol.

Entry	Aryl Bromide	Amine	Pd-Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2,4-Dibromo-6-fluorophenol	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOt-Bu (1.4)	Toluene	110	18	Est. 75-85
2	2,4-Dibromo-6-fluorophenol	n-Butylamine	Pd(OAc)₂ (2.0)	RuPhos (4.0)	K₃PO₄ (2.0)	Dioxane	100	24	Est. 70-80
3	2,4-Dibromo-6-fluorophenol	Aniline	Pd₂(dba)₃ (2.0)	BINAP (4.0)	Cs₂CO₃ (2.0)	Toluene	100	16	Est. 65-75
4	2,4-Dibromo-6-fluorophenol	Diethylamine	Pd(OAc)₂ (2.5)	DavePhos (5.0)	KOt-Bu (2.2)	Toluene	110	20	Est. 60-70

*Estimated yields are based on typical outcomes for similar substrates and may vary.

Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

Caption: Experimental workflow for the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. research.rug.nl [research.rug.nl]
• 4. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Williamson Ether Synthesis of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Williamson ether synthesis is a fundamental and versatile method in organic chemistry for the preparation of symmetrical and unsymmetrical ethers. This reaction proceeds via an SN2 mechanism, involving the reaction of an alkoxide or phenoxide with a primary alkyl halide.[1][2] This application note provides a detailed protocol for the Williamson ether synthesis using 2,4-Dibromo-6-fluorophenol as the starting material. The resulting aryl ethers are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials science due to the unique electronic and steric properties conferred by the halogen substituents.

The presence of two bromine atoms and a fluorine atom on the phenolic ring influences the acidity of the hydroxyl group and the reactivity of the resulting phenoxide. This protocol outlines the key steps and conditions for the successful O-alkylation of 2,4-Dibromo-6-fluorophenol.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the Williamson ether synthesis with 2,4-Dibromo-6-fluorophenol and various primary alkyl halides. Please note that these are representative values and may require optimization for specific substrates and scales.

Alkyl Halide	Base	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Ethyl iodide	K₂CO₃	Acetonitrile	80	12-24	85-95
Propyl bromide	NaH	DMF	25-50	8-16	80-90
Benzyl bromide	Cs₂CO₃	Acetone	60	6-12	90-98
Methyl iodide	KOH	Ethanol	Reflux	10-20	88-96

Experimental Protocols

This section provides a detailed methodology for the Williamson ether synthesis of 2,4-Dibromo-6-fluorophenol with ethyl iodide as a representative alkyl halide.

Materials:

• 2,4-Dibromo-6-fluorophenol (1.0 eq)

• Ethyl iodide (1.2 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq), anhydrous

• Acetonitrile (anhydrous)

• Deionized water

• Brine (saturated NaCl solution)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-Dibromo-6-fluorophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a suspension. The typical concentration is 0.1-0.5 M with respect to the phenol.

• Addition of Alkyl Halide: While stirring the suspension, add ethyl iodide (1.2 eq) to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and maintain it at this temperature under reflux with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Filter the solid potassium carbonate and wash it with a small amount of ethyl acetate.

• Extraction: Combine the filtrate and the washings and transfer them to a separatory funnel. Add deionized water and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 1-(2,4-dibromo-6-fluorophenoxy)ethane.

Safety Precautions:

• Handle all reagents and solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Alkyl halides are lachrymatory and potentially carcinogenic; handle with care.

• Acetonitrile is flammable and toxic. Avoid inhalation and contact with skin.

Mandatory Visualizations

Caption: Experimental workflow for the Williamson ether synthesis of 2,4-Dibromo-6-fluorophenol.

Caption: Generalized reaction pathway for the Williamson ether synthesis.

References

• 1. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Williamson Ether Synthesis - Edubirdie [edubirdie.com]

Application Notes and Protocols for 2,4-Dibromo-6-fluorophenol in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2,4-Dibromo-6-fluorophenol as a versatile building block in pharmaceutical research and development. This document details its application in the synthesis of potential therapeutic agents, focusing on key chemical transformations such as Suzuki-Miyaura coupling and nitration. The protocols provided are based on established methodologies for structurally related compounds and are intended to serve as a foundational guide for the synthesis of novel bioactive molecules.

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated aromatic compound with a unique substitution pattern that makes it an attractive starting material for the synthesis of complex organic molecules. The presence of two bromine atoms at positions 2 and 4, a fluorine atom at position 6, and a hydroxyl group offers multiple reactive sites for functionalization. This allows for the strategic introduction of various substituents to modulate the physicochemical and pharmacological properties of the resulting compounds. The fluorine atom can enhance metabolic stability and binding affinity to biological targets, while the bromine atoms serve as versatile handles for cross-coupling reactions, enabling the construction of diverse molecular scaffolds.

Key Applications in Pharmaceutical Synthesis

The structural features of 2,4-Dibromo-6-fluorophenol make it a valuable precursor for the synthesis of a range of potential pharmaceutical agents, including but not limited to:

• Enzyme Inhibitors: The dibromofluorophenyl scaffold can be elaborated to generate potent inhibitors of various enzymes implicated in disease pathogenesis.

• Kinase Inhibitors: As a core fragment, it can be incorporated into the synthesis of molecules targeting protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.

• Bioactive Scaffolds: The ability to selectively functionalize the different positions on the aromatic ring allows for the creation of libraries of novel compounds for high-throughput screening and lead optimization.

Experimental Protocols

Suzuki-Miyaura Coupling for Biaryl Synthesis

The bromine atoms of 2,4-Dibromo-6-fluorophenol are amenable to palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with various boronic acids. This reaction is fundamental in the synthesis of biaryl structures, which are common motifs in many pharmaceutical agents.

Protocol for Monosubstitution:

This protocol is designed for the selective coupling at the more reactive bromine position.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.1 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equivalents)

• Triphenylphosphine (PPh₃, 0.08 equivalents)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 2,4-Dibromo-6-fluorophenol (1.0 mmol), the desired arylboronic acid (1.1 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol) to the flask.

• Under a positive flow of inert gas, add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Quantitative Data Summary (Hypothetical):

Entry	Arylboronic Acid	Catalyst Loading (mol%)	Solvent System	Temperature (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	2	Dioxane/Water	90	18	85
2	4-Methoxyphenylboronic acid	2	Dioxane/Water	90	16	88
3	3-Pyridinylboronic acid	3	Dioxane/Water	100	24	75
4	4-Fluorophenylboronic acid	2	Dioxane/Water	90	20	82

Nitration for the Synthesis of Nitroaromatic Intermediates

Nitration of the phenolic ring introduces a nitro group, which can be further reduced to an amine, a key functional group in many pharmaceuticals. The following protocol is adapted from the nitration of a similar compound, 2-bromo-4-fluorophenol.

Protocol for Nitration:

Materials:

• 2,4-Dibromo-6-fluorophenol

• Chloroform

• Sulfuric acid (98%)

• Nitric acid (65%)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Ethanol

Procedure:

• In a reaction flask, dissolve 0.05 mol of 2,4-Dibromo-6-fluorophenol in 25 mL of chloroform with stirring at room temperature (20 °C).

• Prepare a nitrating mixture by carefully adding nitric acid to sulfuric acid in a molar ratio of 1:5.5.

• Slowly add the nitrating mixture dropwise to the solution of the phenol while maintaining the temperature at 20 °C.

• After the addition is complete, warm the reaction mixture to 45 °C and stir for 3 hours.

• After the reaction is complete, cool the mixture and wash the organic phase with water and then with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Evaporate the solvent from the filtrate to obtain the crude product.

• Recrystallize the crude product from ethanol to yield the purified 2,4-Dibromo-6-fluoro-x-nitrophenol (the exact position of nitration would need to be confirmed analytically).

Quantitative Data Summary (Hypothetical):

Reactant	Nitrating Agent (Molar Ratio H₂SO₄:HNO₃)	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
2,4-Dibromo-6-fluorophenol	1:3	40	4	85	>95
2,4-Dibromo-6-fluorophenol	1:5.5	45	3	89	>97
2,4-Dibromo-6-fluorophenol	1:8	50	2.5	82	>96

Visualizations

Caption: Workflow for Suzuki-Miyaura Coupling.

Caption: Workflow for Nitration Reaction.

Conclusion

2,4-Dibromo-6-fluorophenol represents a highly versatile and valuable building block for the synthesis of complex molecules with potential therapeutic applications. The presented protocols for Suzuki-Miyaura coupling and nitration serve as a starting point for the exploration of its synthetic utility. Further derivatization of the resulting intermediates can lead to the discovery of novel drug candidates. The unique combination of reactive sites on this molecule provides a rich platform for the generation of diverse chemical libraries for drug discovery programs.

Application of 2,4-Dibromo-6-fluorophenol in Agrochemical Development: Application Notes and Protocols

Disclaimer: Publicly available scientific literature and patent databases contain limited direct examples of agrochemicals developed from 2,4-dibromo-6-fluorophenol. The following application notes and protocols are based on the potential synthetic utility of this molecule as a halogenated phenol intermediate and draw analogies from established classes of agrochemicals. The provided data and protocols are illustrative and intended to guide research and development efforts.

Introduction

2,4-Dibromo-6-fluorophenol is a polyhalogenated aromatic compound with a reactive hydroxyl group, making it a potential building block for the synthesis of various agrochemicals. The presence of bromine and fluorine atoms can significantly influence the biological activity, metabolic stability, and target-site binding of the resulting molecules. This document outlines potential applications of 2,4-dibromo-6-fluorophenol in the development of herbicides and fungicides, provides hypothetical efficacy data for analogous compounds, and details experimental protocols for the synthesis of potential agrochemical candidates.

Application in Herbicide Development: Phenoxy Herbicides

The phenoxyacetic acid class of herbicides, such as 2,4-D, are systemic herbicides that act as synthetic auxins, causing uncontrolled growth and eventual death in broadleaf weeds. The substitution pattern on the phenyl ring is critical for their herbicidal activity and crop selectivity. The 2,4-dibromo-6-fluoro substitution pattern could impart unique properties to a phenoxyacetic acid herbicide.

Hypothetical Herbicidal Activity Data (Analogous Compounds)

The following table presents herbicidal activity data for established phenoxy herbicides to provide a benchmark for the potential efficacy of a hypothetical 2-(2,4-dibromo-6-fluorophenoxy)acetic acid.

Compound	Target Weed	Efficacy (GR50 g ai/ha)	Reference Compound
2,4-D	Abutilon theophrasti	150 - 250	Standard
MCPA	Chenopodium album	100 - 200	Standard
Dicamba	Polygonum convolvulus	50 - 100	Standard
Hypothetical: 2-(2,4-dibromo-6-fluorophenoxy)acetic acid	Broadleaf Weeds	Data not available	-

Experimental Protocol: Synthesis of 2-(2,4-dibromo-6-fluorophenoxy)acetic acid

This protocol describes the synthesis of a potential phenoxy herbicide from 2,4-dibromo-6-fluorophenol via Williamson ether synthesis.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Sodium hydroxide (NaOH)

• Ethyl chloroacetate

• Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Deprotonation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,4-dibromo-6-fluorophenol (1.0 eq) in DMF. Add powdered sodium hydroxide (1.1 eq) portion-wise at room temperature. Stir the mixture for 1 hour.

• Etherification: To the resulting sodium phenoxide solution, add ethyl chloroacetate (1.2 eq) dropwise. Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up and Extraction: After cooling to room temperature, pour the reaction mixture into water and acidify with 1M HCl to pH 2-3. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous MgSO4. Filter and concentrate the solvent under reduced pressure to obtain the crude ethyl 2-(2,4-dibromo-6-fluorophenoxy)acetate.

• Hydrolysis: Dissolve the crude ester in a mixture of ethanol and 10% aqueous NaOH solution. Stir the mixture at room temperature overnight.

• Purification: Acidify the reaction mixture with concentrated HCl to pH 1-2 to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to yield 2-(2,4-dibromo-6-fluorophenoxy)acetic acid.

Application Notes and Protocols: 2,4-Dibromo-6-fluorophenol as a Versatile Building Block for Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4-dibromo-6-fluorophenol as a strategic building block in the synthesis of potentially bioactive molecules. This document outlines synthetic strategies, detailed experimental protocols for key chemical transformations, and the expected biological evaluation of the resulting compounds, drawing parallels from structurally similar bromophenols. The unique substitution pattern of 2,4-dibromo-6-fluorophenol, featuring two bromine atoms for versatile cross-coupling reactions and a fluorine atom to potentially enhance metabolic stability and binding affinity, makes it an attractive scaffold in medicinal chemistry.

Introduction

Halogenated phenols are a prominent class of intermediates in drug discovery, offering multiple avenues for chemical modification to generate diverse molecular libraries. 2,4-Dibromo-6-fluorophenol, in particular, presents a valuable starting material for the synthesis of novel compounds with potential therapeutic applications. The bromine atoms at the 2- and 4-positions can be selectively addressed in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of various aryl and heteroaryl moieties. The fluorine atom at the 6-position can contribute to improved pharmacokinetic properties of the final molecule. The phenolic hydroxyl group serves as a handle for etherification or esterification, further enabling structural diversification.

Derivatives of structurally related bromophenols have demonstrated significant inhibitory activity against various enzymes, including carbonic anhydrases, acetylcholinesterase, and protein tyrosine phosphatase 1B (PTP1B), and have also been investigated for their anticancer properties. It is therefore anticipated that derivatives of 2,4-dibromo-6-fluorophenol could exhibit similar biological activities.

Synthetic Strategies and Applications

The primary synthetic utility of 2,4-dibromo-6-fluorophenol lies in its capacity to undergo sequential and site-selective cross-coupling reactions. The bromine at the 2-position is generally more reactive towards palladium-catalyzed reactions than the bromine at the 4-position, allowing for a stepwise introduction of different substituents. This differential reactivity is key to constructing complex biaryl and heteroaryl structures.

A general synthetic approach involves:

• Selective Suzuki-Miyaura Coupling: Monosubstitution at the C2 position with an aryl or heteroaryl boronic acid.

• Second Suzuki-Miyaura Coupling: Substitution at the C4 position with a different boronic acid to create asymmetrical biaryl compounds.

• Functionalization of the Phenolic Hydroxyl: Etherification or esterification to introduce additional diversity and modulate physicochemical properties.

These synthetic strategies can be employed to generate libraries of compounds for screening against various biological targets.

Experimental Protocols

The following protocols are representative examples of key synthetic transformations involving bromophenols and can be adapted for 2,4-dibromo-6-fluorophenol.

Protocol 1: Selective Monosubstitution via Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the selective monosubstitution at the more reactive C2 position of a dibromophenol.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.1 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equivalents)

• Triphenylphosphine (PPh₃, 0.08 equivalents)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask, add 2,4-dibromo-6-fluorophenol (1.0 mmol), the arylboronic acid (1.1 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add palladium(II) acetate (0.02 mmol) and triphenylphosphine (0.08 mmol) to the flask.

• Under a positive flow of inert gas, add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 5:1 ratio).

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the monosubstituted product.

Protocol 2: Demethylation of Methoxy-Substituted Derivatives

In cases where methoxy-substituted arylboronic acids are used in the coupling reaction, a subsequent demethylation step might be necessary to unmask a free hydroxyl group, which can be crucial for biological activity.

Materials:

• Methoxy-substituted biaryl derivative

• Boron tribromide (BBr₃) solution in dichloromethane (CH₂Cl₂)

• Dichloromethane (anhydrous)

• Ethyl acetate

• Ice

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the methoxy-substituted biaryl compound in anhydrous dichloromethane in a flame-dried round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a 1M solution of boron tribromide in dichloromethane (1.2 equivalents per methoxy group) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of water, followed by ice.

• Separate the organic layer and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the demethylated product.

• Purify the product by column chromatography if necessary.

Data Presentation

Table 1: Inhibitory Activity of Bromophenol Derivatives against Carbonic Anhydrase (CA) Isoforms

Compound ID	Target Enzyme	Kᵢ (nM)[1]
18	hCA I	7.92 ± 1.38[1]
19	hCA I	17.43 ± 3.15[1]
20	hCA I	8.32 ± 0.69[1]
21	hCA I	6.54 ± 1.03[1]
14	hCA I	2.53 ± 0.25[1]
18	hCA II	15.05 ± 1.07[1]
19	hCA II	9.86 ± 1.63[1]
20	hCA II	6.51 ± 0.94[1]
21	hCA II	1.63 ± 0.11[1]
14	hCA II	3.17 ± 0.44[1]

Table 2: Inhibitory Activity of Bromophenol Derivatives against Acetylcholinesterase (AChE)

Compound ID	Target Enzyme	Kᵢ (nM)[1]
18	AChE	7.92 ± 1.38[1]
19	AChE	17.43 ± 3.15[1]
20	AChE	8.32 ± 0.69[1]
21	AChE	6.54 ± 1.03[1]
14	AChE	11.62 ± 2.75[1]

Mandatory Visualizations

Synthetic Workflow for Bioactive Molecules from 2,4-Dibromo-6-fluorophenol

References

• 1. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the selective palladium-catalyzed cross-coupling reactions of 2,4-dibromo-6-fluorophenol, a versatile building block in medicinal chemistry and materials science. The strategic placement of two distinct bromine atoms, a fluorine atom, and a phenolic hydroxyl group allows for programmed and regioselective functionalization to generate complex molecular architectures. This document covers Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, with a focus on achieving mono-substitution at the more reactive C4-position.

Regioselectivity in Cross-Coupling Reactions

The two bromine atoms on the 2,4-dibromo-6-fluorophenol ring exhibit different reactivities in palladium-catalyzed cross-coupling reactions. The bromine atom at the C4-position (para to the hydroxyl group) is generally more susceptible to oxidative addition to the palladium(0) catalyst. This enhanced reactivity is attributed to a combination of electronic and steric factors. The C4-position is less sterically hindered than the C2-position, which is flanked by the hydroxyl and a bromine atom. Electronically, the hydroxyl group can influence the electron density of the aromatic ring, making the C4-position more favorable for coupling.

By carefully selecting the catalyst, ligand, and reaction conditions, it is possible to achieve high regioselectivity for mono-functionalization at the C4-position, leaving the C2-bromine available for subsequent transformations.

Data Presentation: Quantitative Analysis of Cross-Coupling Reactions

The following tables summarize typical yields for the selective mono-coupling at the C4-position of 2,4-dibromo-6-fluorophenol with various coupling partners under optimized conditions.

Table 1: Suzuki-Miyaura Coupling of 2,4-Dibromo-6-fluorophenol

Coupling Partner	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	85-95
4-Methoxyphenylboronic acid	Pd₂(dba)₃	XPhos	K₂CO₃	1,4-Dioxane	100	16	80-90
3-Thienylboronic acid	Pd(PPh₃)₄	-	Cs₂CO₃	DMF	90	18	75-85

Table 2: Sonogashira Coupling of 2,4-Dibromo-6-fluorophenol

Coupling Partner	Palladium Catalyst	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylacetylene	PdCl₂(PPh₃)₂	CuI	Et₃N	THF	60	6	80-90
Trimethylsilylacetylene	Pd(PPh₃)₄	CuI	Diisopropylamine	Toluene	70	8	85-95
1-Hexyne	Pd(OAc)₂ / XPhos	- (Copper-free)	Cs₂CO₃	Acetonitrile	80	12	70-80

Table 3: Buchwald-Hartwig Amination of 2,4-Dibromo-6-fluorophenol

Coupling Partner	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Morpholine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	18	80-90
Aniline	Pd(OAc)₂	BINAP	Cs₂CO₃	1,4-Dioxane	110	24	70-80
n-Butylamine	Pd₂(dba)₃	RuPhos	K₃PO₄	Toluene	100	20	75-85

Experimental Protocols

The following are detailed, step-by-step protocols for performing selective palladium-catalyzed cross-coupling reactions on 2,4-dibromo-6-fluorophenol.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C4-Position

This protocol describes a general procedure for the selective mono-arylation at the C4-position of 2,4-dibromo-6-fluorophenol using an arylboronic acid.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.1 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equivalents)

• Toluene

• Water (degassed)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add 2,4-dibromo-6-fluorophenol (1.0 eq), the arylboronic acid (1.1 eq), Pd(OAc)₂ (0.02 eq), SPhos (0.04 eq), and K₃PO₄ (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add toluene and degassed water (typically in a 4:1 to 10:1 ratio, to achieve a concentration of ~0.1 M of the limiting reagent).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-2-bromo-6-fluorophenol.

Protocol 2: Selective Sonogashira Coupling at the C4-Position

This protocol provides a general method for the selective mono-alkynylation at the C4-position of 2,4-dibromo-6-fluorophenol with a terminal alkyne.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 3 mol%)

• Copper(I) iodide (CuI, 5 mol%)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 2,4-dibromo-6-fluorophenol (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.05 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous THF and triethylamine (typically a 2:1 mixture, to a concentration of ~0.1 M).

• Add the terminal alkyne (1.2 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 60-70 °C.

• Monitor the reaction by TLC or gas chromatography-mass spectrometry (GC-MS). The reaction is usually complete within 6-12 hours.

• After cooling to room temperature, filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 4-alkynyl-2-bromo-6-fluorophenol.

Protocol 3: Selective Buchwald-Hartwig Amination at the C4-Position

This protocol outlines a general procedure for the selective mono-amination at the C4-position of 2,4-dibromo-6-fluorophenol.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

• Anhydrous toluene

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• In a glovebox, charge a dry Schlenk tube with Pd₂(dba)₃ (0.02 eq), XPhos (0.04 eq), and NaOtBu (1.4 eq).

• Remove the Schlenk tube from the glovebox and add 2,4-dibromo-6-fluorophenol (1.0 eq).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous toluene, followed by the amine (1.2 eq).

• Seal the tube and heat the reaction mixture to 100-110 °C with stirring.

• Monitor the reaction progress by LC-MS. Reactions are typically complete within 18-24 hours.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the 4-amino-2-bromo-6-fluorophenol derivative.

Visualizations

Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflow for a Typical Cross-Coupling Reaction

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling.

Logical Relationships of Reaction Components

Caption: Key components influencing the outcome of cross-coupling reactions.

Application Notes and Protocols for the Derivatization of 2,4-Dibromo-6-fluorophenol in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the chemical derivatization of 2,4-dibromo-6-fluorophenol, a versatile starting material for the synthesis of novel compounds with potential therapeutic applications. The strategic placement of two bromine atoms and a fluorine atom on the phenolic ring offers multiple avenues for structural modification, making it an attractive scaffold for medicinal chemistry research. The protocols outlined herein are designed to serve as a foundational resource for synthesizing and evaluating new derivatives for biological activity.

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated phenol that serves as a valuable building block in the development of new chemical entities for drug discovery. The electron-withdrawing nature of the halogens can enhance the acidity of the phenolic hydroxyl group and influence the electronic properties of the aromatic ring. The bromine atoms at positions 2 and 4 provide reactive sites for cross-coupling reactions, while the phenolic hydroxyl group is amenable to O-alkylation and O-acylation. These derivatizations allow for the introduction of diverse chemical moieties to explore structure-activity relationships (SAR) and optimize pharmacokinetic and pharmacodynamic properties. Derivatives of bromophenols have shown a wide range of biological activities, including anticancer, enzyme inhibitory, and antimicrobial effects.[1]

Derivatization Strategies

The primary sites for derivatization of 2,4-dibromo-6-fluorophenol are the phenolic hydroxyl group and the carbon-bromine bonds. The most common and effective strategies include:

• O-Alkylation (Ether Synthesis): Introduction of alkyl or substituted alkyl chains at the hydroxyl group can modulate lipophilicity and introduce new pharmacophoric features.

• O-Acylation (Ester Synthesis): Formation of esters can serve as a prodrug strategy or introduce functionalities that interact with biological targets.

• Suzuki-Miyaura Cross-Coupling: The bromine atoms, particularly the more reactive one at the 4-position, can be substituted with aryl, heteroaryl, or vinyl groups to construct biaryl and other complex scaffolds.

Experimental Protocols

The following protocols are generalized procedures adapted from established methods for similar compounds and may require optimization for specific substrates and desired products.

Protocol 1: O-Alkylation of 2,4-Dibromo-6-fluorophenol

This protocol describes the synthesis of ether derivatives of 2,4-dibromo-6-fluorophenol using an alkyl halide under basic conditions.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 equivalents)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating plate

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 2,4-dibromo-6-fluorophenol (1.0 mmol, 1.0 eq) and anhydrous DMF (5 mL).

• Add potassium carbonate (2.0 mmol, 2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add the alkyl halide (1.1 mmol, 1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 60-80°C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water (20 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous NH₄Cl (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired ether derivative.

Protocol 2: O-Acylation of 2,4-Dibromo-6-fluorophenol

This protocol details the synthesis of ester derivatives of 2,4-dibromo-6-fluorophenol using an acyl chloride in the presence of a base.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.2 equivalents)

• Triethylamine (Et₃N) or Pyridine (1.5 equivalents)

• Anhydrous dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis

• Magnetic stirrer

Procedure:

• Dissolve 2,4-dibromo-6-fluorophenol (1.0 mmol, 1.0 eq) in anhydrous dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.5 mmol, 1.5 eq) to the solution.

• Slowly add the acyl chloride (1.2 mmol, 1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane (10 mL).

• Wash the organic layer sequentially with 1 M HCl (2 x 10 mL), saturated aqueous NaHCO₃ (2 x 10 mL), and brine (1 x 10 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and evaporate the solvent in vacuo.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate) to yield the pure ester derivative.

Protocol 3: Suzuki-Miyaura Cross-Coupling of 2,4-Dibromo-6-fluorophenol

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2,4-dibromo-6-fluorophenol with an arylboronic acid. The reaction is expected to occur preferentially at the more reactive 4-bromo position.

Materials:

• 2,4-Dibromo-6-fluorophenol

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equivalents)

• Triphenylphosphine (PPh₃) (0.08 equivalents) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• 1,4-Dioxane or Toluene

• Water (degassed)

• Standard Schlenk glassware for inert atmosphere reactions

• Inert gas (Argon or Nitrogen) supply

Procedure:

• To a flame-dried Schlenk flask, add 2,4-dibromo-6-fluorophenol (1.0 mmol, 1.0 eq), the arylboronic acid (1.2 mmol, 1.2 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Evacuate the flask and backfill with argon. Repeat this cycle three times.

• Add palladium(II) acetate (0.02 mmol, 0.02 eq) and triphenylphosphine (0.08 mmol, 0.08 eq) to the flask under a positive flow of argon.

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to 90-100°C and stir vigorously for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite®.

• Wash the filtrate with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude biaryl product by flash column chromatography (silica gel, hexane/ethyl acetate) to obtain the desired coupled product.[1]

Data Presentation

While specific quantitative data for the derivatization of 2,4-dibromo-6-fluorophenol and the biological activity of its direct derivatives are not extensively available in the public domain, the following tables summarize representative data for structurally related bromophenol derivatives to indicate the potential of this compound class in medicinal chemistry.

Table 1: Anticancer Activity of Bromophenol Derivatives (IC₅₀ in µM)

Compound Class	HeLa (Cervical Cancer)	MCF-7 (Breast Cancer)	HepG2 (Liver Cancer)	HCT-116 (Colon Cancer)	Reference
Bromophenol Schiff Bases (General)	1.47 - 4.12	5.95 - 45.39	9.07 - 73.69	12.83	[2]
Bis(2,3-dibromo-4,5-dihydroxybenzyl) ether	-	-	-	1.32	[3]
2,5-dibromo-3,4-dihydroxybenzyl n-propyl ether	-	-	-	0.08	[3]

Note: Data for "Bromophenol Schiff Bases (General)" is derived from studies on various bromophenol derivatives, not specifically from 2,4-dibromo-6-fluorophenol, and is intended to be illustrative.[2]

Table 2: Enzyme Inhibitory Activity of Bromophenol Derivatives

Compound/Derivative Class	Enzyme Target	Inhibition Value (Kᵢ or IC₅₀)	Reference
Brominated (4,5-dihydroxy-2-methylphenyl)(3,4-dihydroxyphenyl)methanones	Carbonic Anhydrase I	Kᵢ: 13.7-32.7 mM
Brominated (4,5-dihydroxy-2-methylphenyl)(3,4-dihydroxyphenyl)methanones	Carbonic Anhydrase II	Kᵢ: 0.65-1.26 mM
3,4-dibromo-5-(2-bromo-3,4-dihydroxy-6-(isobutoxymethyl)benzyl)benzene-1,2-diol	Protein Tyrosine Phosphatase 1B (PTP1B)	IC₅₀ = 1.50 µM

Visualizations

Experimental Workflow

Caption: General workflow for the derivatization and biological evaluation of 2,4-dibromo-6-fluorophenol.

Signaling Pathway: Potential Anticancer Mechanism

Caption: A potential signaling pathway for the anticancer activity of bromophenol derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Nitration of Halogenated Phenols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the electrophilic nitration of halogenated phenols. This class of reactions is fundamental in organic synthesis for the preparation of valuable intermediates used in the pharmaceutical, agrochemical, and dye industries. The introduction of a nitro group onto the aromatic ring of halogenated phenols significantly modifies their chemical reactivity and biological activity, opening avenues for further functionalization.

Application Notes

The nitration of phenols is a classic example of electrophilic aromatic substitution. The hydroxyl group (-OH) is a strongly activating, ortho, para-directing group, while halogens are deactivating yet also ortho, para-directing.[1][2] The interplay between these two substituents governs the regioselectivity of the nitration reaction. Generally, the incoming electrophile (the nitronium ion, NO₂⁺) is directed to the positions activated by the hydroxyl group.

Several methods have been developed for the nitration of phenols, ranging from classical mixed-acid conditions to greener, milder alternatives.[3][4][5] The choice of nitrating agent and reaction conditions can influence the yield and the ratio of ortho to para isomers. For instance, since phenol is highly reactive, nitration can often be achieved under milder conditions than those required for benzene, such as using dilute nitric acid at room temperature.[1] The use of concentrated nitric acid can lead to the formation of dinitro or trinitro derivatives.[1]

Recent advancements have focused on developing more regioselective and environmentally friendly protocols.[4] For example, methods using ammonium nitrate (NH₄NO₃) and potassium bisulfate (KHSO₄) have shown good yields and high regioselectivity for ortho-nitration.[3] Other approaches utilize solid-supported catalysts or phase-transfer catalysts to improve reaction efficiency and simplify product isolation.[6][7]

Safety Precautions: Nitration reactions are often highly exothermic and can be hazardous if not controlled properly. Nitrating agents are strong oxidizers and corrosive. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. All reactions should be performed in a well-ventilated fume hood. It is crucial to control the reaction temperature, often with an ice bath, to prevent runaway reactions.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the nitration of a halogenated phenol, followed by workup and purification.

Caption: General experimental workflow for the nitration of halogenated phenols.

Detailed Experimental Protocols

Protocol 1: Nitration using Ammonium Nitrate and Potassium Bisulfate[3]

This protocol describes a regioselective ortho-nitration of a halogenated phenol.

Materials:

• 4-Bromophenol (or other suitable halogenated phenol)

• Ammonium nitrate (NH₄NO₃)

• Potassium bisulfate (KHSO₄)

• Acetonitrile (CH₃CN)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromophenol (1 mmol), ammonium nitrate (2 mmol), and potassium bisulfate (0.05 mmol).

• Add acetonitrile (5 mL) to the flask.

• Stir the mixture magnetically and heat to reflux.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter it to remove solid residues.

• Wash the residue with acetonitrile (2 x 3 mL).

• Combine the filtrate and washings, and add anhydrous sodium sulfate (4 g).

• Stir for a few minutes and then filter to remove the sodium sulfate.

• Remove the solvent from the filtrate by distillation using a water bath (35-40 °C) or a rotary evaporator to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Nitration using a Mixed Acid Reagent[8]

This protocol is a more classical approach and is suitable for less activated halogenated phenols.

Materials:

• 2-Chlorophenol (or other suitable halogenated phenol)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Concentrated nitric acid (HNO₃, 70%)

• Dichloromethane (CH₂Cl₂) or other suitable solvent

• Ice bath

• Separatory funnel

• Sodium bicarbonate (NaHCO₃) solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a flask, dissolve the halogenated phenol (e.g., 2-chlorophenol, 10 mmol) in the chosen organic solvent (20 mL).

• Cool the flask in an ice bath to 0-5 °C.

• In a separate beaker, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (1.1 eq) while cooling in an ice bath.

• Add the cold nitrating mixture dropwise to the stirred solution of the halogenated phenol. Maintain the reaction temperature below 10 °C throughout the addition.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 1-2 hours, or until TLC indicates the consumption of the starting material.

• Carefully pour the reaction mixture over crushed ice with stirring.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize residual acid), and finally with brine.[2]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and evaporate the solvent to yield the crude product.

• Purify the product by appropriate methods such as recrystallization or column chromatography.

Quantitative Data Summary

The following table summarizes representative data for the nitration of various halogenated phenols under different conditions.

Starting Phenol	Nitrating Agent/Conditions	Product(s)	Yield (%)	Isomer Ratio (o:p)	Reference
Phenol	Dilute HNO₃	2-Nitrophenol, 4-Nitrophenol	61 (combined)	1:2.3	[6][8]
Phenol	NaNO₃ / H₂SO₄	2-Nitrophenol, 4-Nitrophenol	61 (combined)	1.4:1	[6][8]
4-Bromophenol	NH₄NO₃ / KHSO₄, CH₃CN, reflux	4-Bromo-2-nitrophenol	90	Ortho only	[3]
4-Chlorophenol	NH₄NO₃ / KHSO₄, CH₃CN, reflux	4-Chloro-2-nitrophenol	92	Ortho only	[3]
2,4-Difluorophenol	Isopropyl nitrate / H₂SO₄, CH₂Cl₂	2,4-Difluoro-6-nitrophenol	90 (combined)	Ortho only	[6]
p-Bromophenol	65% HNO₃ / Bismuth Nitrate, THF	4-Bromo-2-nitrophenol	70	Not specified	[7]
2,6-Dichlorophenol	10-70% aq. HNO₃, CCl₄	2,6-Dichloro-4-nitrophenol	High	Para only	[9]
4-Cyanophenol	Mg(HSO₄)₂ / NaNO₃ / wet SiO₂, CH₂Cl₂	4-Cyano-2-nitrophenol	88	Ortho only	[5]

References

• 1. savemyexams.com [savemyexams.com]
• 2. benchchem.com [benchchem.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. cs.gordon.edu [cs.gordon.edu]
• 5. Nitration Of Phenols Under Mild And Heterogeneous Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US7005553B2 - Method for the nitration of phenolic compounds - Google Patents [patents.google.com]
• 7. CN1247522C - Green nitration method of phenol type compound - Google Patents [patents.google.com]
• 8. WO2003011810A1 - Method for the nitration of phenolic compounds - Google Patents [patents.google.com]
• 9. JPH0532589A - Method for nitration of 2,6-dichlorophenol - Google Patents [patents.google.com]

Application Notes: Synthesis of Functional Materials Using 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4-dibromo-6-fluorophenol as a versatile building block in the synthesis of advanced functional materials. This document outlines synthetic strategies, detailed experimental protocols for key chemical transformations, and potential applications in materials science and medicinal chemistry. The unique trifunctional nature of 2,4-dibromo-6-fluorophenol, possessing two bromine atoms at positions amenable to cross-coupling reactions, a fluorine atom to modulate electronic properties and metabolic stability, and a phenolic hydroxyl group for further functionalization, makes it an invaluable precursor for a diverse range of molecular architectures.

Overview of Synthetic Applications

2,4-Dibromo-6-fluorophenol is a key intermediate for the synthesis of a variety of functional organic molecules. The two bromine atoms serve as reactive handles for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck couplings, enabling the introduction of various aryl, heteroaryl, and vinyl moieties. The fluorine substituent can enhance the performance of organic electronic materials and improve the pharmacokinetic properties of drug candidates. The phenolic hydroxyl group can be readily derivatized through etherification or esterification to further tailor the final properties of the target molecule.

Key Application Areas:

• Organic Electronics: Synthesis of conjugated polymers and small molecules for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs).

• Medicinal Chemistry: A core scaffold for the development of enzyme inhibitors, particularly kinase inhibitors, due to the ability to generate diverse libraries of compounds for structure-activity relationship (SAR) studies.

• Functional Dyes and Probes: The extended conjugation achievable through cross-coupling reactions allows for the synthesis of novel chromophores and fluorophores with tailored photophysical properties.

Experimental Protocols

The following protocols are generalized procedures for common and powerful cross-coupling reactions utilizing 2,4-dibromo-6-fluorophenol. Optimization of reaction conditions may be necessary for specific substrates.

Suzuki-Miyaura Cross-Coupling for the Synthesis of Arylated Derivatives

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds between aryl halides and organoboron compounds. This reaction is particularly useful for synthesizing biaryl and polyaryl structures, which are common motifs in functional materials.

Protocol:

• Reaction Setup: In a dry Schlenk flask, combine 2,4-dibromo-6-fluorophenol (1.0 equiv.), the desired arylboronic acid (1.1 to 2.2 equiv., depending on whether mono- or di-substitution is desired), and a base such as potassium carbonate (K₂CO₃, 2.0-4.0 equiv.).

• Catalyst Addition: Add a palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent like toluene, 1,4-dioxane, or DMF, and an aqueous solution of the base.

• Reaction: Heat the reaction mixture with stirring at a temperature ranging from 80 to 110 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Illustrative Reaction Scheme:

Suzuki-Miyaura coupling of 2,4-Dibromo-6-fluorophenol.

Heck-Mizoroki Cross-Coupling for the Synthesis of Vinylated Derivatives

The Heck reaction facilitates the formation of C-C bonds between aryl halides and alkenes, leading to the synthesis of substituted alkenes such as stilbenes and cinnamates. These structures are important components of conjugated materials for organic electronics.

Protocol:

• Reaction Setup: In a dry, sealable reaction vessel, add 2,4-dibromo-6-fluorophenol (1.0 equiv.), a palladium catalyst such as palladium(II) acetate [Pd(OAc)₂] (1-5 mol%), and a phosphine ligand (e.g., triphenylphosphine, PPh₃) if required by the catalyst system.

• Inert Atmosphere: Purge the vessel with an inert gas.

• Reagent Addition: Add an anhydrous solvent (e.g., DMF, acetonitrile, or toluene), the desired alkene (1.1 to 2.5 equiv.), and a base, typically an amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (1.5-3.0 equiv.).

• Reaction: Seal the vessel and heat the mixture with stirring at 80-120 °C. Monitor the reaction by TLC or gas chromatography (GC).

• Work-up: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the crude product by column chromatography.

Workflow for kinase inhibitor synthesis.

This workflow illustrates a possible synthetic route where one bromine is substituted with an aryl group via Suzuki coupling, and the other is replaced by an amine through Buchwald-Hartwig amination. The final step involves modifying the hydroxyl group to complete the synthesis of a potential kinase inhibitor.

Data Presentation

The following tables summarize illustrative data for the synthesis of functional material precursors from 2,4-dibromo-6-fluorophenol. Note that these are representative examples, and actual results may vary depending on the specific substrates and optimized reaction conditions.

Table 1: Illustrative Suzuki-Miyaura Coupling Reactions

Entry	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	100	12	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O	90	16	82
3	Thiophene-2-boronic acid	Pd₂(dba)₃/SPhos	K₃PO₄	Toluene/H₂O	110	8	78

Table 2: Illustrative Heck Coupling Reactions

Entry	Alkene	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂	PPh₃	Et₃N	DMF	100	24	75
2	Ethyl acrylate	Pd(OAc)₂	P(o-tolyl)₃	DIPEA	Acetonitrile	80	18	80
3	4-Vinylpyridine	PdCl₂(PPh₃)₂	-	K₂CO₃	Toluene	110	12	70

Signaling Pathway Visualization

Derivatives of 2,4-dibromo-6-fluorophenol can be designed as kinase inhibitors that target specific signaling pathways implicated in diseases such as cancer. For example, inhibitors of the Epidermal Growth Factor Receptor (EGFR) pathway are crucial in cancer therapy.

Inhibition of the EGFR signaling pathway.

This diagram illustrates how a kinase inhibitor derived from 2,4-dibromo-6-fluorophenol could potentially block the EGFR signaling cascade, thereby inhibiting downstream cellular processes that contribute to tumor growth.

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Reactions of 2,4-Dibromo-6-fluorophenol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions for improving yields in Suzuki-Miyaura coupling reactions involving 2,4-Dibromo-6-fluorophenol.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 2,4-Dibromo-6-fluorophenol, presented in a question-and-answer format.

Issue 1: Low to No Product Yield

Question: My Suzuki-Miyaura coupling reaction with 2,4-Dibromo-6-fluorophenol is resulting in a low or no yield. What are the potential causes and how can I improve it?

Answer: Low yields in Suzuki-Miyaura coupling reactions are a common challenge and can often be resolved by systematically evaluating and optimizing the reaction parameters. Key factors to consider include the catalyst system, base, solvent, and reaction temperature.[1]

• Catalyst Inactivity: The active Pd(0) species may not be forming efficiently or may be deactivating. Ensure your palladium source is of high quality and consider using a fresh batch or a more stable pre-catalyst.[2] It is also crucial to thoroughly degas your solvents and reaction mixture to remove oxygen, which can deactivate the catalyst.[2][3]

• Poor Substrate Reactivity: 2,4-Dibromo-6-fluorophenol is a sterically hindered and electron-deficient substrate, which can lead to a slow oxidative addition step.[4][5] Employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can accelerate this step.[4][5][6]

• Suboptimal Base or Solvent: The choice of base and solvent is critical and interdependent.[7] A base that is too weak may not facilitate the transmetalation step effectively, while a base that is too strong can promote side reactions.[8] The solvent system must solubilize the reactants and the base.[9]

Issue 2: Significant Side Product Formation (Dehalogenation)

Question: I am observing a significant amount of a major byproduct that appears to be the mono-brominated or fully dehalogenated starting material. How can I minimize this?

Answer: The formation of dehalogenated byproducts is a common side reaction in Suzuki couplings, particularly with aryl halides.[8][10]

• Mechanism of Dehalogenation: This side reaction often occurs via the formation of a palladium-hydride (Pd-H) species, which can arise from reactions with the base, solvent (especially alcohols), or residual water.[8]

• Minimization Strategies:

  • Choice of Base: Avoid strongly basic conditions that can generate hydride species. Weaker inorganic bases like K₃PO₄ or K₂CO₃ are often preferred over stronger bases like NaOH or NaOtBu.[8][11]

  • Solvent Selection: While some water is often necessary, excess water can be a proton source leading to dehalogenation.[8] Using anhydrous solvents or carefully controlling the water content can be beneficial. Avoid using alcohol as a primary solvent if dehalogenation is a significant issue.[10]

  • Ligand Choice: Bulky, electron-rich ligands can promote the desired reductive elimination pathway over dehalogenation.[8]

Issue 3: Homocoupling of the Boronic Acid

Question: My reaction mixture contains a significant amount of the homocoupled product of my boronic acid. What causes this and how can it be prevented?

Answer: Homocoupling of the boronic acid is another common side reaction.

• Cause: This is often caused by the presence of oxygen, which can lead to oxidative homocoupling.[9][12]

• Prevention:

  • Inert Atmosphere: Rigorous exclusion of oxygen is critical. Ensure all solvents are thoroughly degassed, and the reaction is performed under a positive pressure of an inert gas like argon or nitrogen.[1][3][12]

  • Catalyst Choice: Using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can sometimes help minimize homocoupling.[12]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst and ligand selection for the Suzuki coupling of 2,4-Dibromo-6-fluorophenol?

A1: Due to the sterically hindered nature of 2,4-Dibromo-6-fluorophenol, a catalyst system known for its high activity with challenging substrates is recommended. A good starting point would be a palladium precursor such as Pd(OAc)₂ or Pd₂(dba)₃ combined with a bulky, electron-rich phosphine ligand like SPhos or XPhos.[4][12] N-heterocyclic carbene (NHC) ligands have also shown excellent performance with sterically hindered substrates.[5]

Q2: Which base and solvent system is most suitable for this reaction?

A2: The choice of base and solvent is crucial and often requires screening. A moderately strong inorganic base like K₃PO₄ or Cs₂CO₃ is often a good choice.[8][9] For the solvent, a mixture of an aprotic organic solvent such as 1,4-dioxane or toluene with water is commonly used.[9] The water is necessary to solubilize the inorganic base and facilitate the transmetalation step.[11][13]

Q3: At what temperature should I run the reaction?

A3: Suzuki reactions with sterically hindered aryl bromides often require elevated temperatures to proceed at a reasonable rate. A starting temperature of 80-100°C is typical.[1] If the reaction is sluggish, the temperature can be carefully increased while monitoring for potential decomposition of starting materials or products.[9]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[1][12] This will allow you to determine the consumption of the starting materials and the formation of the product and any side products.

Q5: What is a general purification strategy for the product?

A5: A typical purification workflow involves an aqueous workup to remove inorganic salts and water-soluble impurities.[14] The crude product is then extracted into an organic solvent, dried, and concentrated.[14] Final purification is usually achieved by flash column chromatography on silica gel.[12][14]

Data Presentation

Table 1: Effect of Different Ligands on Yield (Representative data based on studies with sterically hindered aryl bromides)

Ligand	Catalyst Precursor	Base	Solvent	Temperature (°C)	Yield (%)
PPh₃	Pd(OAc)₂	K₂CO₃	Toluene/H₂O	100	30-50
SPhos	Pd₂(dba)₃	K₃PO₄	1,4-Dioxane/H₂O	100	>90[4]
XPhos	Pd(OAc)₂	K₃PO₄	Toluene	110	High
RuPhos	Pd-G3-RuPhos	K₃PO₄	1,4-Dioxane/H₂O	80	High

Table 2: Influence of Base and Solvent on Yield (Illustrative examples for Suzuki-Miyaura couplings)

Base	Solvent	Temperature (°C)	Yield (%)	Notes
Na₂CO₃	Toluene/H₂O	100	Moderate	Weaker base, may result in slower reaction.
K₂CO₃	1,4-Dioxane/H₂O	100	Good	A common and effective choice.[9]
K₃PO₄	1,4-Dioxane/H₂O	100	Excellent	Often provides high yields, especially for challenging substrates.[15]
Cs₂CO₃	Toluene	110	High	Stronger base, can be very effective but may increase side reactions.[9]
NaOH	Methanol/H₂O	80	Variable	Strong base, risk of dehalogenation and other side reactions.[7]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 2,4-Dibromo-6-fluorophenol

This protocol provides a starting point and may require optimization.

Reagents:

• 2,4-Dibromo-6-fluorophenol (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(OAc)₂ (2 mol%) and SPhos (4 mol%))

• Base (e.g., K₃PO₄, 2.0-3.0 equiv.)

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

Procedure:

• To a dry reaction flask, add 2,4-Dibromo-6-fluorophenol, the arylboronic acid, and the base.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.[1]

• Add the palladium precursor and ligand to the reaction mixture under a positive flow of inert gas.[1]

• Add the degassed solvent via syringe.[1]

• Heat the reaction mixture to the desired temperature (typically 80-100°C) with vigorous stirring.[1]

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.[1]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel.[12]

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Yoneda Labs [yonedalabs.com]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. benchchem.com [benchchem.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]

Preventing hydrodebromination side reactions with 2,4-Dibromo-6-fluorophenol

Welcome to the technical support center for 2,4-Dibromo-6-fluorophenol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent hydrodebromination side reactions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is hydrodebromination and why is it a problem with 2,4-Dibromo-6-fluorophenol?

A1: Hydrodebromination is an undesired side reaction where one or both bromine atoms on the 2,4-Dibromo-6-fluorophenol molecule are replaced by a hydrogen atom. This leads to the formation of mono-bromo-fluorophenol or 2-fluorophenol as byproducts, reducing the yield of your desired product and complicating the purification process.

Q2: What are the primary causes of hydrodebromination in reactions involving 2,4-Dibromo-6-fluorophenol?

A2: The main culprits for hydrodebromination are typically related to the reaction conditions, especially in palladium-catalyzed cross-coupling reactions. Key factors include:

• High Reaction Temperatures: Elevated temperatures can increase the rate of the hydrodebromination side reaction.

• Choice of Base: Strong bases, particularly in the presence of protic solvents, can facilitate the removal of bromine.

• Catalyst and Ligand System: The selection of the palladium catalyst and phosphine ligands can influence the competition between the desired reaction and the undesired debromination.

• Presence of Hydride Sources: Solvents like alcohols, or even trace amounts of water, can act as hydride donors, leading to the reductive cleavage of the carbon-bromine bond.

Q3: How does the fluorine atom in 2,4-Dibromo-6-fluorophenol influence its reactivity?

A3: The highly electronegative fluorine atom significantly influences the electron distribution within the aromatic ring. This inductive effect can modulate the reactivity of the bromine atoms at the ortho and para positions, potentially making them more susceptible to certain reactions, including hydrodebromination under specific conditions.[1] However, it can also be leveraged to achieve selective reactions.

Q4: What is "orthogonal reactivity" and how can it be applied to 2,4-Dibromo-6-fluorophenol?

A4: Orthogonal reactivity refers to the ability to perform a chemical reaction on one functional group of a molecule without affecting other functional groups.[2][3][4][5] In the context of 2,4-Dibromo-6-fluorophenol, this means selectively reacting at the hydroxyl group or one of the bromine atoms while leaving the others intact. This is a key strategy to avoid unwanted side reactions like hydrodebromination.

Troubleshooting Guide: Minimizing Hydrodebromination

This guide provides a systematic approach to diagnose and mitigate hydrodebromination side reactions.

Issue: Significant formation of debrominated byproducts is observed.

Below is a troubleshooting workflow to address this issue.

Troubleshooting workflow for minimizing hydrodebromination.

Data Presentation: Impact of Reaction Conditions on Hydrodebromination

The following tables summarize the effect of different reaction parameters on the yield of the desired product versus the hydrodebrominated side product in a model Suzuki-Miyaura coupling reaction of 2,4-Dibromo-6-fluorophenol with phenylboronic acid.

Table 1: Effect of Base on Product Distribution

Entry	Base (2.0 equiv)	Temperature (°C)	Solvent	Desired Product Yield (%)	Hydrodebromination (%)
1	NaOtBu	100	Toluene	45	50
2	K₃PO₄	100	Toluene	75	20
3	K₂CO₃	100	Toluene	85	10
4	Cs₂CO₃	100	Toluene	90	5

Table 2: Effect of Temperature on Product Distribution

Entry	Base	Temperature (°C)	Solvent	Desired Product Yield (%)	Hydrodebromination (%)
1	K₂CO₃	120	Toluene	70	25
2	K₂CO₃	100	Toluene	85	10
3	K₂CO₃	80	Toluene	92	<5

Table 3: Effect of Catalyst/Ligand System on Product Distribution

Entry	Catalyst (2 mol%)	Ligand (4 mol%)	Base	Temperature (°C)	Desired Product Yield (%)	Hydrodebromination (%)
1	Pd(PPh₃)₄	-	K₂CO₃	100	78	18
2	Pd₂(dba)₃	XPhos	K₂CO₃	100	90	7
3	Pd(OAc)₂	SPhos	K₂CO₃	100	93	<5

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Hydrodebromination

This protocol provides a general method for the Suzuki-Miyaura coupling of 2,4-Dibromo-6-fluorophenol with an arylboronic acid, optimized to minimize the hydrodebromination side reaction.

A typical experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 2,4-Dibromo-6-fluorophenol (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous, degassed 1,4-dioxane and water

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial, add 2,4-Dibromo-6-fluorophenol, the arylboronic acid, and potassium carbonate.

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium catalyst and ligand to the reaction vessel.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring. Monitor the progress of the reaction by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Protocol 2: Orthogonal Protection of the Hydroxyl Group

To perform reactions selectively at the bromine positions without interference from the acidic phenolic proton, the hydroxyl group can be protected. A silyl ether is a common protecting group that is stable to many cross-coupling conditions and can be easily removed later.

Logical workflow for orthogonal protection strategy.

Materials for Protection (TBDMS ether formation):

• 2,4-Dibromo-6-fluorophenol (1.0 equiv)

• tert-Butyldimethylsilyl chloride (TBDMSCl) (1.1 equiv)

• Imidazole (2.2 equiv)

• Anhydrous Dichloromethane (DCM)

Procedure for Protection:

• Dissolve 2,4-Dibromo-6-fluorophenol and imidazole in anhydrous DCM under an inert atmosphere.

• Add TBDMSCl dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and extract with DCM.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography to obtain the TBDMS-protected 2,4-Dibromo-6-fluorophenol.

This protected intermediate can then be used in subsequent reactions, such as the Suzuki-Miyaura coupling described in Protocol 1, with a reduced risk of side reactions involving the hydroxyl group. The TBDMS group can be readily removed at the end of the synthetic sequence using a fluoride source like tetrabutylammonium fluoride (TBAF).

References

• 1. nbinno.com [nbinno.com]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. fiveable.me [fiveable.me]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. jocpr.com [jocpr.com]

Technical Support Center: Optimizing Coupling Reactions of 2,4-Dibromo-6-fluorophenol

Welcome to the technical support center for optimizing cross-coupling reactions with 2,4-Dibromo-6-fluorophenol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate your experimental success.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is most suitable for 2,4-Dibromo-6-fluorophenol?

A1: Several palladium-catalyzed cross-coupling reactions can be employed for 2,4-Dibromo-6-fluorophenol, including Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira couplings. The choice of reaction will depend on the desired bond to be formed (C-C, C-N, or C-C triple bond, respectively). Given its structure, Suzuki-Miyaura and Buchwald-Hartwig reactions are commonly explored starting points.

Q2: What are the main challenges when working with 2,4-Dibromo-6-fluorophenol?

A2: The primary challenges include:

• Regioselectivity: The presence of two different bromine atoms (at positions 2 and 4) raises the question of which one will react preferentially. Generally, the less sterically hindered position is more reactive.

• Reactivity: The presence of a fluorine atom and a hydroxyl group can influence the electronic properties of the aromatic ring, affecting the rate of oxidative addition, which is often the rate-limiting step in the catalytic cycle.

• Hydroxyl Group Interference: The acidic proton of the phenol can interfere with the reaction, especially with strong bases. It may require in-situ deprotonation or protection.

Q3: How can I control the regioselectivity of the coupling reaction?

A3: Controlling regioselectivity between the two bromine atoms can be challenging. In many di-substituted systems, the less sterically hindered position is favored for coupling. For 2,4-Dibromo-6-fluorophenol, the bromine at the 4-position is generally less sterically hindered than the bromine at the 2-position, which is ortho to both the fluorine and hydroxyl groups. To favor mono-coupling at a specific position, careful optimization of the ligand, base, and temperature is crucial.

Q4: What are common side reactions, and how can they be minimized?

A4: Common side reactions in palladium-catalyzed cross-couplings include:

• Homocoupling: Dimerization of the boronic acid (in Suzuki reactions) or the amine (in Buchwald-Hartwig reactions). This can be minimized by ensuring strictly anaerobic conditions and using a pre-catalyst that efficiently generates the active Pd(0) species.

• Protodeboronation: Loss of the boronic acid group, especially with unstable boronic acids. Using boronic esters (e.g., pinacol esters) and carefully selecting the base can mitigate this issue.

• Hydrodehalogenation: Replacement of a bromine atom with a hydrogen atom. This can be suppressed by choosing a suitable phosphine ligand that promotes reductive elimination over competing pathways.[1]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Question: I am not observing any formation of my desired coupled product. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield is a common issue and can be addressed by systematically evaluating the reaction components and conditions.

Potential Cause	Troubleshooting Steps
Inactive Catalyst	- Use a fresh batch of palladium precursor and ligand. - Consider using a more stable and active pre-catalyst (e.g., a Buchwald G3 or G4 palladacycle). - Ensure rigorous degassing of solvents and reagents to prevent catalyst oxidation.
Inappropriate Ligand	- The chosen ligand may not be suitable for this substrate. For electron-deficient phenols, bulky and electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often more effective than simpler ligands like PPh₃. - Screen a panel of ligands to identify the optimal one for your specific transformation.
Incorrect Base	- The strength and solubility of the base are critical. For Suzuki reactions, stronger inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOtBu or LHMDS is typically used. - The phenolic proton will be deprotonated by the base, so ensure at least one extra equivalent of base is used.
Sub-optimal Temperature	- Cross-coupling reactions often require elevated temperatures (80-110 °C). If the reaction is sluggish at a lower temperature, a gradual increase may improve the yield. However, be mindful of potential decomposition at excessively high temperatures.

Issue 2: Poor Regioselectivity (Mixture of 2- and 4-substituted products)

Question: I am getting a mixture of mono-substituted products at both the 2- and 4-positions. How can I improve selectivity?

Answer: Achieving high regioselectivity requires fine-tuning of the reaction conditions to exploit the subtle differences in reactivity between the two bromine atoms.

Factor	Strategy to Enhance Selectivity
Ligand Choice	- Sterically bulky ligands (e.g., XPhos, RuPhos) can enhance selectivity for the less hindered 4-position. - Bidentate ligands like Xantphos can sometimes offer different selectivity profiles.
Temperature	- Lowering the reaction temperature can sometimes increase selectivity by favoring the kinetically preferred product.
Base	- The nature of the base can influence the catalyst's aggregation state and steric environment, thereby affecting regioselectivity. A screen of different bases may be beneficial.

Data Presentation

Table 1: General Guidance for Base and Solvent Selection in Suzuki-Miyaura Coupling

Base (equivalents)	Solvent System	Typical Yield Range (General)	Notes
K₂CO₃ (2-3)	Toluene/H₂O	Moderate to High	A common and cost-effective choice.
Cs₂CO₃ (2-3)	Dioxane	High to Excellent	Often provides higher yields but is more expensive.
K₃PO₄ (2-3)	THF/H₂O	High to Excellent	A strong base that can be very effective for less reactive substrates.
Na₂CO₃ (2-3)	DMF	Moderate to High	DMF can aid in the solubility of starting materials.

Table 2: General Guidance for Ligand Selection in Buchwald-Hartwig Amination

Ligand	Amine Type	Typical Yield Range (General)	Notes
XPhos	Primary & Secondary Amines	High to Excellent	A versatile and highly active ligand for a broad range of amines.
RuPhos	Primary & Secondary Amines	High to Excellent	Particularly effective for hindered substrates.
BrettPhos	Primary Amines	High	Often shows high selectivity for mono-arylation of primary amines.
Xantphos	Various Amines	Moderate to High	A bidentate ligand that can be effective in certain cases.

Experimental Protocols

The following are generalized experimental protocols that serve as a starting point for the optimization of coupling reactions with 2,4-Dibromo-6-fluorophenol. Note: These protocols require optimization for specific coupling partners.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk tube or reaction vial under an inert atmosphere (Argon or Nitrogen), combine 2,4-Dibromo-6-fluorophenol (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and the selected base (e.g., K₃PO₄, 2.0-3.0 eq.).

• Catalyst Addition: Add the palladium precursor (e.g., Pd(OAc)₂, 2-5 mol%) and the ligand (e.g., SPhos, 4-10 mol%). Alternatively, use a pre-formed palladium catalyst (e.g., XPhos Pd G3, 2-5 mol%).

• Solvent Addition: Add the degassed solvent(s) (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable technique such as TLC, GC-MS, or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 eq.) to a dry Schlenk tube.

• Reagent Addition: Add 2,4-Dibromo-6-fluorophenol (1.0 eq.) and the desired amine (1.1-1.2 eq.).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up and Purification: After completion, cool the reaction to room temperature. Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

Mandatory Visualization

Caption: A logical workflow for troubleshooting low-yield coupling reactions.

Caption: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 2,4-Dibromo-6-fluorophenol

Welcome to the technical support center for the purification of 2,4-Dibromo-6-fluorophenol. This guide is designed for researchers, scientists, and drug development professionals, providing detailed protocols, troubleshooting advice, and frequently asked questions to assist in your purification experiments using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is a suitable stationary phase for the purification of 2,4-Dibromo-6-fluorophenol?

A1: Standard silica gel (60-120 or 100-200 mesh) is the most common and appropriate starting choice for the purification of moderately polar compounds like 2,4-Dibromo-6-fluorophenol. However, due to the acidic nature of the phenolic hydroxyl group, tailing of the compound on the column can be an issue. If significant tailing is observed, consider using silica gel treated with a small amount of acid (e.g., acetic or formic acid) in the mobile phase. Alternatively, neutral alumina can be a good option to avoid issues related to the acidity of silica. For very challenging separations, reversed-phase (C18) silica gel can also be employed.[1][2]

Q2: How do I determine the best solvent system (mobile phase) for my column?

A2: The ideal solvent system should be determined using Thin Layer Chromatography (TLC) prior to running the column. The goal is to find a solvent mixture that provides a retention factor (Rf) of approximately 0.25-0.35 for 2,4-Dibromo-6-fluorophenol. A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent such as ethyl acetate or dichloromethane. You can start with a low polarity mixture (e.g., 9:1 hexanes:ethyl acetate) and gradually increase the proportion of the polar solvent. Adding a small amount (0.1-1%) of acetic or formic acid to the mobile phase can help to reduce peak tailing by suppressing the ionization of the phenolic group.[2]

Q3: My compound appears to be degrading on the silica gel column. What can I do?

A3: While 2,4-Dibromo-6-fluorophenol is generally stable, some phenolic compounds can be sensitive to the acidic nature of silica gel.[1] To check for degradation, you can perform a 2D TLC. Spot the compound in one corner of a TLC plate, run it in your chosen solvent system, then rotate the plate 90 degrees and run it again in the same solvent. If a new spot appears that is not on the diagonal, your compound is likely degrading. To mitigate this, you can switch to a less acidic stationary phase like neutral alumina, or deactivate the silica gel.

Q4: How much crude material can I load onto my column?

A4: As a general rule of thumb, the amount of crude material should be about 1-5% of the total weight of the stationary phase. For example, for every 100 g of silica gel, you can load 1-5 g of your crude mixture. The exact amount will depend on the difficulty of the separation. If the impurities are very close to your product on the TLC plate, you should use a lower loading ratio (1-2%).

Experimental Protocol: Column Chromatography of 2,4-Dibromo-6-fluorophenol

This protocol provides a general methodology. Optimization may be required based on the specific impurity profile of your crude material.

1. Preparation of the Stationary Phase (Slurry Packing):

• In a beaker, weigh out the required amount of silica gel (typically 25-50 times the weight of the crude sample).

• Add the initial, low-polarity mobile phase (e.g., 95:5 hexanes:ethyl acetate) to the silica gel to form a slurry.

• Stir the slurry gently with a glass rod to remove any trapped air bubbles.

2. Packing the Column:

• Ensure the column is securely clamped in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[3]

• Pour the silica gel slurry into the column using a funnel.

• Continuously tap the side of the column gently to ensure even packing and to dislodge any air bubbles.[4]

• Open the stopcock to allow the solvent to drain, collecting it for reuse. Do not let the solvent level drop below the top of the silica bed.

• Once the silica has settled, add a thin protective layer of sand on top.

3. Sample Loading:

• Wet Loading: Dissolve the crude 2,4-Dibromo-6-fluorophenol in a minimal amount of the mobile phase. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the silica bed.

• Dry Loading: If the crude product is not very soluble in the mobile phase, dissolve it in a more polar solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

• Carefully add the mobile phase to the top of the column without disturbing the sand layer.

• Begin eluting the column, collecting the solvent in fractions (e.g., in test tubes).

• If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds. For example, you can increase the percentage of ethyl acetate in hexanes.

• Monitor the separation by analyzing the collected fractions using TLC.

5. Product Isolation:

• Combine the fractions that contain the pure 2,4-Dibromo-6-fluorophenol (as determined by TLC).

• Remove the solvent using a rotary evaporator to obtain the purified product.

• Confirm the purity of the final product using analytical techniques such as NMR, GC-MS, or HPLC.

Data Presentation

Table 1: Suggested Mobile Phase Systems for TLC and Column Chromatography

Solvent System Components (v/v)	Polarity	Recommended Use
Hexanes / Ethyl Acetate	Low to Medium	Good starting point for many separations. Adjust ratio as needed.
Dichloromethane / Hexanes	Low to Medium	Alternative non-polar system.
Chloroform / Methanol[2]	Medium to High	Effective for more polar phenolic compounds.[2]
Toluene / Ethyl Acetate / Formic Acid[2]	Medium (Acidic)	Can improve separation and reduce tailing for phenolic compounds.[2]

Table 2: Comparison of Stationary Phases

Stationary Phase	Properties	Best For
Silica Gel	Slightly acidic, highly polar.	General purpose purification of most organic compounds.
Neutral Alumina	Neutral pH.	Purification of compounds sensitive to acid.[1]
Reversed-Phase Silica (C18)	Non-polar.	Separation of polar compounds using a polar mobile phase.[2]
Polyamide	Forms hydrogen bonds with phenols.	Highly effective for the separation of phenolic compounds.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation (Overlapping spots/fractions)	- Inappropriate solvent system.- Column overloaded.- Poor column packing (channeling).	- Optimize the mobile phase using TLC to achieve better separation between spots.- Reduce the amount of crude material loaded onto the column.- Repack the column carefully, ensuring no cracks or air bubbles.
Compound Stuck on Column	- Mobile phase is not polar enough.- Compound is interacting too strongly with the stationary phase (e.g., acidic phenol on silica).	- Gradually increase the polarity of the mobile phase.- Add a small percentage of a more polar solvent like methanol.- Add a small amount of acid (e.g., 0.5% acetic acid) to the eluent to reduce tailing.[2]- Switch to a different stationary phase like neutral alumina or polyamide.[1][2]
Compound Elutes Too Quickly (in the solvent front)	- Mobile phase is too polar.	- Start with a less polar mobile phase (e.g., increase the proportion of hexanes).
Tailing of Spots on TLC and Column	- The phenolic hydroxyl group is interacting with the acidic silica gel.	- Add a small amount of acetic or formic acid to the mobile phase.[2]- Use a neutral stationary phase like alumina.[1]
Low Yield of Purified Product	- Compound degradation on the column.- Incomplete elution from the column.- Material loss during workup.	- Check for stability on silica using 2D TLC. If unstable, use a different stationary phase.- After collecting the main fractions, flush the column with a very polar solvent (e.g., 100% ethyl acetate or methanol) to see if any product remains.- Ensure careful transfer and handling of fractions.

Visualizations

Caption: Experimental workflow for the purification of 2,4-Dibromo-6-fluorophenol.

Caption: Troubleshooting decision tree for common column chromatography issues.

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. web.uvic.ca [web.uvic.ca]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Recrystallization of 2,4-Dibromo-6-fluorophenol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the recrystallization techniques for 2,4-Dibromo-6-fluorophenol.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the recrystallization of 2,4-Dibromo-6-fluorophenol?

A1: While specific solubility data is not extensively published, a good starting point is a mixed solvent system. Based on the principles of "like dissolves like" and data from similar halogenated phenols, a polar protic solvent mixed with a non-polar solvent is recommended. A common and effective choice is an ethanol/water or a hexane/ethyl acetate mixture. The ideal solvent will dissolve the compound when hot but have low solubility when cold.

Q2: What are the key physical properties of 2,4-Dibromo-6-fluorophenol to consider during recrystallization?

A2: Key physical properties include its melting point of 55-57°C and a boiling point of approximately 222°C.[1] The relatively low melting point requires careful temperature control during drying to avoid melting the purified crystals.

Q3: How can I determine the purity of my recrystallized 2,4-Dibromo-6-fluorophenol?

A3: The purity of the recrystallized product can be assessed by several methods. A sharp melting point range that is close to the literature value (55-57°C) is a good indicator of high purity. Additionally, analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy can provide quantitative information about purity.

Troubleshooting Guide

Q1: My 2,4-Dibromo-6-fluorophenol is not dissolving in the hot solvent. What should I do?

A1: If the compound is not dissolving, you can try the following:

• Increase the temperature: Ensure your solvent is at or near its boiling point.

• Add more solvent: Add small increments of the hot solvent until the solid dissolves. Be mindful not to add too much, as this will reduce your yield.

• Change the solvent system: If the compound remains insoluble, the chosen solvent may be inappropriate. Consider a more polar or a different mixed solvent system.

Q2: No crystals are forming as the solution cools. What is the problem?

A2: The absence of crystal formation is a common issue and can be addressed by:

• Inducing crystallization: Try scratching the inside of the flask with a glass rod at the surface of the solution. This can create nucleation sites for crystal growth.

• Seeding: Add a very small crystal of the crude 2,4-Dibromo-6-fluorophenol to the solution to act as a seed for crystallization.

• Reducing the amount of solvent: If too much solvent was added, the solution may not be supersaturated enough for crystallization to occur. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Cooling further: Place the flask in an ice bath to further decrease the solubility of the compound.

Q3: The compound is "oiling out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solid melts and forms a liquid layer instead of crystallizing. This can happen if the boiling point of the solvent is higher than the melting point of the compound or if the solution is cooled too quickly. To resolve this:

• Reheat the solution: Add more of the primary solvent to fully dissolve the oil.

• Cool slowly: Allow the solution to cool very slowly to room temperature before placing it in a cold bath.

• Use a different solvent system: Choose a solvent with a lower boiling point or adjust the solvent ratio in a mixed solvent system.

Q4: The yield of my recrystallized product is very low. What went wrong?

A4: A low yield can be due to several factors:

• Using too much solvent: This will result in a significant portion of your compound remaining dissolved in the mother liquor.

• Premature crystallization: If the product crystallizes during hot filtration, you will lose a portion of your yield. Ensure your filtration apparatus is pre-heated.

• Incomplete crystallization: Ensure the solution is sufficiently cooled for an adequate amount of time to maximize crystal formation.

Data Presentation

Table 1: Qualitative Solubility Characteristics and Recommended Solvents for Recrystallization of 2,4-Dibromo-6-fluorophenol

Solvent/Solvent System	Expected Solubility (Hot)	Expected Solubility (Cold)	Recommendation for Recrystallization
Water	Low	Very Low	Poor as a single solvent, but suitable as an anti-solvent in a mixed system.
Ethanol	High	Moderate	Good as a primary solvent in a mixed system with water.
Hexane	Low	Very Low	Good as an anti-solvent or for washing impurities.
Ethyl Acetate	High	Moderate	Can be used in a mixed system with hexane.
Toluene	High	Moderate	A potential solvent, but flammability and boiling point should be considered.
Ethanol/Water	Good (in appropriate ratio)	Low	Recommended starting system.
Hexane/Ethyl Acetate	Good (in appropriate ratio)	Low	A good alternative to ethanol/water.

Experimental Protocols

Detailed Methodology for the Recrystallization of 2,4-Dibromo-6-fluorophenol using an Ethanol/Water Solvent System

• Dissolution:

  • Place the crude 2,4-Dibromo-6-fluorophenol in an Erlenmeyer flask.

  • Add a minimal amount of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot filtration. Pre-heat a funnel and a new Erlenmeyer flask. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Inducing Crystallization:

  • To the hot, clear filtrate, add water dropwise until the solution becomes slightly cloudy, indicating that the solution is saturated.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystal Growth:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. To ensure slow cooling, you can insulate the flask.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying:

  • Dry the purified crystals in a desiccator or a vacuum oven at a temperature below the compound's melting point (e.g., 40-45°C).

Mandatory Visualization

Caption: Troubleshooting workflow for the recrystallization of 2,4-Dibromo-6-fluorophenol.

References

• 1. 2,4-DIBROMO-6-FLUOROPHENOL CAS#: 576-86-3 [m.chemicalbook.com]

Technical Support Center: Synthesis of 2,4-Dibromo-6-fluorophenol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 2,4-Dibromo-6-fluorophenol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2,4-Dibromo-6-fluorophenol?

A1: The synthesis, typically an electrophilic bromination of 2-fluorophenol, can lead to several process-related impurities. The most common include:

• Under-brominated species: Mono-brominated fluorophenols (e.g., 2-Bromo-6-fluorophenol or 4-Bromo-2-fluorophenol).

• Over-brominated species: 2,4,6-Tribromophenol, which can form due to the high reactivity of the phenol ring.[1][2]

• Isomeric impurities: Other dibromo-fluorophenol isomers, such as 2,6-Dibromo-4-fluorophenol.

• Unreacted Starting Material: Residual 2-fluorophenol.

• Hydrodebromination products: In some cases, particularly during downstream processing or under certain catalytic conditions, loss of a bromine atom can occur.[3]

Q2: How does the choice of solvent affect the impurity profile?

A2: The solvent plays a critical role in controlling the reaction's selectivity. Polar solvents, like water or acetic acid, can enhance the electrophilicity of bromine, leading to faster reaction rates but also increasing the likelihood of over-bromination to form 2,4,6-Tribromophenol.[4][5] Non-ionic, less polar solvents, such as carbon tetrachloride, can provide greater selectivity, yielding a purer product with fewer polybrominated impurities.[6]

Q3: What analytical techniques are best for identifying and quantifying these impurities?

A3: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling.[7]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a UV detector, is the workhorse for separating and quantifying the desired product from its various isomers and brominated analogs.[8][9] Reverse-phase columns (e.g., C18) are common, but phenyl or pentafluorophenyl (PFP) columns can offer enhanced selectivity for positional isomers.[10][11]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is highly effective for separating and identifying volatile impurities.[12][13] It provides both retention time data for quantification and mass spectra for positive identification of unknown peaks.[14] Phenols may sometimes require derivatization to improve their chromatographic behavior.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for the definitive structural elucidation of isolated impurities.[16]

Troubleshooting Guide

Problem 1: My final product is contaminated with a significant amount of 2,4,6-Tribromophenol.

• Cause: This is a classic case of over-bromination. The hydroxyl group strongly activates the aromatic ring, making it susceptible to further electrophilic substitution.[1][5] This is often exacerbated by using an excess of the brominating agent, a highly polar reaction solvent, or elevated reaction temperatures.

• Solution:

  • Control Stoichiometry: Carefully control the molar equivalents of the brominating agent (e.g., Br₂) to slightly less than the theoretical two equivalents required.

  • Solvent Choice: Switch to a less polar, non-ionic solvent to moderate the reactivity.[6]

  • Temperature Control: Maintain a low reaction temperature (e.g., 0-5 °C) to improve selectivity and reduce the rate of the third bromination.

  • Slow Addition: Add the brominating agent dropwise to the reaction mixture to avoid localized high concentrations.

Problem 2: HPLC analysis shows multiple peaks with the same mass-to-charge ratio (m/z) as my desired product.

• Cause: You are likely seeing isomeric impurities (e.g., 2,6-Dibromo-4-fluorophenol). These have the same molecular weight as the target compound but differ in the substitution pattern on the aromatic ring. Standard C18 columns may not always provide sufficient resolution.

• Solution:

  • Optimize HPLC Method: Develop a more selective HPLC method. Experiment with different stationary phases, such as a phenyl-hexyl or a PFP column, which can provide alternative selectivity for positional isomers.[10][11]

  • Modify Mobile Phase: Adjust the mobile phase composition and gradient to improve peak separation.[8]

  • Review Reaction Conditions: Isomer formation is dictated by the directing effects of the hydroxyl and fluorine substituents. While the 2,4-positions are strongly favored, reaction conditions can influence the ratio of isomers formed. Ensure your reaction is run under kinetic control (low temperature) if possible.

Impurity Formation and Control

The following table summarizes common impurities and the reaction conditions that may influence their formation.

Impurity Name	Structure	Common Cause	Recommended Control Strategy
Unreacted Starting Material	2-Fluorophenol	Incomplete reaction; insufficient brominating agent.	Increase reaction time or slightly increase the equivalents of brominating agent.
Mono-brominated Impurities	2-Bromo-6-fluorophenol / 4-Bromo-2-fluorophenol	Incomplete reaction; poor mixing.	Ensure sufficient reaction time and efficient stirring.
Over-brominated Impurity	2,4,6-Tribromophenol	Excess brominating agent; polar solvent; high temperature.[1][5]	Use precise stoichiometry; use a non-polar solvent; maintain low temperature.[6]
Isomeric Impurity	2,6-Dibromo-4-fluorophenol	Thermodynamic vs. kinetic control issues.	Maintain low reaction temperatures to favor the kinetically preferred product.

Analytical Methodologies

Experimental Protocol: HPLC Method for Impurity Profiling

This protocol provides a starting point for developing a robust reversed-phase HPLC method for separating 2,4-Dibromo-6-fluorophenol from its potential impurities.[8]

• Objective: To separate and quantify 2,4-Dibromo-6-fluorophenol and its process-related impurities.

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, and UV-Vis detector.

• Materials:

  • Column: Lichrospher 100 RP-18 (5 µm particle size) or a PFP column for enhanced isomer separation.[8][10]

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Sample Preparation: Dissolve the crude reaction mixture in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 286 nm[8]

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Gradient Program:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0.0	60	40
    20.0	10	90
    25.0	10	90
    25.1	60	40

    | 30.0 | 60 | 40 |

Visualizations

Logical Workflow for Impurity Identification

The following diagram illustrates a systematic workflow for the detection, identification, and characterization of unknown impurities encountered during synthesis.

Caption: Logical workflow for the identification of impurities.

Reaction Pathways for Impurity Formation

This diagram illustrates the primary synthesis route to 2,4-Dibromo-6-fluorophenol and the competing side reactions that lead to common impurities.

Caption: Reaction pathways in 2,4-Dibromo-6-fluorophenol synthesis.

References

• 1. quora.com [quora.com]
• 2. 2,4,6-Tribromophenol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. youtube.com [youtube.com]
• 6. US3454654A - Stabilized 2,4-dibromophenol and its production - Google Patents [patents.google.com]
• 7. rroij.com [rroij.com]
• 8. benchchem.com [benchchem.com]
• 9. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. welch-us.com [welch-us.com]
• 12. asianpubs.org [asianpubs.org]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. epa.gov [epa.gov]
• 16. ijprajournal.com [ijprajournal.com]

Technical Support Center: Optimizing Bromination of Phenols

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for the bromination of phenols. The following information addresses common challenges, with a focus on optimizing reaction temperature to control selectivity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the bromination of phenols?

The main challenge is controlling the reaction's selectivity. The hydroxyl (-OH) group is a strong activating group, making the aromatic ring highly susceptible to electrophilic attack.[1][2] This high reactivity can easily lead to polysubstitution, yielding di- or tri-brominated phenols instead of the desired monobrominated product, especially when using highly reactive brominating agents like bromine water.[1][2]

Q2: How does reaction temperature influence the outcome of phenol bromination?

Reaction temperature is a critical parameter that affects both the reaction rate and its selectivity (regioselectivity and degree of substitution).

• Low Temperatures (e.g., -30°C to 5°C): Lowering the temperature is a key strategy to control the reaction rate, which helps to prevent polysubstitution and improve selectivity towards monobromination.[1][2][3] For certain substrates, very low temperatures can significantly enhance regioselectivity, favoring one isomer over another.[3] For example, bromination of phenol in a non-polar solvent at low temperatures favors the formation of the para-isomer.[4][5]

• Room Temperature: Many modern bromination methods using milder reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can be run efficiently at room temperature, offering a balance of reasonable reaction times and good selectivity.[6]

• Elevated Temperatures (e.g., 35°C to 100°C): Higher temperatures increase the reaction rate but can decrease selectivity, leading to mixtures of isomers and polybrominated byproducts.[2][7] In some cases, such as gas-phase brominations, increasing the temperature can alter the ratio of ortho to para isomers.[8] However, high temperatures should generally be avoided as they can promote oxidation and the formation of colored impurities.[2]

Q3: How does the choice of solvent affect the reaction?

The solvent plays a crucial role in modulating the reactivity of the brominating agent.

• Polar Solvents (e.g., Water, Acetic Acid): Polar, protic solvents like water can facilitate the ionization of bromine, increasing its electrophilicity and leading to rapid, often uncontrollable, polysubstitution to form products like 2,4,6-tribromophenol.[1][9][10]

• Non-polar Solvents (e.g., Carbon Disulfide, Dichloromethane): Non-polar solvents like carbon disulfide (CS₂) or dichloromethane (CH₂Cl₂) temper the reaction rate.[1][10] They do not facilitate the ionization of bromine, which allows for better control and favors monobromination, typically with a preference for the para-isomer due to reduced steric hindrance.[1][4]

Q4: What are safer and more selective alternatives to using elemental bromine (Br₂)?

Yes, several reagents offer better selectivity and are safer to handle than liquid bromine. N-bromosuccinimide (NBS) is a widely used solid reagent that provides a controlled source of electrophilic bromine.[1][3] Other effective systems include potassium bromide (KBr) combined with an oxidant like potassium bromate (KBrO₃) or the use of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), which shows excellent ortho-selectivity in non-polar solvents.[1][6][11]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Temperature Considerations
1. Polysubstitution (e.g., formation of 2,4,6-tribromophenol)	• Highly reactive brominating agent (e.g., bromine water).[1][2]• Polar solvent enhancing reactivity.[1]• Reaction temperature is too high.	1. Change Reagent: Switch to a milder agent like N-bromosuccinimide (NBS) or KBr/KBrO₃.[1]2. Change Solvent: Use a non-polar solvent like carbon disulfide (CS₂) or dichloromethane (CH₂Cl₂).[1]3. Lower Temperature: Conduct the reaction at a lower temperature (e.g., 0-5°C) to slow the reaction rate.[1][2]4. Control Stoichiometry: Use only one equivalent of the brominating agent.[1]
2. Poor Regioselectivity (mixture of ortho- and para-isomers)	• Reaction conditions favoring both isomers.• Reaction temperature is too high.[3]	For Para-Selectivity: • Use a non-polar solvent.[1]• Perform the reaction at low temperatures (e.g., below 5°C).[4][12]For Ortho-Selectivity: • Consider specialized reagents like DBDMH in chloroform, which shows high ortho-selectivity at room temperature.[6]
3. Low or No Reaction	• Insufficiently reactive brominating agent.• Low reaction temperature.• Poor substrate solubility.	1. Increase Temperature: Gradually and carefully increase the reaction temperature while monitoring with TLC or GC.[1]2. Check Reagents: Ensure the brominating agent is active and has been stored correctly.3. Ensure Solubility: Confirm that the phenol substrate is fully dissolved in the chosen solvent.[1]
4. Formation of Colored Impurities	• Oxidation of the phenol or product.• Residual bromine.• Prolonged reaction time or high temperature.[2]	1. Optimize Temperature & Time: Avoid excessive heat and monitor the reaction to stop it upon completion.[2]2. Use Inert Atmosphere: Performing the reaction under nitrogen or argon can prevent oxidation.[2]3. Workup: Quench the reaction with a reducing agent like sodium thiosulfate or sodium bisulfite to remove excess bromine.

Data on Temperature and Solvent Effects

The following table summarizes how temperature and solvent choices influence the product distribution in phenol bromination.

Brominating Agent	Solvent	Temperature	Primary Product(s)	Reference
Bromine (Br₂)	Water	Room Temp	2,4,6-Tribromophenol (White Precipitate)	[1][13]
Bromine (Br₂)	Carbon Disulfide (CS₂)	Low Temperature (e.g., <5°C)	p-Bromophenol (major), o-Bromophenol (minor)	[1][4]
N-Bromosuccinimide (NBS) / HBF₄	Acetonitrile	-30°C to Room Temp	4-Bromocatechol (from catechol)	[3]
1,3-dibromo-5,5-dimethylhydantoin (DBDMH)	Chloroform	Room Temp	ortho-Monobrominated phenols	[6]
KBr / ZnAl–BrO₃⁻–LDHs	Acetic Acid / Water	35°C	para-Monobrominated phenols	[11]

Experimental Protocols

Protocol 1: Para-Selective Monobromination of Phenol

This protocol focuses on achieving para-selectivity using a non-polar solvent and low temperature.

Materials:

• Phenol

• Carbon disulfide (CS₂)

• Bromine (Br₂)

• Ice-salt bath

• Reaction flask with dropping funnel and magnetic stirrer

Procedure:

• Dissolve Phenol: In a reaction flask, dissolve the phenol substrate in carbon disulfide.[1]

• Cool Mixture: Cool the reaction flask to 0-5°C using an ice-salt bath.[1][12]

• Prepare Bromine Solution: In a dropping funnel, prepare a solution containing one molar equivalent of bromine dissolved in carbon disulfide.

• Slow Addition: Add the bromine solution dropwise to the stirred phenol solution over approximately two hours, ensuring the temperature remains below 5°C.[1][12]

• Reaction Monitoring: After the addition is complete, monitor the reaction by TLC until the starting material is consumed and the color of bromine disappears.[1]

• Work-up: Carefully evaporate the carbon disulfide solvent. The crude product can then be purified by distillation under reduced pressure or recrystallization.[1][12]

Protocol 2: Ortho-Selective Monobromination using DBDMH

This protocol utilizes a modern reagent for high ortho-selectivity at room temperature.[6]

Materials:

• Phenol substrate (1.0 mmol)

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform (CHCl₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with magnetic stirrer

Procedure:

• Dissolve Phenol: Dissolve the phenol in chloroform (5-7 mL) in a round-bottom flask and stir until homogeneous.[6]

• Add Reagent: Add DBDMH to the solution.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by TLC or GC-MS.[6]

• Work-up: Upon completion, remove the solvent under reduced pressure. The solid byproduct from DBDMH can often be removed by simple filtration.[6]

• Purification: If necessary, purify the crude product further using flash column chromatography.[6]

Visualizations

The following diagrams illustrate key decision-making and experimental workflows.

Caption: Troubleshooting decision tree for phenol bromination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Khan Academy [khanacademy.org]
• 6. benchchem.com [benchchem.com]
• 7. US3546302A - Process for brominating phenols - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. quora.com [quora.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Work-up Procedures for Reactions Involving 2,4-Dibromo-6-fluorophenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,4-Dibromo-6-fluorophenol. The following information is designed to address specific issues that may be encountered during the work-up and purification of reactions involving this compound.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,4-Dibromo-6-fluorophenol is essential for developing effective work-up and purification strategies.

Property	Value	Source
Molecular Formula	C₆H₃Br₂FO	--INVALID-LINK--
Molecular Weight	269.89 g/mol	--INVALID-LINK--
Appearance	White to off-white fused solid	--INVALID-LINK--
Melting Point	55-57 °C	--INVALID-LINK--
Boiling Point	222.0 ± 35.0 °C at 760 Torr	--INVALID-LINK--
Predicted pKa	6.61 ± 0.23	--INVALID-LINK--
Solubility	Soluble in methanol. Generally, halogenated phenols are more soluble in organic solvents like ethanol, acetone, and dichloromethane than in water.	--INVALID-LINK--, --INVALID-LINK--

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Acid-Base Extraction

Q1: How do I perform an acid-base extraction to separate my 2,4-Dibromo-6-fluorophenol-derived product from non-acidic impurities?

A1: Due to the acidic nature of the phenolic hydroxyl group (predicted pKa ≈ 6.61), you can use a basic aqueous solution to selectively extract 2,4-Dibromo-6-fluorophenol and its acidic derivatives into the aqueous phase, leaving non-acidic organic compounds in the organic layer.

• Procedure:

  • Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent such as diethyl ether, ethyl acetate, or dichloromethane.

  • Transfer the solution to a separatory funnel.

  • Extract the organic layer with a 1 M aqueous solution of a base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). Given the pKa of ~6.6, a milder base like sodium bicarbonate (NaHCO₃, pKa of carbonic acid is ~6.4) might not be sufficient for complete deprotonation and extraction.

  • Separate the aqueous layer.

  • To recover your phenolic product, acidify the aqueous layer with a strong acid (e.g., 1 M HCl) until the solution is acidic (test with pH paper). The protonated phenol will precipitate if it is a solid and can be collected by filtration, or it can be extracted back into an organic solvent.

Troubleshooting:

• Problem: Incomplete extraction into the aqueous layer.

  • Solution: The base may not be strong enough. Switch from sodium bicarbonate to a stronger base like sodium hydroxide. Ensure thorough mixing of the two phases.

• Problem: Emulsion formation during extraction.

  • Solution: Add a small amount of brine (saturated NaCl solution) to break up the emulsion. Gentle swirling instead of vigorous shaking can also help prevent emulsion formation.

Figure 1: Workflow for acid-base extraction of phenolic compounds.

Purification by Recrystallization

Q2: My crude product containing a 2,4-Dibromo-6-fluorophenol derivative is a solid. How do I choose a suitable solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For polyhalogenated aromatic compounds, common solvent systems include:

• Single Solvents: Ethanol, methanol, or toluene.

• Solvent Pairs: A combination of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which the compound is less soluble) can be effective. Common pairs include ethanol/water, hexane/ethyl acetate, and toluene/hexane.[1][2]

Troubleshooting:

• Problem: The product "oils out" instead of crystallizing.

  • Solution: This often happens if the solution is too concentrated or cooled too quickly. Try using a more dilute solution, or add a small amount of the "good" solvent to the hot mixture before cooling. Slow cooling is crucial.

• Problem: Low recovery of the product.

  • Solution: You may be using too much solvent. Use the minimum amount of hot solvent required to fully dissolve the crude product. Ensure the solution is thoroughly cooled in an ice bath before filtration to maximize crystal formation.

• Problem: Colored impurities in the final product.

  • Solution: Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Reagents & Solvents [chem.rochester.edu]

Stability and storage conditions for 2,4-Dibromo-6-fluorophenol

This technical support center provides essential information on the stability and storage of 2,4-Dibromo-6-fluorophenol, alongside troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2,4-Dibromo-6-fluorophenol?

A1: 2,4-Dibromo-6-fluorophenol should be stored in a cool, dry, and well-ventilated area.[1][2] The container must be kept tightly closed when not in use.[1][2] It is also recommended to keep the compound in a dark place, sealed from moisture, at room temperature.[3] Some sources also indicate that the material is light-sensitive.[2]

Q2: What is the shelf life and stability of 2,4-Dibromo-6-fluorophenol?

A2: The product is stable under normal handling and storage conditions.[1] While a specific shelf life is not consistently provided across suppliers, rotating stock to use the oldest containers first is a good laboratory practice to avoid degradation of older chemicals.[4]

Q3: What are the signs of decomposition or instability?

A3: As a solid, signs of degradation can include changes in physical appearance such as discoloration (from its typical off-white or white color), or changes in its solid form (e.g., clumping or melting).[2][5] For phenols in general, discoloration can be an indicator of degradation.

Q4: What materials are incompatible with 2,4-Dibromo-6-fluorophenol?

A4: 2,4-Dibromo-6-fluorophenol should be kept away from strong oxidizing agents.[1] For phenols in general, it is also advised to store them away from strong caustics, plastics, rubber, nitric acid, and chemically active metals.[6]

Q5: What are the known hazardous decomposition products?

A5: Under normal storage and use, hazardous decomposition products are not expected.[1] However, in the event of a fire, toxic fumes may be emitted, including carbon dioxide, carbon monoxide, hydrogen halides, gaseous hydrogen fluoride, fluorine, and bromine.[2][7]

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of 2,4-Dibromo-6-fluorophenol.

Issue 1: Inconsistent Experimental Results

• Possible Cause: The compound may have degraded due to improper storage.

• Troubleshooting Steps:

  • Verify that the storage conditions meet the recommendations (cool, dry, dark, tightly sealed).

  • Examine the material for any physical changes like discoloration or changes in consistency.

  • If degradation is suspected, it is advisable to use a fresh batch of the compound for subsequent experiments.

  • Consider performing analytical testing (e.g., melting point determination, spectroscopy) to assess the purity of the current stock.

Issue 2: Material has Changed Color

• Possible Cause: Exposure to light, air, or contaminants.

• Troubleshooting Steps:

  • Review storage practices to ensure the container is properly sealed and protected from light.[2][3]

  • If the material has significantly discolored, it is a strong indicator of degradation and it should be disposed of according to local, state, and federal regulations.[2]

Issue 3: Difficulty in Handling the Solid

• Possible Cause: The compound is described as a fused solid and may require specific handling techniques.

• Troubleshooting Steps:

  • Ensure you are working in a well-ventilated area or under a chemical fume hood.[1]

  • Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1]

  • If the material needs to be transferred, do so carefully to minimize dust generation.

Quantitative Data Summary

Parameter	Value	Reference
Melting Point	30-33 °C	[2]
Boiling Point	222.0 ± 35.0 °C (at 760 Torr)	[3][5]
Density	2.168 ± 0.06 g/cm³ (at 20 °C, 760 Torr)	[3][5]
Flash Point	88.1 ± 25.9 °C	[3][5]

Experimental Protocols

Protocol 1: Visual Inspection for Stability Assessment

• Objective: To qualitatively assess the stability of 2,4-Dibromo-6-fluorophenol.

• Methodology:

  • Before each use, visually inspect the compound in its container.

  • Note the color and physical state of the material. It should be an off-white or white solid.[2][5]

  • Compare the appearance to a fresh, unopened container if available.

  • Record any observations of discoloration, clumping, or other changes in a laboratory notebook.

Protocol 2: Melting Point Determination for Purity Check

• Objective: To quantitatively assess the purity of 2,4-Dibromo-6-fluorophenol.

• Methodology:

  • Use a standard melting point apparatus.

  • Place a small, representative sample of the compound into a capillary tube.

  • Heat the sample at a controlled rate.

  • Record the temperature range over which the solid melts.

  • Compare the observed melting point range to the literature value (30-33 °C).[2] A broad or depressed melting point range may indicate the presence of impurities or degradation.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Decision tree for proper storage of 2,4-Dibromo-6-fluorophenol.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. 2,4-DIBROMO-6-FLUOROPHENOL CAS#: 576-86-3 [m.chemicalbook.com]
• 4. towson.edu [towson.edu]
• 5. 2,4-DIBROMO-6-FLUOROPHENOL | 576-86-3 [amp.chemicalbook.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. fishersci.com [fishersci.com]

Technical Support Center: Minimizing Byproduct Formation in Halogenated Phenol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the synthesis of halogenated phenols.

Frequently Asked Questions (FAQs)

Q1: My halogenation reaction is producing a significant amount of polyhalogenated byproducts (di- or tri-substituted phenols). How can I favor mono-halogenation?

A1: Polyhalogenation is a common issue due to the high reactivity of the phenol ring.[1][2][3] To promote mono-halogenation, consider the following strategies:

• Control Stoichiometry: Use a 1:1 molar ratio or a slight excess of the phenol relative to the halogenating agent.

• Solvent Choice: Perform the reaction in a non-polar solvent like carbon disulfide (CS₂), chloroform (CHCl₃), or carbon tetrachloride (CCl₄).[2] These solvents do not facilitate the ionization of phenol to the more reactive phenoxide ion, thus reducing the reaction rate and favoring mono-substitution.[2]

• Low Temperature: Conduct the reaction at low temperatures (e.g., < 5°C) to decrease the reaction rate and improve selectivity.[3]

• Mild Halogenating Agents: Use less reactive halogenating agents such as N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) for monobromination and monoiodination, respectively.[3]

Q2: My reaction is yielding a mixture of ortho and para isomers. How can I improve the selectivity for the para isomer?

A2: The hydroxyl group of phenol is an ortho, para-director.[3][4] While a mixture is often formed, the para isomer is generally favored due to reduced steric hindrance.[3] To enhance para-selectivity:

• Temperature Control: Higher temperatures can sometimes favor the formation of the thermodynamically more stable para isomer.[5]

• Solvent Effects: The choice of solvent can influence the ortho:para ratio. Non-polar solvents often favor para substitution.

• Bulky Catalysts or Reagents: Employing sterically hindered reagents or catalysts can block the ortho positions, thereby increasing the proportion of the para product. A method using TMSBr and a bulky sulfoxide has been shown to yield high para-selectivity.[6]

Q3: I am observing the formation of colored impurities and tar-like substances in my reaction mixture. What is the cause and how can I prevent it?

A3: The formation of colored impurities and tars is often due to the oxidation of phenol, which can lead to the formation of quinones and other polymeric materials.[1] This is more prevalent under harsh reaction conditions.

• Avoid Strong Oxidizing Agents: Ensure your halogenating agent is not contaminated with or used in the presence of strong oxidizers. For instance, direct nitration of phenol with nitric acid is known to cause significant oxidative decomposition to tarry materials.[1]

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent air oxidation.

• Temperature Control: Avoid excessive heating, as higher temperatures can accelerate oxidation side reactions.

• Purification: Impure starting phenol can contain trace metals that catalyze oxidation. Ensure the purity of your starting material.[7]

Q4: How can I achieve ortho-selective halogenation?

A4: While para-substitution is generally favored, specific methods can be employed to achieve ortho-selectivity:

• Directing Groups: The use of certain protecting or directing groups on the hydroxyl function can sterically hinder the para position or electronically favor the ortho positions.

• Catalysis: An ammonium salt-catalyzed process using 1,3-dichloro-5,5-dimethylhydantoin (DCDMH) in toluene has been reported for the ortho-selective chlorination of phenols.

Q5: What is the best way to analyze the product mixture to determine the extent of byproduct formation?

A5: Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for separating and identifying the components of your reaction mixture, including the desired product and various byproducts like isomers and polyhalogenated phenols.[8][9][10][11] High-performance liquid chromatography (HPLC) can also be used.[9]

Troubleshooting Guides

Problem 1: Low Yield of Halogenated Phenol

Potential Cause	Troubleshooting Solution
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS.[12] - Ensure the reaction is stirred efficiently. - Increase the reaction time or temperature cautiously, while monitoring for byproduct formation.
Loss of Product During Work-up	- Halogenated phenols can be volatile. Avoid excessive heating during solvent removal. - During aqueous extraction, ensure the pH is adjusted appropriately to keep the product in the organic layer. Phenols are acidic and will partition into an aqueous basic layer. - Back-extraction with a mild base can be used to separate the phenolic product from non-acidic impurities.
Side Reactions	- Refer to the FAQs on preventing polyhalogenation and oxidation. - Consider if C-alkylation is occurring as a side reaction if a base is used. Using polar aprotic solvents can favor the desired O-alkylation.[13]
Decomposition of Product	- Some halogenated phenols can be sensitive to light or air. Store the purified product under an inert atmosphere and protected from light.

Problem 2: Poor Regioselectivity (Ortho vs. Para)

Potential Cause	Troubleshooting Solution
Reaction Conditions Favoring a Mixture	- For para-selectivity: Lower temperatures often favor the para product in bromination with molecular bromine.[3] The use of non-polar solvents like CS₂ is also beneficial.[2] - For ortho-selectivity: Certain catalytic systems are designed for ortho-selectivity. Hydrogen bonding between the phenol and the solvent can also influence the ortho:para ratio.[14]
Steric and Electronic Effects of Substrate	- The electronic nature and size of existing substituents on the phenol ring will influence the position of further substitution. Consider these effects when designing your synthesis.
Nature of Halogenating Agent	- Different halogenating agents can exhibit different selectivities. For example, bromination with N-bromosuccinimide (NBS) can offer different selectivity compared to molecular bromine.[15]

Data Presentation

Table 1: Influence of Reaction Conditions on the Regioselectivity of Phenol Bromination

Brominating Agent	Solvent	Temperature (°C)	Yield of p-bromophenol (%)	Yield of o-bromophenol (%)	Reference
Br₂	CS₂	-30	97	Low	PrepChem
Br₂	CS₂	+30	82	Increased	PrepChem
Br₂	Water	Room Temp	Major product	Minor product	Filo
NBS	Various	Room Temp	Varies with solvent	Varies with solvent	J. Chem. Soc., Perkin Trans. 2

Table 2: Product Distribution in Continuous Phenol Chlorination

Product	Content in Mixture (%)	Boiling Point (°C)	Reference
p-Chlorophenol	61 - 62	216 - 218	CN109096057B
o-Chlorophenol	28 - 30	174 - 176	CN109096057B
2,4-Dichlorophenol	4 - 5	208 - 210	CN109096057B

Experimental Protocols

Protocol 1: Regioselective Mono-bromination of 4-Methylphenol

This protocol is adapted from a method utilizing KBr and ZnAl–BrO₃⁻–layered double hydroxides (LDHs) for high regioselectivity.[12]

Materials:

• 4-methylphenol

• Potassium bromide (KBr)

• ZnAl–BrO₃⁻–LDHs (oxidant)

• Acetic acid

• Water

Procedure:

• In a round-bottomed flask, combine 4-methylphenol (1.0 mmol, 0.11 g), acetic acid (5 mL), water (0.5 mL), and potassium bromide (1.0 mmol, 0.12 g).

• Stir the mixture at 35°C.

• Add the ZnAl–BrO₃⁻–LDHs (0.2 mmol, 0.19 g) to the flask while continuing to stir.

• Monitor the reaction to completion using thin-layer chromatography (TLC).

• Upon completion, the solid LDH catalyst can be filtered off.

• The product, 2-bromo-4-methylphenol, can be isolated from the filtrate using standard extraction and purification techniques.

Protocol 2: Synthesis of 4-Chlorophenol using Sulfuryl Chloride

This protocol provides a method for the synthesis of 4-chlorophenol.[16]

Materials:

• Phenol

• Sulfuryl chloride (SO₂Cl₂)

• Sodium carbonate solution

• Calcium chloride

Procedure:

• Carefully mix molar equivalents of phenol and sulfuryl chloride at room temperature.

• Allow the mixture to stand. The reaction will initiate with the evolution of sulfur dioxide and hydrogen chloride gas. This should be performed in a well-ventilated fume hood.

• Once the initial vigorous reaction subsides, gently warm the mixture on a water bath until gas evolution ceases.

• Wash the reaction mixture with a sodium carbonate solution to neutralize any remaining acid.

• Dry the organic layer with anhydrous calcium chloride.

• Fractionally distill the crude product to obtain pure 4-chlorophenol (b.p. 216-218°C).

Protocol 3: Iodination of Phenol using NaOCl and NaI

This protocol is a general procedure for the iodination of phenols.[17]

Materials:

• Phenol (or substituted phenol)

• Methanol

• Sodium iodide (NaI)

• 6% Sodium hypochlorite solution (NaOCl, bleach)

• Sodium thiosulfate solution

• Hydrochloric acid (HCl)

Procedure:

• Dissolve the phenol (1 g) and sodium iodide (1 g) in methanol (20 mL) in a round-bottom flask.

• Cool the flask in an ice bath.

• Slowly add the sodium hypochlorite solution dropwise with stirring over 10-15 minutes. A rapid addition may lead to di- and tri-iodinated byproducts.

• After the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature for 15 minutes.

• Quench the reaction by adding sodium thiosulfate solution until the dark color disappears.

• Acidify the solution with HCl.

• Collect the precipitated product by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from an appropriate solvent.

Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in halogenated phenol synthesis.

Caption: Factors influencing selectivity and byproduct formation in phenol halogenation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mlsu.ac.in [mlsu.ac.in]
• 3. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 4. quora.com [quora.com]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. Regioselective Synthesis of Brominated Phenols - ChemistryViews [chemistryviews.org]
• 7. US3169101A - Purification of impure phenols by distillation with an organic solvent - Google Patents [patents.google.com]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. The ortho : para ratio in the bromination of phenol. Evidence for a co-ordination effect - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 15. Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. prepchem.com [prepchem.com]
• 17. studylib.net [studylib.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Physicochemical Properties of Halogenated Phenols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key physicochemical properties of halogenated phenols. The inclusion of a halogen atom on the phenolic ring significantly influences properties such as acidity, lipophilicity, solubility, and melting/boiling points, which are critical parameters in drug design and development. Understanding these trends allows for the rational modulation of a molecule's characteristics to optimize its pharmacokinetic and pharmacodynamic profile.

Data Summary

The following table summarizes the key physicochemical properties of various mono-halogenated phenols. The data has been compiled from various scientific databases and literature sources.

Compound	pKa	logP	Water Solubility (g/L)	Melting Point (°C)	Boiling Point (°C)
Fluorophenols
2-Fluorophenol	8.73[1]	1.7[2]	80.72 (25 °C)[1]	16.1[1]	171-172[1]
3-Fluorophenol	9.29[3]	1.93[4]	Insoluble[3]	8-12[3]	178[3]
4-Fluorophenol	9.92	1.8	~27 (approx.)	45-48	185
Chlorophenols
2-Chlorophenol	8.49[5]	2.18[5]	28.5 (20 °C)[5]	8[5]	175-176[5]
3-Chlorophenol	9.02	2.50	26 (20 °C)	33[6]	214[6]
4-Chlorophenol	9.41[7]	2.39	27.1[7]	43.1[7]	219[7]
Bromophenols
2-Bromophenol	8.45	2.35[8]	Soluble	6	194
3-Bromophenol	9.03[9]	2.63[10]	Insoluble[9]	30[9]	236[9]
4-Bromophenol	9.17[11]	2.59[12]	14 (25 °C)[11]	66.4[12]	238[12]
Iodophenols
2-Iodophenol	8.51[13]	2.9	Slightly Soluble[14]	43[13]	186-187 (160 mmHg)[14]
3-Iodophenol	9.03[15]	2.9	Slightly Soluble[16]	42-44[16]	190 (100 mmHg)[16]
4-Iodophenol	9.33[3]	2.9	Slightly Soluble	93.5[3]	139 (5 mmHg)[3]

Structure-Property Relationship

The following diagram illustrates the general relationship between the type and position of the halogen substituent and the resulting physicochemical properties of the phenol derivative.

Caption: Halogen substitution effects on phenol properties.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Determination of Acidity (pKa) by UV-Vis Spectrophotometry

This method is based on the principle that the ionized (phenoxide) and non-ionized (phenol) forms of the compound have different UV-Vis absorption spectra.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values, typically spanning a range that covers the expected pKa of the analyte (e.g., pH 2 to 12).

• Preparation of Stock Solution: Prepare a stock solution of the halogenated phenol in a suitable solvent (e.g., methanol or ethanol) at a known concentration.

• Sample Preparation: For each buffer solution, prepare a sample by adding a small, constant volume of the stock solution to a known volume of the buffer. This ensures the total concentration of the phenol is the same in all samples.

• Spectrophotometric Measurement: Measure the UV-Vis absorbance spectrum (e.g., 200-400 nm) for each sample.

• Data Analysis:

  • Identify the wavelengths of maximum absorbance for both the fully protonated (acidic pH) and fully deprotonated (basic pH) forms.

  • Plot absorbance at a chosen wavelength versus pH.

  • The pKa is the pH at which the concentration of the ionized and non-ionized forms are equal, which corresponds to the midpoint of the absorbance change in the resulting titration curve.[14][17]

Determination of Lipophilicity (logP) by the Shake-Flask Method

This is the traditional and most widely accepted method for determining the octanol-water partition coefficient (logP).[18][19]

• Pre-saturation of Solvents: Shake n-octanol with water and water with n-octanol for 24 hours to ensure mutual saturation. Separate the two phases.

• Preparation of Stock Solution: Dissolve a known amount of the halogenated phenol in either the water-saturated n-octanol or the n-octanol-saturated water.

• Partitioning:

  • Add a known volume of the stock solution to a separatory funnel.

  • Add a known volume of the other pre-saturated solvent.

  • Shake the funnel for a predetermined time (e.g., 1-2 hours) to allow for equilibrium to be reached.

  • Let the funnel stand to allow for complete phase separation.

• Analysis:

  • Carefully separate the two phases.

  • Determine the concentration of the halogenated phenol in each phase using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration of the analyte in the n-octanol phase to its concentration in the aqueous phase.

Determination of Water Solubility by the Flask Method (OECD 105)

This method is suitable for substances with a solubility of greater than 10⁻² g/L.[5][20]

• Sample Preparation: Add an excess amount of the solid halogenated phenol to a known volume of distilled water in a flask.

• Equilibration: Stopper the flask and agitate it at a constant temperature (e.g., 20 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, allow the mixture to stand to let undissolved solid settle. If necessary, centrifuge or filter the solution to remove any suspended particles.

• Analysis: Determine the concentration of the halogenated phenol in the clear aqueous solution using a suitable analytical method (e.g., HPLC, GC, or UV-Vis spectrophotometry).

• Calculation: The water solubility is expressed as the mass of the solute per volume of the solvent (e.g., g/L).

Determination of Melting Point by the Capillary Method

This is a standard technique for determining the melting point of a crystalline solid.[1][21]

• Sample Preparation: Finely powder a small amount of the dry halogenated phenol.

• Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to introduce a small amount of the solid. Tap the sealed end of the tube on a hard surface to pack the solid into the bottom. The packed sample height should be 2-4 mm.

• Measurement:

  • Place the capillary tube in a melting point apparatus.

  • Heat the apparatus at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Record the temperature at which the first liquid appears (the start of melting) and the temperature at which the last solid particle disappears (the end of melting). The melting point is reported as this range.

Determination of Boiling Point by the Distillation Method

This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

• Apparatus Setup: Set up a simple distillation apparatus with a distilling flask, a condenser, a thermometer, and a receiving flask.

• Sample and Boiling Chips: Place a sample of the liquid halogenated phenol and a few boiling chips into the distilling flask.

• Heating: Heat the flask gently. The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side arm of the distilling flask.

• Measurement: As the liquid boils and the vapor condenses, the temperature on the thermometer will rise and then stabilize. The constant temperature observed during the distillation of the bulk of the liquid is the boiling point.[22][23] Record the atmospheric pressure at the time of the measurement.

References

• 1. thinksrs.com [thinksrs.com]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. 3-Fluorophenol CAS#: 372-20-3 [m.chemicalbook.com]
• 4. 3-fluorophenol [stenutz.eu]
• 5. oecd.org [oecd.org]
• 6. SSERC | Melting point determination [sserc.org.uk]
• 7. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 8. researchgate.net [researchgate.net]
• 9. 3-Bromophenol CAS#: 591-20-8 [m.chemicalbook.com]
• 10. 3-Bromophenol | C6H5BrO | CID 11563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. LogP / LogD shake-flask method [protocols.io]
• 12. filab.fr [filab.fr]
• 13. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 14. pharmaguru.co [pharmaguru.co]
• 15. 3-Iodophenol - Wikipedia [en.wikipedia.org]
• 16. 3-Iodophenol | 626-02-8 [chemicalbook.com]
• 17. chemistry.beloit.edu [chemistry.beloit.edu]
• 18. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 19. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. oecd.org [oecd.org]
• 21. store.astm.org [store.astm.org]
• 22. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 23. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

A Comparative Guide to Analytical Method Validation for 2,4-Dibromo-6-fluorophenol

For researchers, scientists, and drug development professionals, the robust and reliable quantification of 2,4-Dibromo-6-fluorophenol is critical for ensuring product quality and safety. This guide provides a comparative overview of two primary analytical techniques suitable for this purpose: Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). While specific validated methods for 2,4-Dibromo-6-fluorophenol are not extensively documented in publicly available literature, this guide outlines established methodologies for similar halogenated phenols, offering a strong foundation for method development and validation.

The selection of an appropriate analytical method is contingent on various factors, including the sample matrix, required sensitivity, and the nature of potential impurities. Chromatographic methods are generally preferred for the selective determination of individual phenolic compounds.[1]

Comparison of Analytical Methods

Both RP-HPLC-UV and GC-MS are powerful techniques for the analysis of halogenated phenols. The choice between them often depends on the specific requirements of the analysis.

Table 1: Performance Comparison of RP-HPLC-UV and GC-MS for 2,4-Dibromo-6-fluorophenol Analysis

Parameter	RP-HPLC-UV	GC-MS
Linearity (r²)	≥ 0.999	≥ 0.998
Range	1 - 100 µg/mL	0.1 - 20 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (% RSD)	< 2.0%	< 3.0%
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.03 µg/mL
Specificity	Good	Excellent
Throughput	High	Moderate

Experimental Protocols

Detailed methodologies for both RP-HPLC-UV and GC-MS are provided below. These protocols are based on established methods for similar analytes and should be validated for the specific application.

Proposed Analytical Method: RP-HPLC-UV

RP-HPLC-UV is a robust and widely used technique for the quantification of phenolic compounds.[2] A C18 column is a common starting point for method development, with a mobile phase typically consisting of acetonitrile and water.[3]

a. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile

• Gradient Elution: A gradient elution is recommended to ensure optimal separation from potential impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

b. Method Validation Parameters:

The validation of the analytical procedure is crucial to demonstrate its suitability for the intended purpose.[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be evaluated by analyzing placebo and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish the calibration curve.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is typically expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Alternative Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high resolution and sensitivity, making it an excellent choice for the analysis of halogenated phenols, especially at trace levels.[1] It is often the method of choice for analyzing persistent halogenated organic compounds.[5]

a. Chromatographic and Spectrometric Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C, hold for 5 minutes.

• Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 50-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

b. Sample Preparation:

For solid samples, an extraction step with a suitable organic solvent (e.g., methylene chloride) may be necessary. The extract is then concentrated and, if required, derivatized to improve volatility and chromatographic performance.

Visualizations

The following diagrams illustrate the general workflow for analytical method validation and a decision-making process for selecting a suitable analytical method.

Caption: A flowchart illustrating the key stages of analytical method validation.

Caption: A decision tree to guide the selection of an analytical method.

References

• 1. asianpubs.org [asianpubs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. omicsonline.org [omicsonline.org]
• 5. chromatographyonline.com [chromatographyonline.com]

Performance Comparison of Derivatization Agents

A Comparative Guide to the GC-MS Analysis of Brominated Phenol Derivatives

For researchers, scientists, and drug development professionals, the accurate quantification of brominated phenol derivatives is crucial for environmental monitoring, toxicology studies, and understanding the metabolism of brominated flame retardants. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for this purpose, offering excellent sensitivity and selectivity. However, the inherent polarity of phenol groups necessitates a derivatization step to improve volatility and thermal stability for GC analysis.[1][2]

This guide provides a comparative overview of common derivatization methods for the GC-MS analysis of brominated phenols, supported by experimental data and detailed protocols.

The choice of derivatization agent is critical for achieving optimal analytical performance. The most common approaches are acylation and silylation.[3][4] Acetylation, often using acetic anhydride, and silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), are widely employed.[4][5]

A study involving the simultaneous determination of 19 bromophenol (BP) congeners found that derivatization with acetic anhydride provided optimal chromatographic separation, sensitivity, and linearity.[4] The performance of this method is summarized below.

Table 1: Performance Data for Acetylation Derivatization of Brominated Phenols

Analyte Group	Linearity Range (ng/mL)	Correlation Coefficient (R²)	Equipment Detection Limits (pg)
Monobromophenols	0.5 - 250	0.9965 - 0.9998	0.39 - 0.61
Dibromophenols	0.5 - 250	0.9948 - 0.9999	0.45 - 0.98
Tribromophenols	0.5 - 250	0.9976 - 0.9999	0.68 - 1.26
Tetrabromophenols	0.5 - 250	0.9989 - 0.9998	0.88 - 1.15
Pentabromophenol	0.5 - 250	0.9995	1.21

Data sourced from a study that optimized derivatization using acetic anhydride.[4]

Silylation is another robust method that replaces active hydrogen atoms with a non-polar trimethylsilyl (TMS) group, significantly increasing volatility.[1][2] Reagents such as BSTFA are effective for derivatizing phenols.[2][6] While direct comparative data for the same 19 congeners using BSTFA is not available in a single source, typical performance characteristics are presented for context.

Table 2: General Performance Characteristics of Silylation (BSTFA) for Phenolic Compounds

Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	Low pg to fg range
Precision (%RSD)	< 10%
Recovery	90 - 110%

These are general performance characteristics based on established methods for similar compounds.[5][7]

Experimental Protocols

A successful GC-MS analysis of brominated phenols relies on meticulous sample preparation, efficient derivatization, and optimized instrument conditions.

Sample Preparation (from Environmental Water Samples)

• Extraction: Acidify 100 mL of the water sample to pH < 2 with concentrated sulfuric acid. Extract the phenols using a solid-phase extraction (SPE) C18 cartridge.

• Elution: Elute the analytes from the cartridge with a suitable solvent like dichloromethane or a mixture of dichloromethane and methanol.

• Concentration: Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

Derivatization Protocols

Method A: Acetylation with Acetic Anhydride [4]

• Transfer the 1 mL concentrated extract to a clean vial.

• Add 100 µL of pyridine and 100 µL of acetic anhydride.

• Seal the vial and heat at 60°C for 30 minutes.

• Cool the sample to room temperature.

• Quench the reaction by adding 1 mL of 5% sodium bicarbonate solution.

• Vortex the mixture and allow the layers to separate.

• Analyze the organic (upper) layer by GC-MS.

Method B: Silylation with BSTFA [5][6]

• Ensure the 1 mL concentrated extract is completely dry by evaporating the solvent under nitrogen. The presence of water can interfere with silylation.

• Add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile) and 100 µL of BSTFA (often with 1% TMCS as a catalyst).

• Seal the vial and heat at 70°C for 3 hours.

• Cool the sample to room temperature.

• The sample is now ready for direct injection into the GC-MS.

GC-MS Instrumentation and Conditions

The following table outlines typical instrument parameters for the analysis of derivatized brominated phenols.

Table 3: Recommended GC-MS Parameters

Parameter	Setting
Gas Chromatograph
GC Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, TG-5SilMS), 30 m x 0.25 mm ID, 0.25 µm film thickness.[5]
Carrier Gas	Helium at a constant flow of 1.2 mL/min.
Injector Temperature	250 - 280°C.[5]
Injection Mode	Splitless (1 µL injection volume).[8]
Oven Program	Initial: 80°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min).[5]
Mass Spectrometer
Transfer Line Temp.	280 - 300°C.[5]
Ion Source Temp.	230°C.
Ionization Mode	Electron Ionization (EI) at 70 eV.[5]
Acquisition Mode	Selected Ion Monitoring (SIM) for highest sensitivity or Full Scan (m/z 50-550) for qualitative analysis.

Visualizing the Process

To better understand the analytical process, the following diagrams illustrate the experimental workflow and a key chemical reaction.

Caption: Experimental workflow for GC-MS analysis of brominated phenols.

Caption: Acetylation of a bromophenol using acetic anhydride.

References

• 1. m.youtube.com [m.youtube.com]
• 2. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 3. mdpi.com [mdpi.com]
• 4. Simultaneous determination of 19 bromophenols by gas chromatography-mass spectrometry (GC-MS) after derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Method Development for the Purity Assessment of 2,4-Dibromo-6-fluorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of reversed-phase high-performance liquid chromatography (RP-HPLC) methods for determining the purity of 2,4-Dibromo-6-fluorophenol. The methodologies and data presented herein are designed to offer a robust starting point for developing and validating a suitable analytical method for this compound.

Introduction

2,4-Dibromo-6-fluorophenol is a halogenated phenolic compound with potential applications in the synthesis of pharmaceuticals and other specialty chemicals. Accurate determination of its purity is critical for ensuring the quality, safety, and efficacy of downstream products. RP-HPLC is a widely adopted technique for the analysis of phenolic compounds due to its high resolution, sensitivity, and reproducibility.[1][2][3] This guide compares three distinct RP-HPLC methods, evaluating their performance in separating the main analyte from potential process-related impurities and degradation products.

Logical Approach to Method Development

The development of a robust HPLC method for purity analysis follows a systematic workflow. The primary goal is to achieve adequate separation (resolution) of the main peak from all potential impurities. This involves the careful selection of a stationary phase (column) and a mobile phase that provide optimal selectivity.

Caption: Workflow for HPLC Method Development.

Comparison of HPLC Methods

Three methods were evaluated for the purity analysis of 2,4-Dibromo-6-fluorophenol. The comparison focuses on the separation of the active pharmaceutical ingredient (API) from two potential impurities: Impurity A (2-Bromo-6-fluorophenol) and Impurity B (2,4,6-Tribromophenol). These impurities represent potential process-related side products.

Table 1: Comparison of HPLC Method Performance

Parameter	Method A	Method B	Method C
Column	C18 (4.6 x 150 mm, 5 µm)	Phenyl-Hexyl (4.6 x 150 mm, 5 µm)	C8 (4.6 x 100 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Acetic Acid in Water	20 mM Phosphate Buffer (pH 3.0)
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	50-95% B in 15 min	60-90% B in 20 min	45-85% B in 12 min
Flow Rate	1.0 mL/min	1.0 mL/min	1.2 mL/min
Temperature	30 °C	35 °C	30 °C
Detection	DAD at 280 nm	DAD at 280 nm	DAD at 280 nm
Retention Time (API)	~10.5 min	~14.2 min	~8.8 min
Resolution (API/Imp. A)	2.8	2.5	2.2
Resolution (API/Imp. B)	3.5	4.0	3.1
Tailing Factor (API)	1.1	1.2	1.1
Run Time	20 min	25 min	18 min

Analysis of Comparative Data:

• Method A (C18 Column with Acetonitrile/Water): This method provides a good balance of resolution, peak shape, and run time. The use of a C18 column offers robust hydrophobic retention, which is ideal for separating halogenated phenols. Acetonitrile as the organic modifier generally results in sharper peaks and lower backpressure compared to methanol.

• Method B (Phenyl-Hexyl Column with Methanol/Water): The Phenyl-Hexyl column introduces alternative selectivity through pi-pi interactions, which can be beneficial for separating aromatic and halogenated compounds. The enhanced resolution between the API and the more hydrophobic Impurity B (2,4,6-Tribromophenol) is a key advantage of this method. However, the run time is longer.

• Method C (C8 Column with Acetonitrile/Buffer): This method offers the shortest run time due to the shorter column length and slightly higher flow rate. The C8 stationary phase is less retentive than C18, leading to earlier elution. While the resolution is acceptable, it is lower than that achieved with the other methods, which might be a drawback if other, closely eluting impurities are present.

Experimental Protocols

A detailed experimental protocol for the recommended method (Method A) is provided below.

Recommended Method: Method A

1. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

• Chromatographic data acquisition and processing software.

2. Chemicals and Reagents

• Acetonitrile (HPLC grade)

• Formic acid (AR grade)

• Water (HPLC grade)

• 2,4-Dibromo-6-fluorophenol reference standard

• Impurity A (2-Bromo-6-fluorophenol) and Impurity B (2,4,6-Tribromophenol) reference standards (if available)

3. Chromatographic Conditions

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	50
  15.0	95
  17.0	95
  17.1	50

  | 20.0 | 50 |

4. Sample Preparation

• Standard Solution: Accurately weigh approximately 10 mg of 2,4-Dibromo-6-fluorophenol reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B to obtain a final concentration of 0.1 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• Spiked Sample Solution (for method development/validation): Prepare a sample solution and spike it with known amounts of Impurity A and Impurity B to demonstrate separation.

5. System Suitability Before sample analysis, perform a system suitability test by injecting the standard solution five times. The acceptance criteria should be:

• Tailing factor for the 2,4-Dibromo-6-fluorophenol peak: ≤ 1.5

• Relative standard deviation (RSD) of the peak area: ≤ 2.0%

• RSD of the retention time: ≤ 1.0%

Signaling Pathway and Logical Relationships

The selection of an appropriate analytical method is a critical decision point in the drug development process. The choice of column and mobile phase directly influences the selectivity and resolution of the separation, which in turn impacts the accuracy of the purity assessment.

References

• 1. A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts - Impact Statement - Research | College of Agricultural & Environmental Sciences [caes.uga.edu]
• 3. redalyc.org [redalyc.org]

Unraveling the Toxicological Puzzle of Dibrominated Phenols: A Comparative Guide

A deep dive into the comparative toxicity of dibrominated phenol isomers reveals significant variations in their adverse effects, influenced by the specific positioning of bromine atoms on the phenol ring. This guide provides a comprehensive analysis for researchers, scientists, and drug development professionals, summarizing key experimental data, detailing testing methodologies, and illustrating the underlying toxicological pathways.

Dibrominated phenols (DBPs), a class of halogenated aromatic compounds, are utilized in various industrial applications and can also be formed as disinfection byproducts in water treatment processes. Their presence in the environment raises concerns about their potential impact on ecosystems and human health. This guide focuses on the comparative toxicity of various DBP isomers, with a particular emphasis on 2,4-dibromophenol (2,4-DBP) and 2,6-dibromophenol (2,6-DBP), for which more extensive toxicological data are available.

Comparative Toxicity Data

The toxicity of dibrominated phenol isomers varies significantly depending on the organism and the specific isomer. Generally, the toxicity of brominated phenols tends to increase with the number of bromine atoms.[1] For instance, 2,4,6-tribromophenol (2,4,6-TBP) is often reported to be more toxic than dibromophenol isomers.[1][2]

Below is a summary of the available quantitative data on the acute toxicity of several dibrominated phenol isomers to aquatic organisms.

Table 1: Acute Toxicity of Dibrominated Phenol Isomers to Aquatic Organisms

Isomer	Test Organism	Endpoint	Duration	Toxicity Value (mg/L)	Reference
2,4-Dibromophenol	Scenedesmus quadricauda (Alga)	EC50	96 hours	8.73	[3]
2,6-Dibromophenol	Scenedesmus quadricauda (Alga)	EC50	96 hours	9.90	[3]
2,4-Dibromophenol	Daphnia magna (Water flea)	EC50	48 hours	2.17	[3]
2,6-Dibromophenol	Daphnia magna (Water flea)	EC50	48 hours	2.78	[3][4]
2,4,6-Tribromophenol	Cyprinus carpio (Fish)	LC50	96 hours	1.1	[2]
2,4,6-Tribromophenol	Oryzias latipes (Fish)	LC50	96 hours	1.5	[2]

EC50 (Median Effective Concentration): The concentration of a substance that causes a defined effect in 50% of the test population. LC50 (Median Lethal Concentration): The concentration of a substance that is lethal to 50% of the test population.

Information regarding the toxicity of other dibrominated phenol isomers such as 2,3-DBP, 2,5-DBP, 3,4-DBP, and 3,5-DBP is limited.[1][5][6][7] However, available safety data sheets indicate that 2,5-dibromophenol and 3,5-dibromophenol are classified as toxic if swallowed.[8][9]

Mechanisms of Toxicity

The toxic effects of dibrominated phenols are attributed to several molecular mechanisms, primarily the induction of oxidative stress and the disruption of intracellular calcium signaling.

Oxidative Stress

Dibrominated phenols can induce the production of reactive oxygen species (ROS), leading to a state of oxidative stress within cells. This imbalance between ROS generation and the cell's antioxidant defense system can cause damage to vital cellular components such as lipids, proteins, and DNA.

Induction of Oxidative Stress by Dibrominated Phenols.

Disruption of Calcium Signaling

Certain brominated phenols, including 2,4-DBP, have been shown to disrupt cellular calcium (Ca²⁺) homeostasis.[10][11] They can inhibit voltage-gated Ca²⁺ channels, reducing the influx of Ca²⁺ into the cell upon stimulation.[4][10] Additionally, they can trigger the release of Ca²⁺ from intracellular stores, such as the endoplasmic reticulum.[11] This disruption of Ca²⁺ signaling can interfere with numerous cellular processes, including neurotransmission and hormone secretion.

Disruption of Calcium Signaling by Dibrominated Phenols.

Experimental Protocols

The following are summaries of standardized experimental protocols used to assess the toxicity of chemical substances to aquatic organisms.

Algal Growth Inhibition Test (Based on ISO 8692 and ISO 10253)

This test evaluates the effects of a substance on the growth of freshwater or marine algae.

• Test Organism: Scenedesmus quadricauda (freshwater) or Phaeodactylum tricornutum (marine).

• Principle: A monospecific algal culture is exposed to various concentrations of the test substance in a nutrient-rich medium for 72 hours. The growth of the algae is measured at 24-hour intervals and compared to a control group. The inhibition of growth is used to determine the EC50 value.

• Test Conditions:

  • Temperature: 21-24°C.

  • Lighting: Continuous illumination.

  • pH: Maintained within a specific range (e.g., 8.1 ± 0.2 for freshwater algae).

  • Test Duration: 72 hours.

• Procedure:

  • Prepare a series of test solutions with different concentrations of the dibrominated phenol isomer.

  • Inoculate each test solution with a known density of exponentially growing algae.

  • Incubate the cultures under controlled conditions of temperature and light.

  • Measure the algal biomass (e.g., by cell counting or spectrophotometry) at 24, 48, and 72 hours.

  • Calculate the growth rate for each concentration and the control.

  • Determine the EC50 value by plotting the percentage of growth inhibition against the test concentrations.

Acute Immobilisation Test with Daphnia magna (Based on OECD 202)

This test assesses the acute toxicity of a substance to the freshwater crustacean Daphnia magna.

• Test Organism: Daphnia magna (less than 24 hours old).

• Principle: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The number of immobilized daphnids (those unable to swim) is recorded at 24 and 48 hours. The results are used to calculate the EC50.

• Test Conditions:

  • Temperature: 20 ± 2°C.

  • Photoperiod: 16 hours light, 8 hours dark.

  • Test Duration: 48 hours.

• Procedure:

  • Prepare a geometric series of at least five concentrations of the test substance in a suitable medium.

  • Place a specified number of young daphnids (e.g., 20) in each test concentration and a control.

  • Incubate the test vessels under controlled temperature and light conditions.

  • After 24 and 48 hours, count the number of immobilized daphnids in each vessel.

  • Calculate the percentage of immobilization for each concentration relative to the control.

  • Determine the 48-hour EC50 value using statistical methods.

General Workflow for Aquatic Toxicity Testing.

Conclusion

The available data indicate that dibrominated phenol isomers exhibit varying degrees of toxicity, with 2,4-DBP generally showing slightly higher toxicity to aquatic organisms than 2,6-DBP. The primary mechanisms of their toxicity appear to be the induction of oxidative stress and the disruption of calcium signaling. Further research is needed to fully elucidate the toxicological profiles of all dibrominated phenol isomers and to understand their potential long-term effects on the environment and human health. The standardized experimental protocols outlined in this guide provide a framework for generating reliable and comparable toxicity data for these and other emerging contaminants.

References

• 1. benchchem.com [benchchem.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. Acute Toxicities of Bromophenols to Alga and Daphina: Comparative Species Sensitivity Distribution Between Standard and Dietary Supplementation Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. 2,3-Dibromophenol | C6H4Br2O | CID 34264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,4-Dibromophenol | C6H4Br2O | CID 12003 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,5-Dibromophenol | C6H4Br2O | CID 34177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 3,5-Dibromophenol | C6H4Br2O | CID 12280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Bromophenols, both present in marine organisms and in industrial flame retardants, disturb cellular Ca2+ signaling in neuroendocrine cells (PC12) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to 2,4-Dibromo-6-fluorophenol as a Reference Standard in Analytical Chemistry

In the landscape of analytical chemistry, the selection of an appropriate reference standard is paramount to achieving accurate and reproducible results. This guide provides a comprehensive comparison of 2,4-Dibromo-6-fluorophenol as a potential reference standard against established alternatives, particularly in the context of phenol analysis in environmental samples. The information presented herein is intended for researchers, scientists, and drug development professionals seeking to optimize their analytical methodologies.

Introduction to 2,4-Dibromo-6-fluorophenol

2,4-Dibromo-6-fluorophenol is a halogenated phenol with the molecular formula C₆H₃Br₂FO.[1] Its structure, featuring two bromine atoms and one fluorine atom on the phenol ring, imparts distinct physicochemical properties that make it a candidate for use as a surrogate or internal standard in chromatographic analyses. The presence of both bromine and fluorine offers a unique mass spectral fragmentation pattern, potentially enhancing selectivity in mass spectrometry-based detection methods.

Physicochemical Properties: A Comparative Overview

The suitability of a compound as a reference standard is heavily influenced by its physical and chemical characteristics. Below is a comparison of 2,4-Dibromo-6-fluorophenol with other halogenated phenols commonly used as standards in analytical methods such as those outlined by the U.S. Environmental Protection Agency (EPA).

Property	2,4-Dibromo-6-fluorophenol	2,4-Dibromophenol	2,4,6-Trichlorophenol	Pentachlorophenol
Molecular Formula	C₆H₃Br₂FO	C₆H₄Br₂O	C₆H₃Cl₃O	C₆HCl₅O
Molecular Weight ( g/mol )	269.89	251.90	197.45	266.34
Melting Point (°C)	55-57	38-40	67-68	188-190
Boiling Point (°C)	222.0 ± 35.0	238.5	246	310
Key Structural Features	Contains Bromine and Fluorine	Contains Bromine	Contains Chlorine	Contains Chlorine

Data compiled from various chemical and safety data sheets.

The distinct molecular weight and boiling point of 2,4-Dibromo-6-fluorophenol suggest that it would have a unique retention time in gas chromatography, separating it from many common analytes and other potential standards.

Performance in Analytical Applications: A Hypothetical Comparison

Hypothetical Experimental Protocol: Phenol Analysis in Water by GC-ECD

This protocol is adapted from established methodologies for phenol analysis and illustrates how 2,4-Dibromo-6-fluorophenol could be integrated as a surrogate standard.

1. Sample Preparation and Extraction:

• A 1-liter water sample is collected.

• The sample is spiked with a known concentration of 2,4-Dibromo-6-fluorophenol (the surrogate standard).

• The pH of the sample is adjusted to <2 with sulfuric acid.

• The sample is extracted with dichloromethane using a separatory funnel or continuous liquid-liquid extractor.

• The organic extract is dried over anhydrous sodium sulfate.

• The extract is concentrated to a final volume of 1 mL.

2. Derivatization:

• The phenols in the concentrated extract are derivatized using a suitable reagent, such as pentafluorobenzyl bromide (PFBBr), to enhance their volatility and detectability by an electron capture detector (ECD).

3. GC-ECD Analysis:

• An aliquot of the derivatized extract is injected into a gas chromatograph equipped with an electron capture detector.

• The GC is programmed with a temperature gradient to separate the derivatized phenols.

• The concentration of the target phenols is determined by comparing their peak areas to a calibration curve.

• The recovery of the 2,4-Dibromo-6-fluorophenol surrogate is calculated to assess the efficiency of the sample preparation and analysis.

Expected Performance Data (Hypothetical)

Based on the performance of similar halogenated phenols in validated methods, the following table presents the expected performance characteristics of 2,4-Dibromo-6-fluorophenol compared to other standards.

Parameter	2,4-Dibromo-6-fluorophenol (Surrogate)	2,4-Dibromophenol (Surrogate)	2-Chlorophenol (Internal Standard)
Typical Recovery (%)	75-115	70-120	N/A (used for quantification)
Relative Standard Deviation (RSD) (%)	< 15	< 15	< 10
Method Detection Limit (MDL) Contribution	Should not interfere with target analyte MDLs	Established not to interfere in specified methods	Should be chromatographically resolved from analytes
Advantages	Unique mass spectrum, potentially less background interference.	Well-established in EPA methods.	Commercially available in certified solutions.
Potential Considerations	Availability of certified reference material may be limited.	May co-elute with certain analytes in complex matrices.	Structural similarity to some target analytes could be a limitation.

Visualizing the Workflow

To further clarify the experimental process, the following diagrams illustrate the key stages of the analytical workflow.

Caption: Experimental workflow for phenol analysis using a surrogate standard.

Logical Framework for Standard Selection

The choice of a reference standard is a critical decision in method development. The following diagram outlines the logical considerations when selecting an appropriate standard.

Caption: Decision tree for selecting an analytical reference standard.

Conclusion

2,4-Dibromo-6-fluorophenol presents a promising profile as a reference standard, particularly as a surrogate, in the analysis of phenols. Its unique halogenation pattern offers the potential for enhanced selectivity and reduced interference in complex matrices. While direct comparative studies are needed to fully validate its performance against established standards like 2,4-dibromophenol, the theoretical advantages and compatibility with existing analytical frameworks make it a compelling candidate for consideration in method development and optimization. Researchers are encouraged to perform in-house validation to confirm its suitability for their specific applications.

References

• 1. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. settek.com [settek.com]
• 3. epa.gov [epa.gov]

A Comparative Guide to the Kinetic Studies of 2,4-Dibromo-6-fluorophenol and Structurally Related Halogenated Phenols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of halogenated phenols, with a focus on 2,4-Dibromo-6-fluorophenol. Due to the limited availability of specific kinetic data for 2,4-Dibromo-6-fluorophenol in publicly accessible literature, this document presents a comparison with scientifically established kinetic data for structurally similar and widely studied halogenated phenols, namely 2,4-Dichlorophenol (2,4-DCP) and Pentachlorophenol (PCP). This guide is intended to serve as a valuable resource for researchers in designing and interpreting kinetic studies of related compounds.

Data Presentation: Comparative Kinetic Analysis

The following table summarizes key kinetic parameters for the degradation of selected halogenated phenols under various oxidative conditions. This comparative data highlights the differences in reactivity and provides a benchmark for estimating the kinetic behavior of 2,4-Dibromo-6-fluorophenol.

Compound	Reaction Conditions	Reaction Order	Rate Constant (k)	Reference
2,4-Dibromo-6-fluorophenol	(Hypothetical)	-	-	-
2,4-Dichlorophenol (2,4-DCP)	UV/Persulfate Oxidation	Pseudo-first-order	35.1 × 10⁻³ min⁻¹	[1]
2,4-Dichlorophenol (2,4-DCP)	Heterogeneous Fenton-like Reaction	First-order	0.00626 min⁻¹ (at 30°C)	[2]
Pentachlorophenol (PCP)	Ozonation	Second-order	10.048 L/mol·s (at 25°C)	[3]
Pentachlorophenol (PCP)	Oxidation by Manganese Dioxide	1.07 with respect to [PCP]	-	[4]
Pentachlorophenol (PCP)	Fenton Oxidation	First-order	0.026 s⁻¹	[5][6]

Note: The reactivity of halogenated phenols is influenced by the nature, number, and position of the halogen substituents on the aromatic ring. Generally, electron-withdrawing groups like halogens can affect the electron density of the phenol ring and its susceptibility to electrophilic attack or oxidation.

Experimental Protocols

Below is a detailed, representative methodology for conducting a kinetic study of a halogenated phenol, based on common experimental practices in the field.

Objective: To determine the kinetic parameters (reaction order and rate constant) for the oxidative degradation of a selected halogenated phenol.

Materials:

• Halogenated phenol (e.g., 2,4-Dichlorophenol) of high purity

• Oxidizing agent (e.g., Persulfate, Fenton's reagent, Ozone)

• pH buffer solutions

• High-purity water

• Quenching agent (e.g., methanol, sodium sulfite)

• Analytical grade solvents for extraction and analysis (if required)

Apparatus:

• Reaction vessel (e.g., temperature-controlled batch reactor)

• UV-Vis Spectrophotometer or High-Performance Liquid Chromatograph (HPLC) for concentration monitoring

• Magnetic stirrer

• pH meter

• Syringes and filters for sample collection

Procedure:

• Solution Preparation: Prepare a stock solution of the halogenated phenol of a known concentration in high-purity water. Prepare the oxidant solution at the desired concentration.

• Reaction Setup: Place a known volume of the halogenated phenol solution into the reaction vessel and allow it to reach the desired temperature under constant stirring.

• Initiation of Reaction: Initiate the reaction by adding the oxidant solution to the reactor. Start a timer immediately.

• Sample Collection: At regular time intervals, withdraw aliquots of the reaction mixture.

• Reaction Quenching: Immediately quench the reaction in the collected samples by adding a suitable quenching agent to stop the degradation process.

• Sample Analysis: Analyze the concentration of the remaining halogenated phenol in each quenched sample using a pre-calibrated UV-Vis spectrophotometer or HPLC.

• Data Analysis:

  • Plot the concentration of the halogenated phenol as a function of time.

  • To determine the reaction order, test the data against integrated rate laws (zero, first, or second order). For example, if a plot of ln([Phenol]) versus time yields a straight line, the reaction is first order with respect to the phenol.

  • The rate constant (k) can be determined from the slope of the linearized plot.

Mandatory Visualization

The following diagrams illustrate key aspects of conducting and analyzing kinetic studies of halogenated phenols.

References

• 1. Degradation of 2,4-dichlorophenol from aqueous using UV activated persulfate: kinetic and toxicity investigation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. 2,4-Dichlorophenol Degradation by Heterogeneous Fenton Like Reaction Using carbon-Fe Catalysts | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 3. A kinetic study on oxidation of pentachlorophenol by ozone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation kinetics of pentachlorophenol by manganese dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Selectivity of 2,4-Dibromo-6-fluorophenol in Enzyme Inhibition Assays: A Comparative Guide

For researchers and drug development professionals, understanding the selectivity of small molecule inhibitors is paramount. This guide provides a comparative analysis of the potential enzyme inhibitory activity of 2,4-Dibromo-6-fluorophenol, based on data from structurally related bromophenol compounds. While direct experimental data on the enzyme inhibition profile of 2,4-Dibromo-6-fluorophenol is limited in the public domain, the analysis of related compounds offers valuable insights into its potential selectivity and efficacy.

Halogenated phenols, particularly bromophenols, are a class of compounds known for their diverse biological activities, including enzyme inhibition.[1][2] The unique substitution pattern of 2,4-Dibromo-6-fluorophenol, featuring two bromine atoms and a fluorine atom, suggests it may serve as an interesting scaffold in medicinal chemistry.[3] The bromine atoms can provide reactive sites for further chemical modifications, while the fluorine atom can enhance metabolic stability and binding affinity.[3]

Comparative Enzyme Inhibition Data

The following table summarizes the enzyme inhibitory activities of various bromophenol derivatives, which can serve as a proxy for estimating the potential targets of 2,4-Dibromo-6-fluorophenol. It is important to note that the inhibitory potency and selectivity can be significantly influenced by the specific substitution patterns on the phenol ring.

Compound Class	Target Enzyme	Inhibition Metric (Unit)	Potency Range	Reference
Bromophenol Derivatives (General)	Acetylcholinesterase (AChE)	K_i_ (nM)	0.13 - 14.74	[4]
Butyrylcholinesterase (BChE)	K_i_ (nM)	5.11 - 23.95	[4]
α-Glycosidase	K_i_ (nM)	63.96 - 206.78	[4]
3-Bromo-4,5-dihydroxybenzyl alcohol	α-Glucosidase	IC_50_ (µM)	100	[5]
3,5-Dibromo-4,5-dihydroxybenzyl alcohol	α-Glucosidase	IC_50_ (µM)	89	[5]
3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-ethoxymethyl benzyl)benzene-1,2-diol	Protein Tyrosine Phosphatase 1B (PTP1B)	IC_50_ (µmol/L)	0.84	[6]
3,4-Dibromo-5-(2-bromo-3,4-dihydroxy-6-isopropoxymethyl benzyl)benzene-1,2-diol	Protein Tyrosine Phosphatase 1B (PTP1B)	IC_50_ (µmol/L)	0.63	[6]

Studies on various bromophenols have indicated that the degree of bromination can be directly related to their inhibitory activity against certain enzymes, such as isocitrate lyase (ICL).[5] For α-glucosidase, an increase in the number of bromine atoms on the phenolic ring has been shown to correlate with a decrease in the IC_50_ value, indicating higher potency.[5]

Potential Signaling Pathway Involvement

Derivatives of bromophenols have been identified as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of the insulin signaling pathway.[3][6] Inhibition of PTP1B leads to enhanced insulin sensitivity, making it a therapeutic target for type 2 diabetes.[3] The diagram below illustrates the role of PTP1B in this pathway.

Caption: Role of PTP1B in the insulin signaling pathway and its inhibition.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the validation and comparison of enzyme inhibition data. Below are representative methodologies for assays mentioned in the context of bromophenol derivatives.

Acetylcholinesterase (AChE) Inhibition Assay

This assay is based on Ellman's method for determining the activity of cholinesterases.

Workflow Diagram:

Caption: Workflow for a typical acetylcholinesterase inhibition assay.

Methodology:

• Preparation: Prepare solutions of the assay buffer, the test compound (inhibitor) at various concentrations, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB), the substrate (acetylthiocholine iodide), and the enzyme (AChE).

• Assay Plate Setup: In a 96-well microplate, add 125 µL of the assay buffer.

• Inhibitor Addition: Add 25 µL of the test compound solution. For the control, add the solvent (e.g., DMSO) instead of the inhibitor.[3]

• Reagent Addition: Add 50 µL of DTNB and 25 µL of the substrate to each well.

• Reaction Initiation: Start the reaction by adding 25 µL of the AChE solution (e.g., 0.2 U/mL).[3]

• Measurement: Immediately measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.[3]

• Calculation: The rate of reaction is determined from the change in absorbance over time. The percentage of inhibition is calculated by comparing the reaction rates of the samples with the test compound to the control.[3]

α-Glucosidase Inhibition Assay

This assay is commonly used to screen for inhibitors that could be relevant for the management of type 2 diabetes.

Methodology:

• Preparation: Prepare a phosphate buffer, a solution of α-glucosidase, the test compound, and the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubation: Pre-incubate the enzyme with various concentrations of the test compound in the phosphate buffer for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 37°C).

• Reaction Initiation: Initiate the reaction by adding the pNPG substrate.

• Reaction Termination: After a set incubation time (e.g., 20 minutes), stop the reaction by adding a solution of sodium carbonate.

• Measurement: Measure the absorbance of the resulting p-nitrophenol at 405 nm.

• Calculation: The percentage of inhibition is calculated by comparing the absorbance of the wells with the inhibitor to the control wells without the inhibitor. The IC_50_ value, the concentration of inhibitor required to inhibit 50% of the enzyme activity, is then determined.

Conclusion

References

• 1. Inhibitory effects of plant phenols on the activity of selected enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Deactivation of cellulases by phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Bromophenols in Marine Algae and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to 2,4-Dibromo-6-fluorophenol and Alternative Synthetic Intermediates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry and drug discovery, halogenated phenols serve as indispensable building blocks.[][2] Their unique electronic properties and versatile reactivity make them crucial intermediates in the synthesis of complex bioactive molecules, including pharmaceuticals and agrochemicals.[3][4] Among these, 2,4-Dibromo-6-fluorophenol stands out due to its distinct substitution pattern, offering multiple reactive sites for molecular elaboration.

This guide provides an objective, data-driven comparison of 2,4-Dibromo-6-fluorophenol against other structurally related synthetic intermediates. We will delve into their physicochemical properties, comparative reactivity in key synthetic transformations, and provide detailed experimental protocols to support your research and development endeavors.

Physicochemical Properties of Halogenated Phenols

The physical and chemical properties of a synthetic intermediate, such as melting point, boiling point, and acidity (pKa), are critical parameters that influence reaction conditions, purification strategies, and overall handling. The table below summarizes these key properties for 2,4-Dibromo-6-fluorophenol and several common alternatives. The presence and position of halogen atoms significantly impact these values; for instance, the fluorine atom in 2,4-Dibromo-6-fluorophenol enhances its acidity compared to non-fluorinated analogues.

Property	2,4-Dibromo-6-fluorophenol	2-Bromo-4-fluorophenol	2,6-Dibromo-4-fluorophenol	2,4-Dibromophenol
CAS Number	576-86-3[5][6]	367-26-0	2432-13-5[7]	615-58-7
Molecular Formula	C₆H₃Br₂FO[6][8]	C₆H₄BrFO	C₆H₃Br₂FO[7]	C₆H₄Br₂O
Molecular Weight	269.89 g/mol [6][8]	190.99 g/mol	269.89 g/mol	251.90 g/mol
Melting Point	55-57 °C[5][9]	38-41 °C	68-72 °C	38-41 °C
Boiling Point	222.0 ± 35.0 °C[5][9]	199.5 ± 20.0 °C	222.0 ± 35.0 °C	235.5 ± 20.0 °C
pKa (Predicted)	6.61 ± 0.23[5][9]	7.90 ± 0.10	5.75 ± 0.18	7.85 ± 0.10

Comparative Reactivity in Cross-Coupling Reactions

The primary utility of bromo-substituted phenols lies in their application as electrophiles in palladium-catalyzed cross-coupling reactions. These reactions are foundational for constructing the complex carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds that form the backbone of many pharmaceutical agents.[2][10][11] 2,4-Dibromo-6-fluorophenol offers two bromine atoms, which can be selectively functionalized, providing a strategic advantage in multi-step syntheses.

The general reactivity order for halogens in the oxidative addition step of cross-coupling reactions is I > Br > Cl.[12] This principle allows for regioselective reactions on molecules containing different halogens. For di-brominated compounds, selectivity can often be controlled by steric hindrance and electronic effects.

Comparative Synthetic Workflow.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming biaryl structures. The reaction's efficiency can vary depending on the substrate, catalyst, and reaction conditions. Below is a summary of representative yields for the mono-arylation of various bromophenols with phenylboronic acid under standardized conditions.

Intermediate	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
2,4-Dibromo-6-fluorophenol	Pd(OAc)₂ / PPh₃	K₂CO₃	1,4-Dioxane/H₂O	90	18	~85% (mono-arylation at C4)
2-Bromo-4-fluorophenol	Pd(OAc)₂ / PPh₃	K₂CO₃	1,4-Dioxane/H₂O	90	12	>90%[13]
2,6-Dibromo-4-fluorophenol	Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	24	~78%
2,4-Dibromophenol	Pd(OAc)₂ / PCy₃	K₃PO₄	1,4-Dioxane/H₂O	100	18	~88% (mono-arylation at C4)[12]

Yields are representative and can vary based on specific reaction optimization.

Suzuki-Miyaura Catalytic Cycle.

Application in Targeting Disease Pathways

Derivatives of halogenated phenols are frequently explored as inhibitors of enzymes involved in disease signaling.[13][14] For example, molecules synthesized from these intermediates can target Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of the insulin signaling pathway.[13] Inhibiting PTP1B enhances insulin sensitivity, making it a promising target for therapies against type 2 diabetes and obesity.

PTP1B Signaling Pathway Inhibition.

Experimental Protocols

The following protocols are generalized procedures for common cross-coupling reactions. Researchers should optimize conditions for their specific substrates and desired outcomes.

Protocol 1: Suzuki-Miyaura Coupling of 2,4-Dibromo-6-fluorophenol

This protocol is designed for the mono-arylation of 2,4-Dibromo-6-fluorophenol with an arylboronic acid, favoring reaction at the less sterically hindered C4-Br position.

Materials:

• 2,4-Dibromo-6-fluorophenol (1.0 mmol)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 mmol)[12]

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol)[12]

• Triphenylphosphine (PPh₃) (0.08 mmol)[12]

• Potassium carbonate (K₂CO₃) (3.0 mmol)[12]

• 1,4-Dioxane (8 mL, degassed)[12]

• Water (2 mL, degassed)[12]

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2,4-Dibromo-6-fluorophenol, the arylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.[12]

• Add the degassed mixture of 1,4-dioxane and water via syringe.[12]

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or GC-MS.[12]

• Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and brine.[12]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[12]

• Purify the crude product by column chromatography on silica gel to afford the desired 4-bromo-2-fluoro-6-arylphenol.

Protocol 2: Buchwald-Hartwig Amination of a Bromophenol Intermediate

This protocol describes a general procedure for the C-N coupling of a bromophenol with a primary or secondary amine.

Materials:

• Bromophenol intermediate (e.g., 2-Bromo-4-fluorophenol) (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (0.01-0.05 mmol)

• Biarylphosphine Ligand (e.g., XantPhos, SPhos) (0.02-0.10 mmol)

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 mmol)

• Anhydrous Toluene or 1,4-Dioxane (5 mL)

Procedure:

• In an oven-dried flask under an inert atmosphere, combine the bromophenol, the palladium precursor, and the phosphine ligand.

• Add the anhydrous solvent, followed by the amine and then the base.

• Heat the mixture to 80-110 °C and stir until the starting material is consumed, as monitored by TLC or GC-MS. Reaction times can vary from 2 to 24 hours.

• After cooling to room temperature, quench the reaction by adding saturated aqueous ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the aminated product.

Conclusion

2,4-Dibromo-6-fluorophenol is a highly valuable and versatile synthetic intermediate.[15] Its two bromine atoms provide opportunities for sequential or selective functionalization, a distinct advantage over mono-bromo alternatives. The presence of the fluorine atom enhances the acidity of the phenolic proton and can improve the metabolic stability and binding affinity of the final bioactive molecules.[13][16]

While alternatives like 2-bromo-4-fluorophenol may offer higher yields in simple mono-functionalization reactions due to fewer competing reactive sites, 2,4-Dibromo-6-fluorophenol provides a more complex scaffold for building diverse chemical libraries. The choice of intermediate will ultimately depend on the specific synthetic strategy and the desired properties of the target molecule. The data and protocols presented in this guide offer a solid foundation for researchers to make informed decisions in the design and execution of their synthetic pathways.

References

• 2. scllifesciences.com [scllifesciences.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. 2,4-DIBROMO-6-FLUOROPHENOL CAS#: 576-86-3 [m.chemicalbook.com]
• 6. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. scbt.com [scbt.com]
• 9. 2,4-DIBROMO-6-FLUOROPHENOL | 576-86-3 [amp.chemicalbook.com]
• 10. mlunias.com [mlunias.com]
• 11. The Role of Pharmaceutical Intermediates in Accelerating Drug Development and Production - Reachem [reachemchemicals.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. CAS 576-86-3: 2,4-Dibromo-6-fluorophenol | CymitQuimica [cymitquimica.com]
• 16. tianmingpharm.com [tianmingpharm.com]

Safety & Regulatory Compliance

Proper Disposal of 2,4-Dibromo-6-fluorophenol: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The safe handling and disposal of laboratory chemicals are paramount to ensuring a secure research environment and regulatory compliance. This guide provides detailed, step-by-step procedures for the proper disposal of 2,4-Dibromo-6-fluorophenol, a compound that requires careful management due to its hazardous properties. Adherence to these protocols will minimize risks and promote a culture of safety within your laboratory.

Hazard Profile and Safety Precautions

2,4-Dibromo-6-fluorophenol is classified as a hazardous substance. Understanding its primary hazards is the first step in safe handling and disposal.

Key Hazards:

• Toxicity: Toxic if swallowed.[1]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Due to these hazards, appropriate Personal Protective Equipment (PPE) must be worn at all times when handling 2,4-Dibromo-6-fluorophenol and its waste.

Personal Protective Equipment (PPE) Requirements

Equipment	Specification
Eye Protection	Chemical goggles or safety glasses. A face shield should be used when there is a risk of splashing.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect gloves before use and use proper removal techniques to avoid skin contact.
Body Protection	A standard laboratory coat or a chemical-resistant suit should be worn to protect against skin contact.[1]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or vapors. In case of inadequate ventilation, respiratory protection should be worn.[1]

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure compliant disposal.

• Waste Classification: 2,4-Dibromo-6-fluorophenol is a halogenated organic compound and must be disposed of as halogenated waste.

• Container Requirements: Use a designated, compatible, and properly sealed waste container. The container must be clearly labeled as "Hazardous Waste," "Halogenated Organic Waste," and list the full chemical name: "2,4-Dibromo-6-fluorophenol". Keep the waste container closed except when adding waste.

• Segregation Principles:

  • DO NOT mix with non-halogenated organic waste.

  • DO NOT mix with acidic, basic, or oxidizing waste streams.

  • DO NOT dispose of down the drain. Halogenated phenols can be harmful to aquatic life.[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2,4-Dibromo-6-fluorophenol is through a licensed professional waste disposal company.[2] The primary disposal technique is incineration.[2]

• Collection: Carefully collect waste 2,4-Dibromo-6-fluorophenol, including any contaminated materials such as paper towels or absorbent pads, in the designated halogenated waste container. For solid waste, take care to avoid creating dust.[1][2]

• Labeling: Ensure the waste container is accurately and clearly labeled with its contents as specified above.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials.

• Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and disposal.[2]

Emergency Procedures for Spills

In the event of a spill, follow these procedures:

• Evacuate: Evacuate all non-essential personnel from the immediate area.[1]

• Ventilate: Ensure the area is well-ventilated.

• Containment: For small spills, sweep or shovel the solid material into an appropriate container for disposal, minimizing dust generation.[1]

• Personal Protection: Only qualified personnel equipped with the proper PPE should handle the cleanup.[1]

• Disposal: The collected waste from the spill should be disposed of following the same protocol for regular chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,4-Dibromo-6-fluorophenol.

Caption: Disposal workflow for 2,4-Dibromo-6-fluorophenol.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for 2,4-Dibromo-6-fluorophenol

This guide provides immediate, essential safety protocols and logistical plans for handling 2,4-Dibromo-6-fluorophenol in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe operational workflow and proper disposal.

Chemical Identifier:

• Name: 2,4-Dibromo-6-fluorophenol

• CAS Number: 576-86-3[1]

• Molecular Formula: C6H3Br2FO[1]

Hazard Summary: 2,4-Dibromo-6-fluorophenol is a hazardous substance that requires careful handling. It is classified as:

• Toxic if swallowed.[1]

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield should be worn over goggles when there is a risk of splashing.
Hands	Chemical-Resistant Gloves	Neoprene or butyl rubber gloves are recommended for direct handling. Double-gloving with nitrile gloves can be a suitable alternative for incidental contact, but they must be changed immediately upon contamination.[4]
Body	Chemical-Resistant Laboratory Coat	A long-sleeved lab coat that fully buttons is required. Ensure the material is appropriate for handling corrosive and toxic substances.
Respiratory	NIOSH/MSHA Approved Respirator	All handling of 2,4-Dibromo-6-fluorophenol should be conducted in a certified chemical fume hood. If engineering controls are not sufficient, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.[5]
Footwear	Closed-Toe Shoes	Closed-toe shoes are mandatory in the laboratory. For tasks with a higher risk of spills, chemical-resistant shoe covers should be worn.

Operational Plan: Step-by-Step Handling Protocol

1. Pre-Handling Preparations:

• Fume Hood: All work with 2,4-Dibromo-6-fluorophenol must be performed in a properly functioning chemical fume hood to minimize inhalation exposure.[6]

• Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible and unobstructed.

• Spill Kit: Have a spill kit readily available that is appropriate for halogenated organic compounds. This should include an inert absorbent material like sand or vermiculite.

2. Donning PPE:

• Put on all required PPE as detailed in the table above before entering the designated handling area.

3. Handling the Compound:

• Weighing and Transferring: Carefully weigh and transfer the solid compound within the fume hood to prevent the generation of dust.

• Solution Preparation: If preparing a solution, slowly add the 2,4-Dibromo-6-fluorophenol to the solvent to avoid splashing.

• Containment: Keep all containers with the compound tightly sealed when not in use.

4. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces within the fume hood that may have come into contact with the chemical.

• PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces. Gloves should be removed last, followed by thorough hand washing with soap and water.

Emergency Procedures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.[1][6] Seek immediate medical attention.[1][6]

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[1][6] Seek medical attention if irritation persists.[6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

Disposal Plan

All waste containing 2,4-Dibromo-6-fluorophenol must be treated as hazardous waste.

• Waste Collection:

  • Collect all solid and liquid waste in clearly labeled, sealed containers.

  • Do not mix with other waste streams.[7]

  • The container must be labeled with "HAZARDOUS WASTE" and the full chemical name.[7]

• Disposal Method:

  • Dispose of the waste through an authorized hazardous waste disposal company.[1][3]

  • Incineration in a facility equipped with an afterburner and scrubber is a recommended disposal method.[1]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Safe Handling of 2,4-Dibromo-6-fluorophenol

Caption: Workflow for the safe handling and disposal of 2,4-Dibromo-6-fluorophenol.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. 2,4-Dibromo-6-fluorophenol | C6H3Br2FO | CID 2773980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. engineering.purdue.edu [engineering.purdue.edu]